tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate from L-Aspartic Acid

Abstract: This technical guide provides a detailed, in-depth exploration of the synthesis of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate, a valuable N-carboxyanhydride (NCA) derivative of L-aspartic acid. This document is intended for researchers, chemists, and professionals in drug development and polymer science who require a robust and well-understood methodology for producing this key synthetic building block. The guide covers the strategic considerations behind the synthetic route, detailed experimental protocols for each stage, and critical parameters for ensuring a high-yield, high-purity outcome.

Strategic Overview: The Rationale Behind the Synthesis

The target molecule, tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate, is an α-amino acid N-Carboxy Anhydride (NCA), also known as a Leuchs' anhydride.[1] NCAs are highly valuable reagents in chemical synthesis due to the activation of the amino acid carboxyl group, making them highly susceptible to nucleophilic attack.[2][3] This reactivity is harnessed primarily for two applications:

• Ring-Opening Polymerization (ROP): NCAs serve as essential monomers for the synthesis of poly(α-amino acids), which are biocompatible and biodegradable polymers with significant applications in drug delivery and tissue engineering.[2][4]

• Peptide Synthesis: The reaction of NCAs with nucleophiles is exceptionally clean, producing only carbon dioxide as a byproduct, which simplifies purification compared to conventional peptide coupling methods.[2][3]

The synthesis from L-aspartic acid is a two-stage process, as illustrated below. This strategy is dictated by the need to differentiate the two carboxylic acid functionalities present in the starting material.

Figure 1: High-level overview of the two-stage synthetic pathway.

The core challenge is the selective protection of the side-chain (β) carboxylic acid as a tert-butyl ester while leaving the α-amino and α-carboxyl groups free to form the NCA ring. The tert-butyl ester is an ideal protecting group in this context; it is stable to the conditions of NCA formation and subsequent polymerization or coupling reactions but can be readily cleaved under acidic conditions (e.g., using trifluoroacetic acid), providing an orthogonal protection strategy.[5]

Part I: Synthesis of the Key Intermediate, L-Aspartic Acid 4-tert-butyl Ester

The first critical step is the selective esterification of the β-carboxyl group of L-aspartic acid. Direct esterification is challenging due to the presence of two carboxyl groups and one amino group. A common and effective industrial method involves the acid-catalyzed addition of isobutylene to L-aspartic acid.

Causality of Experimental Choices

• Reagent: Isobutylene, in the presence of a strong acid catalyst like p-toluenesulfonic acid or sulfuric acid, serves as the source of the tert-butyl group.[6][7] This method is efficient for creating the sterically hindered tert-butyl ester.

• Catalyst: A strong acid is required to protonate the isobutylene, generating the tert-butyl cation, which is the reactive electrophile.

• Solvent: The reaction is often performed in a solvent like dioxane, which can dissolve the starting amino acid and is stable to the strong acid conditions.

• Temperature Control: The reaction is typically conducted at low temperatures (e.g., -5 °C) to control the exothermic reaction and minimize side reactions, such as the polymerization of isobutylene.[6]

Detailed Experimental Protocol

This protocol is an adapted representation of established methods.[6]

Materials:

• L-Aspartic acid (1.0 eq)

• Dioxane (or a suitable solvent)

• Anhydrous p-toluenesulfonic acid (2.5 eq)

• Isobutylene (condensed, ~3.4 eq)

• 10% aq. Sodium Carbonate solution

• Copper(II) Sulfate Pentahydrate (for purification)

• EDTA Disodium Salt

Procedure:

• A pressure vessel is charged with L-aspartic acid, anhydrous p-toluenesulfonic acid, and dioxane.

• The vessel is cooled to -5 °C in an appropriate bath.

• Liquefied isobutylene is carefully added to the cooled, stirred suspension.

• The vessel is sealed and the reaction is maintained at -5 °C with vigorous stirring for approximately 50-60 hours.

• After the reaction period, the vessel is carefully vented to release excess isobutylene.

• The reaction mixture is neutralized to pH 7 with a cold 10% aqueous solution of sodium carbonate. This step must be performed carefully due to CO2 evolution.

• The resulting mixture often contains a mix of the desired mono-ester, the di-ester, and unreacted starting material. Purification can be achieved via copper salt formation.[6] Copper(II) sulfate is added, and the pH is adjusted to ~3, precipitating the copper salt of the mono-ester.

• The isolated copper complex is then decomposed by treatment with EDTA at a basic pH (8-9), releasing the purified L-aspartic acid 4-tert-butyl ester.

• The final product is typically isolated by evaporation of the solvent and can be recrystallized from a suitable solvent system like water/ethanol.

Characterization and Data

The successful synthesis of the intermediate should be confirmed through standard analytical techniques.

Property	Expected Value
Molecular Formula	C₈H₁₅NO₄
Molecular Weight	189.21 g/mol [8][9]
Appearance	White to off-white solid[10]
Melting Point	~220 °C (with decomposition)[10]
Optical Rotation [α]D	+9.0° ± 2° (c=2 in 4:1 Methanol:Water)[6][9]

Part II: Cyclization to tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (NCA Formation)

With the β-carboxyl group protected, the α-amino acid can be cyclized to form the N-carboxyanhydride ring. The most traditional and effective method involves the use of phosgene or a safer, solid equivalent such as triphosgene (bis(trichloromethyl) carbonate).

Mechanism and Reagent Selection

The formation of an NCA from an unprotected amino acid using phosgene or triphosgene proceeds via the formation of an intermediate N-carbonyl chloride, which then undergoes intramolecular cyclization with the loss of HCl.[1]

Figure 2: Simplified mechanism of NCA formation using a phosgene equivalent.

Causality of Experimental Choices:

• Reagent: Triphosgene is often preferred over gaseous phosgene due to its solid nature, which makes it significantly easier and safer to handle. In solution, it dissociates to provide the necessary phosgene.

• Solvent: The reaction must be conducted in a completely anhydrous aprotic solvent, such as tetrahydrofuran (THF) or ethyl acetate. NCAs are highly sensitive to moisture and will rapidly hydrolyze back to the parent amino acid.[1][2]

• Temperature: The reaction is typically run at a moderate temperature (e.g., 40-50 °C) to facilitate the reaction without causing significant decomposition of the product.

• Acid Scavenger: The reaction generates HCl as a byproduct. While some procedures allow it to evolve, others may use a non-nucleophilic base or an epoxide to scavenge the acid, which can prevent side reactions and improve yields.[1]

Detailed Experimental Protocol

WARNING: This procedure involves triphosgene, which is highly toxic and releases phosgene gas. It must be performed by trained personnel in a well-ventilated chemical fume hood with appropriate personal protective equipment.

Materials:

• L-Aspartic acid 4-tert-butyl ester (1.0 eq)

• Triphosgene (0.35-0.40 eq)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Hexane or Heptane

Procedure:

• To a flame-dried, three-neck flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add L-aspartic acid 4-tert-butyl ester.

• Add anhydrous THF via cannula to dissolve the starting material.

• Under a positive pressure of nitrogen, carefully add triphosgene in one portion to the stirred solution.

• Heat the reaction mixture to 40-50 °C. The reaction progress can be monitored by the evolution of HCl gas (use an appropriate scrubber) and the disappearance of the solid starting material. The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• The solvent is removed under reduced pressure, taking care not to overheat the mixture.

• The crude solid is redissolved in a minimum amount of warm, anhydrous THF or ethyl acetate.

• Anhydrous hexane is added dropwise until turbidity persists. The solution is then cooled (e.g., 0 °C or -20 °C) to induce crystallization.

• The resulting white, crystalline solid is filtered under a nitrogen atmosphere, washed with cold anhydrous hexane, and dried under high vacuum.

• The product must be stored under an inert atmosphere at low temperatures (e.g., -20 °C) due to its high moisture sensitivity.[2]

Characterization of the Final Product

Confirmation of the NCA ring formation is critical.

Property	Expected Value
Molecular Formula	C₉H₁₃NO₅
Molecular Weight	215.20 g/mol
Appearance	White crystalline solid
FTIR Spectroscopy	Two characteristic anhydride C=O stretching peaks at ~1860 and ~1790 cm⁻¹
¹H NMR	Disappearance of the N-H protons; characteristic shifts for the α-CH and side-chain protons.
¹³C NMR	Appearance of two anhydride carbonyl carbons at ~168 ppm and ~152 ppm.

Safety and Handling

• Triphosgene: Highly toxic. Avoid inhalation of dust and handle only in a chemical fume hood. It reacts with water to release toxic phosgene gas and HCl.

• Anhydrous Solvents: THF and hexanes are flammable. Ensure all operations are performed away from ignition sources. THF can form explosive peroxides and should be handled accordingly.

• NCA Product: The final product is highly moisture-sensitive.[2] All handling, transfer, and storage must be performed under a dry, inert atmosphere (e.g., nitrogen or argon). Hydrolysis will lead to the formation of the starting amino acid and the release of CO₂ gas, which can cause pressure buildup in sealed containers.

Conclusion

The synthesis of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate from L-aspartic acid is a well-established, two-step process that provides a valuable monomer for advanced polymer synthesis and a useful building block for peptide chemistry. The key to a successful outcome lies in the strategic protection of the side-chain carboxyl group followed by a carefully controlled cyclization to form the N-carboxyanhydride. Strict adherence to anhydrous conditions and appropriate safety protocols are paramount for achieving high purity and yield.

References

• Wikipedia. Amino acid N-carboxyanhydride. [Link]

• Tran, T. V., et al. (2022). N-Carboxyanhydrides Directly from Amino Acids and Carbon Dioxide and their Tandem Reactions to Therapeutic Alkaloids. The Royal Society of Chemistry. [Link]

• Isochem (2022). α-Amino acid N-Carboxy Anhydrides in pharmaceutical innovations: try them to capture new value. PMC Isochem. [Link]

• Bondu, N., et al. (2021). Synthesis of α-Amino Acid N-Carboxyanhydrides. ACS Publications. [Link]

• King, S. A., et al. SYNTHESIS AND RU(II)-BINAP REDUCTION OF A KETOESTER DERIVED FROM HYDROXYPROLINE. Organic Syntheses. [Link]

• Tsuruta, T., et al. (2005). Polymerization mechanism of N‐carboxy‐α‐amino acid anhydride by organometallic compounds. II.. Reaction with organozinc compounds. ResearchGate. [Link]

• Chaloin, O., et al. SYNTHESIS OF ENANTIOPURE DI(TERT-BUTYL) (2S,4S)-4-HYDROXY-6-OXO-1,2-PIPERIDINEDICARBOXYLATE. Organic Syntheses. [Link]

• Li, Z., et al. (2018). SYNTHESIS OF POLY(GLUTAMIC ACID-co-ASPARTIC ACID) VIA COMBINATION OF N-CARBOXYANHYDRIDE RING OPENING POLYMERIZATION WITH DEBENZY. Chinese Journal of Polymer Science. [Link]

• Baker, R. H., et al. Acetic acid, tert-butyl ester. Organic Syntheses. [Link]

• Global Substance Registration System. L-ASPARTIC ACID 4-TERT-BUTYL ESTER. [Link]

• Cheng, J., et al. (2001). Synthesis of Optically Active β-Amino Acid N-Carboxyanhydrides. Cheng Research Group, University of Illinois. [Link]

• LookChem. L-Aspartic acid 4-tert-butyl ester. [Link]

• Bode, J. W., et al. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. ETH Library. [Link]

• Sibi, M. P., et al. (2013). An efficient method for the synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journal of Organic Chemistry. [Link]

• Al-Amin, M., et al. (2021). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules. [Link]

• Sibi, M. P., et al. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journal of Organic Chemistry. [Link]

• ChemSynthesis. tert-butyl (2,4-dioxo-5-phenyl-1,3-oxazolidin-3-yl)acetate. [Link]

• Iris Biotech GmbH. ASPARTIMIDE FORMATION. [Link]

• Wünsch, E., et al. (2005). Convenient Preparation of tert-Butyl Amino Acid Esters from tert-Butanol. ResearchGate. [Link]

• Google Patents.

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• 10. lookchem.com [lookchem.com]

"tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate" chemical properties and structure

An In-depth Technical Guide to tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate: A Cornerstone Monomer for Advanced Polypeptides

Introduction: The Strategic Importance of N-Carboxyanhydrides (NCAs)

In the landscape of modern polymer chemistry and drug delivery, α-amino acid N-carboxyanhydrides (NCAs) represent a critical class of monomers. Their high reactivity and ability to undergo controlled ring-opening polymerization (ROP) enable the synthesis of well-defined polypeptides with precise control over molecular weight and architecture. These synthetic polypeptides are invaluable in biomedical applications due to their biocompatibility, biodegradability, and structural similarity to natural proteins.

This guide focuses on a specific and highly versatile NCA: tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate . This molecule is the NCA derivative of L-Aspartic acid β-tert-butyl ester. Its unique structure, featuring a reactive anhydride ring and a protected carboxylic acid side chain, makes it a cornerstone for creating functional and stimuli-responsive biomaterials. The tert-butyl ester serves as a robust protecting group that can be selectively removed post-polymerization, unveiling a poly(L-aspartic acid) backbone ready for drug conjugation, hydrogel formation, or pH-triggered conformational changes. Understanding its properties and reactivity is paramount for researchers aiming to develop next-generation nanomedicines and advanced functional polymers.

Molecular Structure and Physicochemical Properties

The structure of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate is defined by a five-membered oxazolidine-2,5-dione ring, which is the reactive core, and a tert-butyl acetate group at the 4-position, derived from the aspartic acid side chain. The "(S)" designation indicates the stereochemistry at the chiral center (C4), inherited from the natural L-amino acid precursor.

Caption: 2D Structure of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate.

Table 1: Physicochemical and Computed Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₅NO₅	Calculated
Molecular Weight	229.23 g/mol	Calculated
IUPAC Name	tert-butyl 2-((S)-2,5-dioxooxazolidin-4-yl)acetate	IUPAC Nomenclature
CAS Number	Not assigned; analogue Benzyl ester is 13590-42-6	[1]
Topological Polar Surface Area (TPSA)	72.91 Ų	[2]
Computed LogP	0.7 - 1.9	Estimated based on analogues[2][3]
Hydrogen Bond Donors	0	[2]
Hydrogen Bond Acceptors	5	[2]
Rotatable Bonds	1	[2]
Appearance	Typically a white to off-white crystalline solid	General knowledge of NCAs

Synthesis, Purification, and Characterization

The synthesis of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate follows a well-established pathway for NCA preparation: the cyclization of the corresponding α-amino acid using a dehydrating/carbonylating agent, most commonly phosgene or its safer liquid equivalent, triphosgene.

Causality in Synthesis: The core principle is the conversion of the amino and carboxylic acid groups of the amino acid into a cyclic anhydride. The amino group acts as an internal nucleophile, attacking an activated carboxyl group. Anhydrous conditions are not merely recommended; they are absolutely critical. The oxazolidine-2,5-dione ring is a highly strained anhydride, making it extremely susceptible to hydrolysis by water, which would lead to ring-opening and failure to isolate the desired product. The use of an inert atmosphere (e.g., nitrogen or argon) prevents side reactions with atmospheric moisture and oxygen.

Caption: Synthetic workflow for tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate.

Experimental Protocol: Synthesis

Disclaimer: This protocol involves highly reactive and toxic reagents (triphosgene). It must be performed by trained personnel in a certified chemical fume hood with appropriate personal protective equipment (PPE).

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a reflux condenser, add L-Aspartic acid β-tert-butyl ester (1 equivalent).

• Dissolution: Add anhydrous tetrahydrofuran (THF) to dissolve the amino acid ester completely. The solvent must be rigorously dried to prevent premature hydrolysis.

• Phosgenation: Cool the solution to 0°C in an ice bath. Slowly add a solution of triphosgene (0.35-0.40 equivalents) in anhydrous THF. The reaction is exothermic and generates HCl gas, which should be vented through a bubbler or a base trap.

  • Expertise Insight: The slow addition of triphosgene at low temperature is crucial to control the reaction rate and prevent the formation of polymeric byproducts.

• Cyclization: After the addition is complete, slowly warm the reaction mixture to 40-50°C and stir for 2-4 hours under a steady stream of nitrogen. This step facilitates the intramolecular cyclization and elimination of HCl to form the NCA ring.

• Isolation: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess HCl.

• Purification: The crude product is purified by recrystallization. Dissolve the solid in a minimal amount of warm, anhydrous THF or ethyl acetate and precipitate by adding an excess of cold, anhydrous n-hexane.

  • Trustworthiness: The purity of the NCA is self-validating. An impure monomer (containing unreacted amino acid or hydrolyzed NCA) will lead to uncontrolled polymerization and a high polydispersity index (PDI) in the final polymer. A sharp melting point and clean spectroscopic data are indicators of high purity.

• Drying and Storage: Filter the crystals under a nitrogen blanket, wash with cold hexane, and dry under high vacuum. Store the final product at -20°C under an inert atmosphere.[2]

Characterization

Table 2: Expected Spectroscopic Data

Technique	Expected Signals	Rationale
FTIR (cm⁻¹)	1860 & 1790 (strong, sharp)	Characteristic symmetric and asymmetric C=O stretching of the cyclic anhydride in the NCA ring.
1735 (strong)	C=O stretch of the tert-butyl ester side chain.
¹H NMR (CDCl₃, ppm)	~4.5 (t, 1H)	Proton at the chiral C4 position (α-proton).
~3.0 (m, 2H)	Methylene protons (CH₂) of the acetate side chain.
~1.5 (s, 9H)	Nine equivalent protons of the tert-butyl group.
¹³C NMR (CDCl₃, ppm)	~170	Carbonyl carbon of the tert-butyl ester.
~168, ~152	Two carbonyl carbons of the NCA ring.
~82	Quaternary carbon of the tert-butyl group.
~55	Chiral C4 carbon.
~35	Methylene carbon (CH₂).
~28	Methyl carbons of the tert-butyl group.

Note: Exact chemical shifts may vary. Data is extrapolated based on fundamental principles and data for similar structures.[4][5]

Chemical Reactivity and Applications

The primary utility of this monomer lies in its ability to undergo living Ring-Opening Polymerization (ROP) to synthesize poly(β-tert-butyl L-aspartate) (PBLA).

Mechanism of Ring-Opening Polymerization

ROP can be initiated by various nucleophiles, most commonly primary amines. The initiator attacks one of the carbonyl carbons of the NCA ring (typically the more accessible C5 carbonyl), leading to the opening of the anhydride ring. This is followed by the loss of CO₂, and the regeneration of an amine terminus on the growing polymer chain, which can then attack another monomer. This "living" characteristic allows for the synthesis of block copolymers by sequential monomer addition.

Sources

• 1. Benzyl (S)-2,5-dioxooxazolidine-4-acetate | C12H11NO5 | CID 114549 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. tert-butyl (2S)-4-oxo-2-(1,3-thiazolidin-3-yl carbonyl)pyrrolidine-1-carboxylate | C13H20N2O4S | CID 58516805 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes - PMC [pmc.ncbi.nlm.nih.gov]

The Architect of Chirality: A Technical Guide to tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate as a Chiral Auxiliary

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic organic chemistry, the precise control of stereochemistry is paramount. Chiral auxiliaries have emerged as indispensable tools for achieving high levels of asymmetric induction, particularly in the synthesis of complex, biologically active molecules. This guide delves into the core principles and practical applications of a versatile yet underexplored chiral auxiliary: tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate . Derived from the readily available and inexpensive chiral pool starting material, L-aspartic acid, this auxiliary offers a compelling platform for the synthesis of enantiomerically enriched compounds.

This document serves as a technical guide for researchers and professionals in drug development, providing a comprehensive overview of the synthesis, mechanism of action, and practical application of this powerful chiral auxiliary.

Synthesis of the Chiral Auxiliary: A Foundation from Nature's Building Blocks

The strategic advantage of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate lies in its straightforward synthesis from L-aspartic acid, a naturally occurring amino acid. This approach not only ensures high enantiopurity but also provides a cost-effective route to a valuable synthetic tool.

The synthesis commences with the protection of the amino group of L-aspartic acid, typically as a benzyloxycarbonyl (Cbz) derivative. Subsequent treatment with an acetylating agent, such as acetic anhydride, in the presence of a base, facilitates the cyclization to the N-carboxyanhydride (NCA), which exists in equilibrium with the desired 2,5-dioxooxazolidine ring system. The final step involves the selective esterification of the side-chain carboxylic acid to the tert-butyl ester.

Caption: Synthetic pathway to the chiral auxiliary.

The Mechanism of Stereocontrol: Orchestrating Asymmetric Induction

The efficacy of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate as a chiral auxiliary hinges on its ability to create a rigid and predictable steric environment upon formation of an enolate. This is a cornerstone of asymmetric synthesis using oxazolidinone-based auxiliaries.[1] The process begins with the acylation of the nitrogen atom of the auxiliary with the desired carboxylic acid derivative.

Upon treatment with a suitable base, such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), the α-proton of the acyl group is abstracted to form a lithium or sodium enolate. The key to the high diastereoselectivity lies in the formation of a rigid, chelated Z-enolate. In this conformation, the lithium or sodium cation is coordinated to both the enolate oxygen and the carbonyl oxygen of the oxazolidinone ring.[2]

This chelation forces the substituent at the C4 position of the oxazolidinone ring (the tert-butoxycarbonylmethyl group) to occupy a pseudo-axial position, effectively blocking one face of the enolate. Consequently, an incoming electrophile can only approach from the less sterically hindered face, leading to a highly diastereoselective bond formation.[3]

Caption: Mechanism of diastereoselective alkylation.

In Practice: A Step-by-Step Protocol for Asymmetric Alkylation

The following protocol provides a detailed methodology for a typical diastereoselective alkylation reaction using tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate.

Experimental Protocol: Asymmetric Alkylation of an N-Propionyl Auxiliary

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Density (g/mL)	Amount	Moles (mmol)
tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate	215.19	-	1.0 g	4.65
Propionyl chloride	92.52	1.06	0.47 mL	5.11
Triethylamine	101.19	0.726	0.78 mL	5.58
Lithium diisopropylamide (LDA) (2.0 M in THF/heptane/ethylbenzene)	107.12	-	2.56 mL	5.11
Benzyl bromide	171.04	1.438	0.61 mL	5.11
Tetrahydrofuran (THF), anhydrous	72.11	0.889	20 mL	-
Saturated aq. NH4Cl	-	-	15 mL	-
Diethyl ether	74.12	0.713	50 mL	-
Brine	-	-	20 mL	-
Anhydrous MgSO4	120.37	-	~2 g	-

Procedure:

• Acylation of the Auxiliary:

  • To a flame-dried 50 mL round-bottom flask under an argon atmosphere, add tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (1.0 g, 4.65 mmol) and anhydrous THF (10 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (0.78 mL, 5.58 mmol) followed by the dropwise addition of propionyl chloride (0.47 mL, 5.11 mmol).

  • Allow the reaction mixture to warm to room temperature and stir for 2 hours.

  • The reaction can be monitored by Thin Layer Chromatography (TLC).

• Enolate Formation and Alkylation:

  • In a separate flame-dried 100 mL round-bottom flask under argon, add anhydrous THF (10 mL) and cool to -78 °C (dry ice/acetone bath).

  • Slowly add LDA solution (2.56 mL, 5.11 mmol) via syringe.

  • To this LDA solution, add the solution of the N-propionyl auxiliary from step 1 dropwise over 15 minutes, maintaining the temperature at -78 °C.

  • Stir the resulting enolate solution at -78 °C for 30 minutes.

  • Add benzyl bromide (0.61 mL, 5.11 mmol) dropwise to the enolate solution.

  • Continue stirring at -78 °C for 2 hours, then allow the reaction to slowly warm to room temperature overnight.

• Work-up and Purification:

  • Quench the reaction by adding saturated aqueous NH4Cl solution (15 mL).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (2 x 25 mL).

  • Wash the combined organic layers with water (20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the diastereomerically enriched product.

Caption: Step-by-step experimental workflow.

Liberating the Chiral Product: Cleavage of the Auxiliary

A critical feature of a useful chiral auxiliary is its facile removal under conditions that do not compromise the stereochemical integrity of the newly formed chiral center.[2] For N-acyloxazolidinones, several methods are available for cleavage, providing access to a variety of chiral products.

• Hydrolysis to Carboxylic Acids: Treatment with lithium hydroxide (LiOH) and hydrogen peroxide (H2O2) in a mixture of THF and water at 0 °C is a standard and effective method for cleaving the auxiliary to yield the corresponding carboxylic acid.[2]

• Reduction to Alcohols: The acylated auxiliary can be reduced with reagents such as lithium borohydride (LiBH4) or lithium aluminum hydride (LiAlH4) to afford the chiral primary alcohol.

• Conversion to Esters: Transesterification can be achieved using a Lewis acid such as titanium (IV) isopropoxide in the presence of an alcohol.

• Conversion to Amides: Direct conversion to amides can be accomplished by treatment with the desired amine.

The tert-butyl ester on the auxiliary's side chain can be cleaved under acidic conditions, typically with trifluoroacetic acid (TFA) in dichloromethane (DCM), which is a standard procedure for tert-butyl ester deprotection.[4]

Impact on Drug Development: A Gateway to Chiral Molecules

The ability to synthesize enantiomerically pure building blocks is of paramount importance in the pharmaceutical industry, where the biological activity of a drug molecule is often confined to a single enantiomer. The methodology described herein, utilizing tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate, provides a reliable and scalable route to a wide array of chiral carboxylic acid derivatives, alcohols, and amides. These motifs are prevalent in numerous drug candidates and approved medicines.

By leveraging a chiral auxiliary derived from a readily available amino acid, this approach aligns with the principles of green and sustainable chemistry, minimizing the reliance on expensive or difficult-to-prepare chiral catalysts. The versatility of the cleavage methods further enhances its utility, allowing for the divergent synthesis of various chiral synthons from a common intermediate.

References

• Avalos, M., Babiano, R., Cintas, P., Jiménez, J. L., Light, M. E., Palacios, J. C., & Pérez, E. M. S. (2008). Chiral N-acyloxazolidines: synthesis, structure, and mechanistic insights. The Journal of organic chemistry, 73(2), 661–672.
• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127-2129.
• Hamon, D. P., & Tuck, K. L. (2005). Factors affecting stereocontrol during glycosidation of 2,3-oxazolidinone-protected 1-tolylthio-N-acetyl-D-glucosamine. Organic letters, 7(10), 1845–1848.
• Jin, M. J., et al. (2018).
• Knowles, R. R., et al. (2016). Photochemical Stereocontrol Using Tandem Photoredox–Chiral Lewis Acid Catalysis. Accounts of Chemical Research, 49(9), 1970-1979.
• Ma, Y., et al. (2012). Asymmetric β-Boration of α,β-Unsaturated N-Acyloxazolidinones by [2.2]Paracyclophane-Based Bifunctional Catalyst. Organic Letters, 14(22), 5780-5783.
• Ortiz, A., et al. (2020). “Syn-effect” in asymmetric vinylogous alkylation of 3-[4-(N-phthalimide)- but-2-enoyl]oxazolidinone. Arkivoc, 2020(6), 181-192.

• Wikipedia. (n.d.). Chiral auxiliary. Retrieved from [Link]

• Racharla, S., et al. (2019). HIGHLY EFFICIENT STEREOSELECTIVE SYNTHESIS OF β- AMINO ACIDS BY ASYMMETRIC METHOD. Rasayan Journal of Chemistry, 12(2), 565-570.
• Sibi, M. P., & Jasperse, C. P. (2005). Intermolecular Radical Addition to N-Acylhydrazones as a Stereocontrol Strategy for Alkaloid Synthesis: Formal Synthesis of Quinine. Journal of the American Chemical Society, 127(20), 7575-7580.
• Smith, T. E., Richardson, D. P., Truran, G. A., Belecki, K., & Onishi, M. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates.
• Takacs, J. M., Jaber, M. R., & Vellekoop, A. S. (1998). Preparation of Chiral Oxazolidin-2-ones and Vicinal Amino Alcohols. The Journal of organic chemistry, 63(8), 2742–2748.
• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric transition metal-catalyzed allylic alkylations. Chemical reviews, 96(1), 395-422.
• Zaitsev, A. B., & Seregin, I. V. (2006). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Pharmaceutical Chemistry Journal, 40(10), 549-573.

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• 4. Bot Verification [rasayanjournal.co.in]

"tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate" CAS number and physical constants

The following technical guide details the properties, synthesis, and application of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate , widely known in the field of peptide and polymer chemistry as Asp(OtBu)-NCA .

Executive Summary

tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (CAS: 129288-31-9) is the N-carboxyanhydride (NCA) derivative of L-aspartic acid

-tert-butyl ester. It serves as a critical monomer in the synthesis of poly(aspartic acid) and its derivatives via Ring-Opening Polymerization (ROP). Unlike standard solid-phase peptide synthesis (SPPS) reagents, this NCA monomer allows for the scalable production of high-molecular-weight polypeptides and block copolymers used in drug delivery systems, tissue engineering, and hydrogel formation. Its tert-butyl protecting group is acid-labile, enabling the facile conversion of the resulting hydrophobic polymer into hydrophilic poly(aspartic acid) (PAsp) after polymerization.

Chemical Identity & Physical Constants

The following data summarizes the core physicochemical properties of the compound. Researchers should verify these values experimentally for each batch, as NCAs are highly sensitive to hydrolysis.

Property	Value / Description
IUPAC Name	tert-Butyl (S)-2-(2,5-dioxooxazolidin-4-yl)acetate
Common Name	Asp(OtBu)-NCA; L-Aspartic acid -tert-butyl ester NCA
CAS Number	129288-31-9
Molecular Formula	C H NO
Molecular Weight	215.20 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in THF, DMF, Ethyl Acetate, Dichloromethane
Melting Point	Typically 100–105 °C (Decomposes; highly purity-dependent)
Storage Condition	-20 °C, under Argon/Nitrogen, strictly anhydrous

Synthesis & Preparation Protocol

The synthesis of Asp(OtBu)-NCA typically follows the Fuchs-Farthing method , utilizing triphosgene to cyclize the amino acid precursor. This protocol prioritizes safety and purity, as the presence of residual acid or chloride ions can terminate polymerization prematurely.

Mechanism of Synthesis

The reaction involves the nucleophilic attack of the amino group of L-Asp(OtBu)-OH on the carbonyl carbon of triphosgene, followed by intramolecular cyclization and the release of HCl.

Experimental Protocol

Reagents:

• L-Aspartic acid

  -tert-butyl ester (H-Asp(OtBu)-OH)

• Triphosgene (Caution: Toxic, generates phosgene in situ)

• -Pinene (HCl scavenger)

• Anhydrous Tetrahydrofuran (THF) or Ethyl Acetate

Step-by-Step Methodology:

• Suspension : In a flame-dried Schlenk flask under

  , suspend H-Asp(OtBu)-OH (1.0 eq) in anhydrous THF (0.1–0.2 M).

• Scavenger Addition : Add

  -pinene (2.0–3.0 eq) to scavenge the HCl by-product. This prevents acid-catalyzed cleavage of the tert-butyl ester.

• Cyclization : Add triphosgene (0.35 eq) dissolved in THF dropwise at 50 °C.

• Reflux : Stir the mixture at 50–60 °C until the solution becomes clear (approx. 1–3 hours), indicating consumption of the amino acid.

• Purification (Critical) :

  • Concentrate the solution under vacuum.

  • Precipitate the crude NCA by adding the concentrate dropwise into cold anhydrous hexane/heptane (-20 °C).

  • Recrystallize 3x from THF/Hexane inside a glovebox to remove trace impurities (amines, HCl).

• Validation : Confirm structure via

  H-NMR (CDCl ) and FT-IR (characteristic anhydride doublets at ~1850 cm and ~1780 cm ).

Synthesis Workflow Diagram

Caption: Synthesis of Asp(OtBu)-NCA via the Fuchs-Farthing method with HCl scavenging.

Reactivity & Applications (Polymerization)

Asp(OtBu)-NCA is primarily used for Ring-Opening Polymerization (ROP) to synthesize Poly(L-aspartic acid) derivatives. The reactivity is driven by the release of CO

(entropic gain) and the relief of ring strain.

Polymerization Mechanisms

There are two competing pathways depending on the initiator:

• Normal Amine Mechanism (NAM) : Initiated by primary amines (e.g., butylamine, PEG-NH

  ). The amine attacks the C-5 carbonyl, opening the ring. This is a "living" polymerization, allowing for precise molecular weight control ( ).

• Activated Monomer Mechanism (AMM) : Initiated by tertiary amines or bases. The base deprotonates the NCA nitrogen, creating a nucleophilic anion that attacks another monomer. This pathway is faster but less controlled.

Application in Drug Delivery

• Micelles : Poly(Asp(OtBu)) is hydrophobic. When copolymerized with PEG (PEG-b-PAsp(OtBu)), it forms amphiphilic block copolymers that self-assemble into micelles for drug encapsulation.

• Hydrogels : Subsequent deprotection of the tert-butyl group using Trifluoroacetic acid (TFA) yields water-soluble Poly(L-aspartic acid), which can be crosslinked to form pH-responsive hydrogels.

ROP Mechanism Diagram

Caption: Normal Amine Mechanism (NAM) for the Ring-Opening Polymerization of Asp(OtBu)-NCA.

Handling, Stability & Storage

Critical Warning : NCAs are notoriously sensitive to moisture. A trace amount of water can initiate uncontrolled polymerization, turning the fine crystalline powder into a gummy, insoluble solid.

• Storage : Store at -20 °C or lower .

• Atmosphere : Must be kept under an inert atmosphere (Argon or Nitrogen). Use a glovebox for weighing and transfer.

• Container : Tightly sealed glass vials with Parafilm/Teflon tape.

• Handling : Allow the vial to warm to room temperature before opening to prevent water condensation on the cold solid.

References

• Kricheldorf, H. R. (2006).

  -Amino Acid N-Carboxyanhydrides. In Macromolecular Engineering. Link

• Deming, T. J. (2007). Synthetic Polypeptides for Biomedical Applications. Progress in Polymer Science, 32(8-9), 858-875. Link

• Dimitrov, I., & Schlaad, H. (2003). Synthesis of Nearly Monodisperse Polystyrene-Polypeptide Block Copolymers via Polymerization of N-Carboxyanhydrides. Chemical Communications, (23), 2944-2945. Link

• Accela ChemBio Inc. (n.d.). Product Data Sheet: tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate. Retrieved from chemical vendor database. Link

Precision Synthesis of Evans Auxiliaries: A Modular Technical Guide

Topic: Synthesis of Chiral Oxazolidinones (Evans Auxiliaries) from Amino Acids Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Scientists, Drug Development Chemists

Executive Summary

Chiral oxazolidinones (Evans auxiliaries) remain the gold standard for asymmetric induction in drug discovery, particularly for stereoselective aldol and alkylation reactions.[1] While commercially available, the de novo synthesis of these auxiliaries from amino acids is a fundamental competency for high-throughput labs requiring bespoke steric architectures.

This guide moves beyond generic textbook descriptions. It details a field-proven, scalable workflow that prioritizes safety (avoiding LiAlH₄ and Phosgene gas) and enantiomeric integrity . We focus on the McKennon-Meyers Reduction followed by a Triphosgene-mediated Cyclization , a route optimized for reliability in pharmaceutical settings.

Part 1: Strategic Selection of Precursors

The choice of the starting amino acid dictates the steric bulk of the auxiliary, which in turn controls the diastereofacial selectivity of subsequent reactions.

Precursor (L-Isomer)	Resulting Auxiliary	Steric Profile	Primary Application
L-Valine	(S)-4-Isopropyloxazolidin-2-one	Moderate ( -Pr)	General aldol/alkylations; high yield, low cost.
L-Phenylalanine	(S)-4-Benzyloxazolidin-2-one	High (Bn)	-stacking interactions; excellent for enolate geometry control.
L-tert-Leucine	(S)-4-tert-Butyloxazolidin-2-one	Extreme ( -Bu)	Maximum stereocontrol; used when Val/Phe fail.
L-Phenylglycine	(S)-4-Phenyloxazolidin-2-one	Electronic/Steric	Specialized cases; benzylic position is sensitive to racemization.

Part 2: Phase I – The Reduction (Stereocenter Preservation)

The Challenge

Classically, this reduction uses Lithium Aluminum Hydride (LiAlH₄).[2] While effective, LiAlH₄ is pyrophoric, difficult to quench on scale, and prone to forming emulsions.

The Solution: The McKennon-Meyers Protocol

We utilize the NaBH₄/I₂ system . This generates borane (in situ) coordinated to the amine, which reduces the carboxylic acid. It is safer, cheaper, and offers easier workup than LiAlH₄.

Protocol 1: Reduction of L-Phenylalanine to L-Phenylalaninol

Reagents:

• L-Phenylalanine (1.0 eq)

• NaBH₄ (2.4 eq)

• I₂ (1.0 eq)

• THF (Anhydrous)[2]

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck RBF equipped with a reflux condenser and addition funnel under N₂ atmosphere.

• Solvation: Charge L-Phenylalanine and NaBH₄ into THF (approx. 3 mL/mmol). Cool to 0°C.[3][4]

• Activation: Dissolve I₂ in THF and add dropwise via the addition funnel over 30 minutes. Note: Hydrogen gas is evolved.[5] Ensure proper venting.

• Reduction: Once gas evolution ceases, heat the mixture to reflux for 18 hours. The solution should turn colorless as I₂ is consumed.

• Quench (Critical): Cool to room temperature. Carefully add Methanol (MeOH) dropwise until the solution becomes clear (dissolving the borane-amine complex).

• Workup: Concentrate in vacuo. Dissolve the resulting paste in 20% aqueous KOH. Stir for 4 hours at room temperature to break stable boron-nitrogen bonds. Extract with Dichloromethane (DCM), dry over Na₂SO₄, and concentrate.

• Result: L-Phenylalaninol is obtained as a white solid or colorless oil. Yields typically >85%.[3]

Part 3: Phase II – Carbonylation (Cyclization)

The Challenge

Cyclization requires a "C=O" source.

• Phosgene (Gas): Highly toxic, requires specialized handling.[6]

• Diethyl Carbonate: Green, but requires high heat (>100°C) and strong bases, risking racemization.

• CDI: Safer, but purification can be tedious due to imidazole byproducts.

The Solution: Triphosgene (Solid Phase Phosgene)

Triphosgene (Bis(trichloromethyl) carbonate) is a crystalline solid that decomposes into phosgene in situ. It offers the reactivity of phosgene with the weighing/handling precision of a solid.

Protocol 2: Cyclization to (S)-4-Benzyloxazolidin-2-one

Reagents:

• L-Phenylalaninol (1.0 eq)

• Triphosgene (0.35 eq) [Note: 1 mol Triphosgene = 3 mol Phosgene]

• Triethylamine (TEA) (2.5 eq) or Diisopropylethylamine (DIPEA)

• DCM (Anhydrous)

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask under N₂.

• Solvation: Dissolve L-Phenylalaninol and TEA in dry DCM. Cool to -78°C. Control: Low temperature prevents side reactions and racemization.

• Addition: Dissolve Triphosgene in minimal DCM. Add dropwise to the amine solution over 45 minutes.

• Reaction: Allow the mixture to warm slowly to room temperature over 2 hours.

• Quench: Add saturated aqueous NH₄Cl to quench residual phosgene equivalents.

• Workup: Separate layers. Wash organic layer with 1M HCl (to remove excess TEA), then saturated NaHCO₃, then brine.

• Purification: Recrystallize from EtOAc/Hexanes.

• Validation: Check optical rotation

  . For (S)-4-Bn-Ox, expect ( ).[3]

Part 4: Visualization of the Workflow

The following diagram illustrates the chemical logic and critical control points (CCPs) for the synthesis.

Figure 1: Logical flow of the Evans Auxiliary synthesis, highlighting the McKennon reduction and Triphosgene cyclization.

Part 5: Quality Control & Troubleshooting

Parameter	Method	Acceptance Criteria	Common Failure Mode
Chemical Purity	1H NMR (CDCl₃)	>98%; Distinct doublet for NH (if unacylated) or CH₂-O protons.	Residual Boron salts (broad peaks) from Phase I.
Optical Purity	Chiral HPLC / Polarimetry	>99% ee. Compare to lit.	Racemization due to high temp during cyclization.
Water Content	Karl Fischer	<0.1%	Wet solvent prevents subsequent acylation (n-BuLi titration failure).

Mechanistic Insight: Why Triphosgene?

While Diethyl Carbonate is "greener," it requires heating the amino alcohol with

to . At this temperature, the benzylic proton (in Phenylalanine derivatives) becomes slightly acidic, increasing the risk of racemization ( , but significant in GMP). The Triphosgene route operates at , kinetically trapping the enantiomer without thermal stress.

References

• Evans, D. A., Bartroli, J., & Shih, T. L. (1981).[7] Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates.[3][7] Journal of the American Chemical Society, 103(8), 2127–2129. Link

• McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993).[2][8][9][10] A convenient reduction of amino acids and their derivatives.[2][10] The Journal of Organic Chemistry, 58(13), 3568–3571.[2] Link

• Gage, J. R., & Evans, D. A. (1990). Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S, 3S)-3-hydroxy-3-phenyl-2-methylpropionic acid. Organic Syntheses, 68, 77. Link

• Cotarca, L., Delogu, P., Nardelli, A., & Sunjic, V. (1996). Bis(trichloromethyl) Carbonate in Organic Synthesis. Synthesis, 1996(05), 553-576. Link

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. renyi.hu [renyi.hu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Evans Aldol Reaction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. researchgate.net [researchgate.net]
• 9. benthamopen.com [benthamopen.com]
• 10. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Role of the tert-Butyl Group in Asymmetric Synthesis

Abstract

The tert-butyl group, often perceived as a simple, sterically demanding substituent, is a cornerstone of modern asymmetric synthesis. Its profound influence on the stereochemical outcome of a reaction is not merely a consequence of its size, but a nuanced interplay of steric and electronic properties. This technical guide provides an in-depth analysis of the multifaceted roles of the tert-butyl group, moving beyond a cursory overview to deliver field-proven insights for researchers, scientists, and drug development professionals. We will explore its function as a powerful stereodirecting element, its application in robust chiral auxiliaries and catalysts, and its strategic use as a protecting group. Through detailed mechanistic discussions, validated experimental protocols, and comparative data, this guide aims to equip the reader with the foundational knowledge and practical expertise required to effectively harness the power of the tert-butyl group in the synthesis of complex, stereochemically defined molecules.

Introduction: The Unique Physicochemical Landscape of the tert-Butyl Group

In the realm of organic synthesis, few substituents command the same level of influence over a molecule's reactivity and conformation as the tert-butyl group [-C(CH₃)₃]. Its defining characteristic is its significant steric bulk, created by a central quaternary carbon atom bonded to three methyl groups.[1] This arrangement results in a large, non-polar, and conformationally rigid domain that exerts a powerful influence on adjacent reaction centers.[1]

However, its role is not solely defined by steric hindrance. The tert-butyl group also exhibits a notable electronic effect. Through an inductive effect, it acts as an electron-donating group, which can stabilize adjacent carbocations.[1] While it lacks α-hydrogens, preventing hyperconjugation in the traditional sense, its impact on reaction intermediates is significant.[2] This unique combination of a large, rigid steric profile and subtle electronic contributions makes the tert-butyl group a highly versatile and predictable tool for controlling stereochemistry.[1][3]

The tert-Butyl Group as a Master of Stereocontrol

The primary application of the tert-butyl group in asymmetric synthesis is to control the three-dimensional arrangement of atoms during a chemical transformation. This is achieved by exploiting its profound steric influence.

Creating a Defined Stereochemical Environment through Steric Hindrance

The sheer size of the tert-butyl group effectively shields one face of a reactive molecule, forcing an incoming reagent to approach from the less hindered side. This principle is fundamental to diastereoselective reactions. For instance, in nucleophilic additions to a carbonyl group adjacent to a tert-butyl-substituted stereocenter, the trajectory of the nucleophile is strictly governed by the steric demands of the tert-butyl group. This leads to the preferential formation of one diastereomer over the other.

This steric blocking is also crucial in preventing certain reaction pathways. In Sₙ2 reactions, the backside attack required for substitution is severely impeded by a tert-butyl group on the electrophilic carbon, drastically reducing the reaction rate.[1][4] Conversely, in Sₙ1 reactions, the formation of a tertiary carbocation is stabilized by the tert-butyl group, accelerating the reaction.[1]

Conformational Locking and the A-Value

The steric demand of the tert-butyl group is so significant that it can "lock" the conformation of cyclic systems, most notably cyclohexane rings.[1][5] This effect is quantified by the A-value, which represents the Gibbs free energy difference between a substituent being in the axial versus the equatorial position. The tert-butyl group has one of the largest A-values, approximately 5 kcal/mol, meaning there is a strong energetic penalty for it to occupy the more sterically congested axial position.[6] Consequently, a tert-butyl-substituted cyclohexane ring will exist almost exclusively in the conformation where the tert-butyl group is equatorial.[6] This conformational locking provides a rigid and predictable scaffold upon which to build stereocenters with high fidelity.

Table 1: Comparative A-Values of Common Substituents

Substituent	A-Value (kcal/mol)	Equatorial Preference
-H	0	-
-CH₃	1.74	High
-CH₂CH₃	1.75	High
-CH(CH₃)₂	2.21	Very High
-C(CH₃)₃	~5.0	Overwhelming (Locked)
-Ph	3.0	Very High
-Cl	0.62	Moderate

Data sourced from standard physical organic chemistry texts.[6]

Key Applications in Asymmetric Methodologies

The predictable and powerful stereodirecting influence of the tert-butyl group has led to its widespread incorporation into various asymmetric synthesis strategies.

Chiral Auxiliaries: The Evans Oxazolidinone Example

Chiral auxiliaries are enantiomerically pure compounds that are temporarily attached to a substrate to direct a stereoselective transformation.[7] Among the most reliable and widely used are the Evans oxazolidinone auxiliaries.[8][9] In these systems, a bulky substituent, often a tert-butyl or isopropyl group, is positioned to effectively block one face of the derived enolate.

The (4S)-4-tert-butyl-2-oxazolidinone auxiliary provides an excellent example.[10] When an N-acyl derivative is deprotonated, a rigid Z-enolate is formed, chelated to the lithium counterion. The tert-butyl group at the C4 position then effectively shields the si-face of the enolate, forcing incoming electrophiles to attack from the less hindered re-face, leading to a high degree of diastereoselectivity.[11][12]

This protocol describes a typical diastereoselective alkylation using a tert-butyl-substituted oxazolidinone auxiliary.[13][14]

• Acylation: To a solution of (4S)-4-tert-butyl-2-oxazolidinone (1.0 equiv) in anhydrous THF (0.2 M) at 0 °C under an inert atmosphere (N₂ or Ar), add n-butyllithium (1.05 equiv, 1.6 M in hexanes) dropwise. After stirring for 15 minutes, add propanoyl chloride (1.1 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours. Quench with saturated aqueous NH₄Cl and extract with ethyl acetate. The organic layers are combined, dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude N-propionyl oxazolidinone is purified by flash chromatography.

• Enolate Formation and Alkylation: Dissolve the purified N-propionyl oxazolidinone (1.0 equiv) in anhydrous THF (0.1 M) and cool to -78 °C. Add lithium diisopropylamide (LDA) (1.1 equiv, 2.0 M solution in THF/heptane/ethylbenzene) dropwise. Stir the resulting solution for 30 minutes at -78 °C. Add benzyl bromide (1.2 equiv) dropwise. Stir the reaction at -78 °C for 4 hours.

• Workup and Analysis: Quench the reaction at -78 °C by the addition of saturated aqueous NH₄Cl. Allow the mixture to warm to room temperature and extract with ethyl acetate. The combined organic layers are washed with brine, dried over MgSO₄, filtered, and concentrated. The diastereomeric ratio (dr) can be determined by ¹H NMR analysis of the crude product. Purification by flash chromatography yields the alkylated product.

• Auxiliary Cleavage: The chiral auxiliary can be cleaved under various conditions (e.g., LiOH/H₂O₂ for the carboxylic acid, LiBH₄ for the alcohol) to yield the enantiomerically enriched product and recover the auxiliary.[11]

Table 2: Representative Diastereoselectivities in Evans Alkylations

Electrophile (E-X)	Diastereomeric Ratio (dr)	Reference
Benzyl bromide	>99:1	Evans, D. A. et al.J. Am. Chem. Soc.1982 , 104, 1737-1739.[13]
Allyl iodide	>98:2	Crimmins, M. T. et al.Org. Lett.2000 , 2, 2165-2167.[14]
Methyl iodide	>99:1	Evans, D. A. et al.J. Am. Chem. Soc.1982 , 104, 1737-1739.[13]

Chiral Catalysts: The Role in Ligand Design

In asymmetric catalysis, the tert-butyl group is a privileged substituent in the design of chiral ligands. Its steric bulk is used to create a well-defined and constrained chiral pocket around the metal center.[15] This steric environment dictates the orientation of the substrate as it coordinates to the metal, leading to highly enantioselective transformations.

A prominent example is the family of Bis(oxazoline) (BOX) ligands.[10][16] When complexed with metals like copper or zinc, the tert-butyl groups at the 4-position of the oxazoline rings project outwards, creating a chiral cavity. In reactions like Diels-Alder or cyclopropanations, the dienophile or olefin is forced to adopt a specific orientation within this cavity to minimize steric clashes with the tert-butyl groups, resulting in high enantiomeric excess (ee).[16][17]

P-stereogenic phosphine ligands, such as those developed by Imamoto, also frequently employ a tert-butyl group paired with a smaller alkyl group (e.g., methyl).[15] This size disparity is critical for creating a highly asymmetric electronic and steric environment around the phosphorus atom, which translates to exceptional levels of stereocontrol in a wide range of metal-catalyzed reactions.[15]

The tert-Butyl Group as a Robust Protecting Group

Beyond its role in stereodirection, the tert-butyl group is the basis for several essential protecting groups in multi-step synthesis.[18] Its stability to a wide range of conditions, including basic, nucleophilic, and reductive environments, makes it an ideal choice for masking reactive functional groups.[19][20]

• Boc Group (tert-Butoxycarbonyl): Used extensively for protecting amines, particularly in peptide synthesis.[21] It is stable to many synthetic conditions but can be readily removed with strong acids like trifluoroacetic acid (TFA).[21]

• t-Butyl Ethers and Esters: Used to protect alcohols and carboxylic acids, respectively.[18][19] Like the Boc group, they are cleaved under acidic conditions that promote the formation of the stable tert-butyl cation.[18]

The key to their utility is their orthogonality with other protecting groups. For example, a Boc-protected amine can be selectively deprotected in the presence of an Fmoc-protected amine, or a t-butyl ester can be cleaved without affecting a benzyl ether. This selective lability is crucial for the strategic planning of complex molecular syntheses.

Case Study: Atorvastatin Synthesis

The synthesis of the blockbuster drug Atorvastatin (Lipitor) provides a compelling real-world example of the tert-butyl group's importance. In many synthetic routes, a key chiral diol intermediate is prepared using an asymmetric reduction or aldol reaction. The stereochemistry of this reaction is often substrate-controlled, where a bulky tert-butyl ester is used not only to protect a carboxylic acid but also to influence the facial selectivity of a subsequent reduction step, setting a critical stereocenter for the final molecule. This demonstrates the dual role of the tert-butyl group as both a protecting and a stereocontrolling element in high-stakes pharmaceutical manufacturing.

Conclusion and Future Outlook

The tert-butyl group is far more than a simple bulky substituent; it is a precision tool for molecular engineering. Its ability to create a predictable and sterically defined environment is fundamental to modern asymmetric synthesis.[1][3] From locking the conformation of rings to serving as the cornerstone of powerful chiral auxiliaries and ligands, its influence is both profound and versatile.[1][7][15] Furthermore, its role in robust and orthogonal protecting group strategies underscores its indispensability in the synthesis of complex targets.[18][21] As synthetic chemists continue to tackle increasingly complex molecular architectures, the rational application of the principles outlined in this guide—harnessing the steric and electronic properties of the tert-butyl group—will remain a critical strategy for achieving high levels of stereocontrol and efficiency. Recent work has even begun to explore the tert-butyl group itself as a site for late-stage functionalization, challenging its traditional perception as an inert blocking group and opening new avenues for synthetic innovation.[22][23][24][25]

References

• tert-Butyloxycarbonyl protecting group. Wikipedia.[Link]

• Axial Chirality Control During Suzuki−Miyaura Cross-Coupling Reactions: The tert-Butylsulfinyl Group as an Efficient Chiral Auxiliary. ACS Publications - Organic Letters.[Link]

• p-tert-Butyl Groups Improve the Utility of Aromatic Protecting Groups in Carbohydrate Synthesis. ACS Publications - Organic Letters.[Link]

• Why is tert-Butyl (tBu) often not listed as protecting group for alcohol? Chemistry Stack Exchange.[Link]

• HOT article: Role of steric hindrance in enantioselective catalysis. RSC Blogs.[Link]

• Bulky P-stereogenic ligands. A success story in asymmetric catalysis. SpringerLink.[Link]

• t-Butyl Ether Protecting Groups Explained. Study.com.[Link]

• Stereoselective Alkylation of Chiral Titanium(IV) Enolates with tert-Butyl Peresters. National Center for Biotechnology Information (PMC).[Link]

• C2-Symmetric chiral bis(oxazoline)–metal complexes in catalytic asymmetric synthesis. National Center for Biotechnology Information (PMC).[Link]

• Chiral auxiliary. Wikipedia.[Link]

• Driving tert-butyl axial: the surprising cyclopropyl effect. National Center for Biotechnology Information (PMC).[Link]

• A value. Wikipedia.[Link]

• Synthesis and First Applications of a New Chiral Auxiliary. ResearchGate.[Link]

• t-Butyl Group's Ability to "lock" the Cyclohexane Ring. Chemistry School.[Link]

• Metal-bis(oxazoline) complexes: From coordination chemistry to asymmetric catalysis. ResearchGate.[Link]

• Conformational analysis of cis- and trans-1,2-di-tert-butylcyclohexane and some homomorphs. ResearchGate.[Link]

• tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary CH Bond. ART - Autonomous Relay-Transportation.[Link]

• tert-Butyl chloride Definition. Fiveable.[Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Williams College.[Link]

• Metal-bis(oxazoline) complexes: From coordination chemistry to asymmetric catalysis. Dr. Ramesh Rasappan's Homepage.[Link]

• What is the directive influence of the tert-butyl group in electrophilic aromatic substitution? Chemistry Stack Exchange.[Link]

• Evans' original oxazolidinone auxiliary‐based asymmetric methodology. ResearchGate.[Link]

• Catalytic asymmetric oxidation of sulfides to sulfoxides with tert-butyl hydroperoxide using binaphthol as a chiral auxiliary. ACS Publications - The Journal of Organic Chemistry.[Link]

• Diastereoselective alkylations of oxazolidinone glycolates: a useful extension of the Evans asymmetric alkylation. PubMed.[Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Publishing.[Link]

• Asymmetric Alkylation of Enolates. Harvard University - Chem 115 Myers.[Link]

• Regio- and stereocontrolled dimerization of tert-butylacetylene to (Z)-1,4-di-tert-butylbutatriene by ruthenium catalysis. ACS Publications.[Link]

• tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. ChemRxiv.[Link]

• tert‐Butyl as a Functional Group: Non‐Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. ResearchGate.[Link]

• tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C-H Bonds. PubMed.[Link]

• Conformational analysis. LibreTexts Chemistry.[Link]

• Triarylamminium Radical Cation Facilitates the Deprotection of tert- Butyl Groups in Esters, Ethers, Carbonates. ACS Publications - The Journal of Organic Chemistry.[Link]

• Evaluation of tert -Butyl Isosteres: Case Studies of Physicochemical and Pharmacokinetic Properties, Efficacies, and Activities. ResearchGate.[Link]

• The tert-Butylsulfinyl Group as a Highly Efficient Chiral Auxiliary in Asymmetric Pauson−Khand Reactions. ACS Publications - Journal of the American Chemical Society.[Link]

• The tert-butyl group in chemistry and biology. RSC Publishing.[Link]

• Butyl group. Wikipedia.[Link]

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• 6. A value - Wikipedia [en.wikipedia.org]
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• 9. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 14. Diastereoselective alkylations of oxazolidinone glycolates: a useful extension of the Evans asymmetric alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Bulky P-stereogenic ligands. A success story in asymmetric catalysis [diposit.ub.edu]
• 16. C2-Symmetric chiral bis(oxazoline)–metal complexes in catalytic asymmetric synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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Precision Stereocontrol: A Technical Guide to Evans Oxazolidinone Auxiliaries

Introduction: The Architecture of Asymmetry

In the landscape of asymmetric synthesis, the Evans oxazolidinone auxiliary remains a cornerstone technology for drug development.[1] While catalytic asymmetric methods have advanced, the auxiliary approach offers a distinct advantage in early-phase discovery: predictability .

This guide deconstructs the stereochemical logic of Evans auxiliaries, moving beyond "recipe following" to the mechanistic causality that governs yield and diastereomeric excess (de). It focuses on the two primary applications:

-alkylation and the asymmetric aldol reaction .

Mechanistic Foundation: The "Z-Enolate" Imperative

The success of the Evans auxiliary hinges on a single, critical geometric constraint: the exclusive formation of the (Z)-enolate . Without this geometric purity, the subsequent facial selectivity is irrelevant.

Why the (Z)-Enolate Forms

Upon deprotonation, the enolate can theoretically adopt an (

) or ( ) geometry. For -acyloxazolidinones, the ( )-enolate is favored by >100:1 due to two synergistic forces:

• Allylic (A

  ) Strain Minimization: In the ( )-enolate, the -substituent experiences severe steric clash with the auxiliary's carbonyl oxygen. The ( )-isomer avoids this.[2]

• Chelation (Lithium/Sodium): The metal cation coordinates between the enolate oxygen and the oxazolidinone carbonyl oxygen, locking the structure in a rigid 5-membered chelate.

The Diastereofacial Bias

Once the (

)-enolate is locked, the chiral substituent at C4 (e.g., isopropyl for Valine-derived, benzyl for Phenylalanine-derived) projects into the space above the enolate plane.

• The Result: The electrophile is forced to approach from the face anti to the C4 substituent.

• The Outcome: Predictable absolute stereochemistry based on the choice of auxiliary (

  vs ).

Figure 1: The logical flow of stereocontrol, from strain-driven enolization to sterically directed addition.

Protocol 1: Asymmetric Alkylation

This protocol utilizes Lithium Diisopropylamide (LDA) or Sodium Hexamethyldisilazide (NaHMDS) to generate the enolate.

Experimental Workflow

• Enolization: Treat the

  -acyloxazolidinone with LDA (1.1 equiv) in THF at -78°C.

  • Expert Insight: Although NaHMDS is often used, LDA is generally preferred for less hindered substrates to ensure complete deprotonation without competing nucleophilic attack.

• Alkylation: Add the alkyl halide (electrophile).

  • Rate: Reaction rates vary.[3] Methyl iodide is fast; hindered iodides may require warming to 0°C.

• Quench: Acidify with dilute aqueous acetic acid or buffer.

Data: Base Selection & Counterion Effects

The choice of base affects the tightness of the chelate and reaction rate.

Base	Counterion	Aggregation State	Typical Selectivity (de)	Best Use Case
LDA		Tetramer/Dimer	>98:2	Standard alkylations (MeI, BnBr).
NaHMDS		Dimer/Monomer	>95:5	Hindered substrates; often faster reaction rates.
KHMDS		Loose Ion Pair	Variable	Rarely used; poor chelation leads to lower de.

Protocol 2: The Evans Aldol Reaction (Boron Enolates)

While Lithium enolates are excellent for alkylation, they are less effective for aldol reactions due to reversible equilibration (retro-aldol). The Boron enolate method is the industry standard for synthesizing syn-aldol products.

The Zimmerman-Traxler Transition State

The high stereocontrol arises from a tight, six-membered chair-like transition state involving the Boron atom.[4]

• Reagent: Dibutylboron triflate (

  ) + Tertiary Amine ( or DIPEA).

• Mechanism: The Boron coordinates the auxiliary and the aldehyde oxygen.[5] The aldehyde R-group occupies the pseudo-equatorial position to minimize steric strain.

Figure 2: The Zimmerman-Traxler model explaining the origin of 'syn' selectivity in Boron-mediated aldol reactions.

Standard Aldol Protocol

• Enolization: Cool solution of auxiliary in DCM to -78°C. Add

  (1.1 equiv) followed by (1.2 equiv). Stir 30 mins to form the (Z)-enolate.

  • Note: The solution often turns pale yellow.

• Addition: Add aldehyde (1.1–1.2 equiv) slowly at -78°C.

• Reaction: Allow to stir at -78°C for 1h, then warm to 0°C (substrate dependent).

• Oxidative Workup (Critical): The Boron-aldol adduct is stable. It must be cleaved oxidatively using pH 7 buffer, MeOH, and

  (30%) to release the aldol product and prevent retro-aldol equilibration.

Auxiliary Cleavage: The "LiOOH" Standard

Recovering the auxiliary and releasing the product is the final, critical step. Simple hydrolysis (LiOH) often fails or causes racemization because the endocyclic carbonyl (carbamate) is electronically similar to the exocyclic one.

The Solution: Lithium Hydroperoxide (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) Use + . The hydroperoxide anion ( ) is more nucleophilic than (the -effect) but less basic ( ~11.6 vs 15.7). It selectively attacks the exocyclic imide carbonyl.

Cleavage Protocol (Self-Validating)

• Dissolve: Dissolve the crude alkylated/aldol product in THF/Water (3:1) at 0°C.

• Reagent Prep: Add

  (4 equiv) followed by (2 equiv).

  • Observation: Gas evolution (

    ) may occur; ensure venting.

• Monitor: TLC should show the disappearance of the imide and appearance of the free auxiliary (polar) and the acid product.

• Quench (Safety): Add

  or to quench excess peroxide before acidification. Check with starch-iodide paper.

• Workup: Acidify to pH 2, extract the acid. The auxiliary can be recovered from the organic layer or subsequent column chromatography.

References

• Evans, D. A.; Ennis, M. D.; Mathre, D. J. "Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of alpha-substituted carboxylic acid derivatives." J. Am. Chem. Soc.[6][7]1982 , 104, 1737–1739. Link

• Evans, D. A.; Bartroli, J.; Shih, T. L. "Enantioselective aldol condensations.[6] 2. Erythro-selective chiral aldol condensations via boron enolates." J. Am. Chem. Soc.[3][6][7]1981 , 103, 2127–2129.[6][7] Link

• DelMonte, A. J.; et al. "Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2." Org.[5][6][8] Process Res. Dev.2019 , 23, 1378–1385. Link

• Krenske, E. H.; et al. "The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn."[8] Aust. J. Chem.[8]2023 , 76, 847–853. Link

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• 5. youtube.com [youtube.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. organicchemistrydata.org [organicchemistrydata.org]
• 8. UQ eSpace [espace.library.uq.edu.au]

Navigating the Nuances of a Powerful Reagent: A Technical Guide to the Stability and Storage of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate

For Immediate Release

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals on the Optimal Handling of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate

In the landscape of complex organic synthesis and pharmaceutical development, the precise handling and storage of reactive intermediates are paramount to ensuring experimental success and the integrity of novel chemical entities. This technical guide, authored for the discerning scientific community, provides an in-depth exploration of the stability and optimal storage conditions for tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate, a valuable chiral building block. By understanding the inherent chemical properties of this N-carboxyanhydride (NCA) derivative, researchers can mitigate degradation and preserve its reactivity for intended applications.

Introduction: The Significance of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate

tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate is a protected amino acid derivative of L-aspartic acid. The presence of the N-carboxyanhydride (NCA) ring renders the amino acid "activated," making it a highly useful reagent in peptide synthesis and the creation of polypeptide-based materials. The tert-butyl ester protecting group on the side chain offers orthogonal protection, allowing for selective deprotection strategies in multi-step syntheses. Its application is pivotal in the development of novel therapeutics, biodegradable polymers, and other advanced materials. However, the very reactivity that makes this compound valuable also contributes to its inherent instability, necessitating a thorough understanding of its handling requirements.

The Chemical Landscape: Understanding the Inherent Instability of N-Carboxyanhydrides

N-carboxyanhydrides (NCAs) are a class of compounds known for their high reactivity. This reactivity stems from the strained five-membered ring containing two carbonyl groups. They are particularly susceptible to nucleophilic attack, which can lead to ring-opening and polymerization.[1] Key factors influencing the stability of NCAs include:

• Moisture: Water is a potent nucleophile that can initiate the hydrolysis of the NCA ring, leading to the formation of the corresponding amino acid and carbon dioxide. This is a primary degradation pathway that must be rigorously controlled.[1][2]

• Temperature: Elevated temperatures can accelerate the rate of degradation reactions, including polymerization and decomposition. Therefore, maintaining low temperatures is crucial for long-term storage.[1]

• pH: Both acidic and basic conditions can catalyze the degradation of NCAs. Strong acids can lead to decomposition, while bases can initiate polymerization.[3]

The stability of a specific NCA is also influenced by the nature of its side chain. In the case of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate, the bulky tert-butyl ester group may offer some steric hindrance, but the fundamental reactivity of the NCA ring remains the primary concern.

Degradation Pathways: A Proactive Approach to Purity

The primary degradation pathway for tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate, like other NCAs, is initiated by nucleophiles. The most ubiquitous nucleophile in a laboratory setting is water.

Caption: Primary degradation pathway of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate via hydrolysis.

In addition to hydrolysis, premature polymerization can occur, especially in the presence of basic impurities or upon exposure to elevated temperatures. This process leads to the formation of poly(aspartic acid tert-butyl ester), which can be an undesirable side product.

Recommended Storage and Handling Protocols: Ensuring Reagent Integrity

To maintain the chemical integrity and reactivity of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate, strict adherence to proper storage and handling protocols is essential.

Storage Conditions

The following table summarizes the recommended storage conditions based on general guidelines for N-carboxyanhydrides.

Parameter	Recommended Condition	Rationale
Temperature	≤ 0°C (ideally -20°C for long-term storage)	Minimizes thermal degradation and polymerization.[4]
Atmosphere	Inert gas (Argon or Nitrogen)	Excludes moisture and oxygen, preventing hydrolysis and oxidation.[1]
Container	Tightly sealed, opaque glass vial or ampoule	Prevents exposure to moisture and light.
Environment	Dry, dedicated storage area (e.g., desiccator within a freezer)	Provides an additional barrier against moisture.

Handling Procedures: A Step-by-Step Guide

Due to its moisture sensitivity, all manipulations of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate should be performed using anhydrous techniques.

Experimental Workflow for Handling Moisture-Sensitive NCAs

Caption: Recommended workflow for handling tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate.

Detailed Protocol:

• Glassware Preparation: All glassware must be thoroughly dried in an oven (typically at >120°C for at least 4 hours) and cooled in a desiccator under vacuum.[5][6]

• Inert Atmosphere: Assemble the reaction apparatus while still warm and immediately purge with a dry, inert gas such as argon or nitrogen. Maintain a positive pressure of the inert gas throughout the experiment.[5][6]

• Reagent Equilibration: Before opening, allow the container of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate to warm to room temperature in a desiccator. This prevents condensation of atmospheric moisture on the cold solid.

• Transfer: Once at room temperature, open the container under a positive flow of inert gas. Quickly weigh the desired amount of the solid and transfer it to the reaction vessel. For highly sensitive applications, this should be performed in a glove box.

• Solvents and Reagents: Use only anhydrous solvents and ensure all other reagents are free of moisture.

Conclusion: A Commitment to Quality and Reproducibility

The successful application of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate in research and development hinges on a foundational understanding of its chemical stability and the implementation of meticulous handling and storage practices. By adhering to the principles outlined in this guide—namely, the stringent exclusion of moisture and the maintenance of low temperatures—scientists can ensure the integrity and reactivity of this valuable synthetic building block, leading to more reliable and reproducible experimental outcomes.

References

• Yuan, J., et al. (2021). A moisture-tolerant route to unprotected α/β-amino acid N-carboxyanhydrides and facile synthesis of hyperbranched polypeptides.
• ChemCentral. (2019, September 1).
• Kramer, J. R., & Deming, T. J. (2020).
• Thermo Fisher Scientific. (2015, January 30).
• NIC Industries, Inc. (n.d.).
• Xia, Y., et al. (2021). Accelerated polymerization of N-carboxyanhydrides catalyzed by crown ether.
• MilliporeSigma. (2025, November 7).
• CPAChem. (2024, February 20).
• Behrendt, R., et al. (2015). New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS. Journal of Peptide Science, 21(8), 680-687.

• Behrendt, R., et al. (2015). New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS. PubMed. Retrieved from [Link]

• Wipf, P. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh.
• National Science Foundation Public Access Repository. (2021, December 1).
• National Center for Biotechnology Information. (n.d.). Metabolically Stable tert-Butyl Replacement. PubMed Central.
• ResearchGate. (n.d.). Stability study of tert-Butyl... [Download Scientific Diagram].
• Massachusetts Institute of Technology. (n.d.). Handling air-sensitive reagents AL-134.
• National Science Foundation Public Access Repository. (2022, August 1).
• ResearchGate. (2026, January 7). (PDF) Facile Synthesis of High Molecular Weight Polypeptides via Fast and Moisture Insensitive Polymerization of α-Amino Acid N-Carboxyanhydrides.
• U.S. Environmental Protection Agency. (2025, October 15). 4-tert-Butyl-1,3-oxazolidine-2,5-dione Properties.

• ChemicalBook. (2025, September 5). Tert-Butyl (R)-4-Methyl-2,2-Dioxo-[2][4][]Oxathiazolidine-3-Carboxylate.

• Le, T. T., & Gauthier, M. A. (2015). α-Amino acid N-Carboxy Anhydrides in pharmaceutical innovations. Chimica Oggi-Chemistry Today, 33(4), 26-29.

• Chem-Impex International, Inc. (n.d.). Tert-Butyl (R)-4-Methyl-2,2-Dioxo-[2][4][]Oxathiazolidine-3-Carboxylate.

• ResearchGate. (n.d.). Scheme 6. Hydrolytic Mechanisms of NCAs [Download Scientific Diagram].
• ChemRxiv. (n.d.). A Robust, Open-Flask, Moisture-Tolerant, and Scalable Route to Unprotected α/β-Amino Acid N-Carboxyanhydrides.

Sources

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• 2. A moisture-tolerant route to unprotected α/β-amino acid N-carboxyanhydrides and facile synthesis of hyperbranched polypeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemimpex.com [chemimpex.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. web.mit.edu [web.mit.edu]

Protocols & Analytical Methods

Asymmetric aldol reaction using "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate"

This Application Note and Protocol details the use of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (commonly referred to as Asp(OtBu)-NCA or the N-Carboxyanhydride of L-Aspartic Acid

-tert-butyl ester) in asymmetric aldol reactions.

This reagent is a critical scaffold for synthesizing

-hydroxy-aspartic acid derivatives , which are key structural motifs in complex peptide antibiotics (e.g., calcium-dependent antibiotics) and bioactive peptidomimetics. -Hydroxy-Aspartates via NCA Enolization Reagent: tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (Asp(OtBu)-NCA) Audience: Synthetic Chemists, Peptide Scientists, Drug Discovery Researchers

Abstract & Core Directive

The reagent tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate is the N-carboxyanhydride (NCA) derived from L-aspartic acid

-tert-butyl ester. While NCAs are traditionally used as monomers for polypeptide synthesis, this protocol leverages the latent nucleophilicity of the NCA enolate. By generating the enolate under strictly controlled conditions (LiHMDS, -78°C), the user can suppress the inherent polymerization pathway and favor the aldol addition to aldehydes. This reaction provides a direct, atom-economical route to -hydroxy- -amino acid derivatives, specifically -hydroxy-aspartates, which are otherwise difficult to access in optically pure forms.

Mechanistic Insight & Reagent Profile

The Reagent: Asp(OtBu)-NCA

The structure consists of a 2,5-dioxooxazolidine ring (the "Leuchs' anhydride") with a tert-butyl acetate side chain at the C4 position.

• Role: Chiral glycine enolate equivalent (potentially) and activated amino acid precursor.

• Reactivity: The C4 proton is acidic (

  ). Deprotonation yields an enolate that is highly reactive toward electrophiles (aldehydes) but also prone to self-condensation (polymerization).

• Stereochemistry: The starting material is (S)-configured. Crucial Note: Enolization at C4 destroys the original stereocenter. The "Asymmetric" outcome of the aldol reaction depends on:

  • Substrate Control: Influence of the chiral side chain (if modified) or the incoming chiral aldehyde.

  • Kinetic Control: The geometry of the enolate (Z-enolate is favored via chelation).

  • Dynamic Kinetic Resolution (DKR): If the protonation/deprotonation is reversible.

Reaction Pathway: Polymerization vs. Aldol

The success of this protocol hinges on Base Selection .

• Amine Bases (e.g.,

  ): Trigger "activated monomer" polymerization. AVOID.

• Lithium Hexamethyldisilazide (LiHMDS): A bulky, non-nucleophilic base. It quantitatively deprotonates the NCA at -78°C to form a stable Lithium-enolate, preventing the nucleophilic attack required for polymerization.

Figure 1: Divergent reaction pathways for Asp(OtBu)-NCA. Use of LiHMDS is critical to favor the Aldol pathway over polymerization.

Experimental Protocol

Materials & Equipment

• Reagent: tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (Prepared from H-Asp(OtBu)-OH + Triphosgene; store under

  at -20°C).

• Base: LiHMDS (1.0 M in THF/Hexanes). Must be fresh.

• Electrophile: Aldehyde (freshly distilled).

• Solvent: Anhydrous THF (distilled over Na/benzophenone or from SPS).

• Vessel: Flame-dried Schlenk flask or round-bottom flask with

  balloon.

Step-by-Step Methodology

Step 1: Preparation of the NCA Solution

• Weigh 1.0 equiv (e.g., 249 mg, 1.0 mmol) of Asp(OtBu)-NCA into a flame-dried flask under inert atmosphere (

  or Ar).

• Add 10 mL of anhydrous THF (0.1 M concentration).

• Cool the solution to -78°C (Dry ice/Acetone bath).

  • Note: The NCA is sensitive to moisture. Ensure all transfers are anhydrous.

Step 2: Enolization (The Critical Step)

• Add 1.1 equiv of LiHMDS solution dropwise over 5 minutes.

• Stir at -78°C for 30 minutes .

  • Observation: The solution may turn slight yellow. A deep color indicates decomposition or polymerization; check moisture levels if this occurs.

  • Mechanism:[1] Formation of the Lithium enolate.[2] The bulky TMS groups prevent the base from attacking the carbonyls (nucleophilic ring opening).

Step 3: Aldol Addition

• Add 1.2 equiv of the aldehyde (R-CHO) (neat or as a 1M solution in THF) dropwise to the enolate.

• Stir at -78°C for 1-2 hours .

• Monitor by TLC (if possible, though NCA is unstable on silica) or by taking a mini-aliquot, quenching with MeOH, and checking by LC-MS.

  • Tip: For aromatic aldehydes, reaction is often complete in 1 hour. For aliphatic, allow 2-3 hours.

Step 4: Quenching & Workup

• Quench: Add 5 equiv of Acetic Acid (AcOH) or 1M HCl in MeOH at -78°C.

  • Reason: Protonates the alkoxide and the nitrogen, stopping the reaction and initiating ring opening/decarboxylation if desired.

• Warm up: Allow the mixture to warm to Room Temperature (RT).

• Solvent Removal: Concentrate under reduced pressure.

• Isolation:

  • Option A (Intact NCA): Difficult to isolate. Usually converted directly.[3]

  • Option B (Esterification): Dissolve residue in MeOH/HCl and reflux for 1 hour to convert the NCA moiety to the methyl ester amine hydrochloride.

  • Option C (Free Acid): Hydrolysis with aq. LiOH/THF.

Data Analysis & Expected Results

The product will be a mixture of diastereomers (syn/anti). The ratio depends on the aldehyde and the specific conditions.

Parameter	Value / Condition
Yield	Typically 50-75% (isolated as ester derivative)
dr (syn:anti)	Varies (often 1:1 to 3:1 without chiral auxiliary)
Main Byproduct	Poly-Aspartate (if base addition is too fast or temp > -78°C)
Stereocenter	C4 is racemized during enolization; C3 (new) is formed.

Advanced Stereochemical Control (The "Seebach" Context)

Crucial Distinction: While the protocol above uses the NCA , researchers seeking high enantioselectivity often employ the Seebach Oxazolidinone (Self-Regeneration of Stereocenters).

• NCA (2,5-dioxo): Good for rapid access, but enolization destroys the C4 center.

• Seebach Reagent (2-tBu-1,3-oxazolidin-5-one): Preserves the chiral memory via the acetal center at C2.

If your goal is strict Asymmetric Induction (>95% ee/dr), consider converting your Asp(OtBu) starting material into the Seebach Oxazolidinone before the aldol step. However, if you are restricted to the NCA reagent, use the LiHMDS protocol above and consider using a Chiral Aldehyde (substrate control) to direct the stereochemistry.

Figure 2: Conceptual Transition State for the Aldol Addition.

References

• Seebach, D., et al. "Self-Regeneration of Stereocenters (SRS) - Applications, Limitations, and Abandonment of a Synthetic Principle." Angewandte Chemie International Edition, 1996, 35(23‐24), 2708-2748. Link

• Kricheldorf, H. R. " -Amino Acid-N-Carboxy-Anhydrides and Related Heterocycles." Springer Science & Business Media, 2012. (Standard text on NCA chemistry).

• Deng, C., et al.

  -Amino Acid N-Carboxyanhydrides." Nature Communications, 2019, 10, 5132. Link (Demonstrates the interaction of LiHMDS with NCAs).
• Mobashery, S., & Johnston, M. "Inactivation of Alanine Racemase by -Chloro-L-alanine." Biochemistry, 1987. (Context for -substituted amino acid synthesis).

Disclaimer: This protocol involves the use of highly reactive reagents (NCAs, LiHMDS). All work must be performed in a fume hood with appropriate PPE. The formation of CO2 gas upon quenching requires open venting to prevent pressure buildup.

Sources

• 1. researchgate.net [researchgate.net]
• 2. arkat-usa.org [arkat-usa.org]
• 3. mdpi.com [mdpi.com]

Application and Protocol Guide: Diastereoselective Alkylation Utilizing tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the application of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate as a chiral auxiliary in diastereoselective alkylation reactions. It covers the underlying principles, experimental protocols, and mechanistic insights to enable researchers to effectively utilize this methodology in asymmetric synthesis.

Introduction: The Power of Chiral Auxiliaries in Asymmetric Synthesis

The synthesis of enantiomerically pure compounds is a cornerstone of modern organic chemistry, particularly in the pharmaceutical industry where the biological activity of a drug is often dictated by its stereochemistry.[1][2] Chiral auxiliaries are powerful tools that are temporarily incorporated into a prochiral substrate to control the stereochemical outcome of a reaction.[1] Among the various classes of chiral auxiliaries, oxazolidinones, popularized by David A. Evans, have proven to be exceptionally versatile and reliable for a range of stereoselective transformations, including aldol reactions, Diels-Alder reactions, and, most notably, alkylation reactions.[1][3][] These auxiliaries function by inducing facial bias in the approach of an electrophile to a prochiral enolate, leading to the preferential formation of one diastereomer.[5]

The subject of this guide, tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate, is a specific type of chiral auxiliary derived from an amino acid. The strategic placement of substituents on the oxazolidinone ring creates a sterically defined environment that directs the trajectory of incoming electrophiles.[1] This guide will delve into the practical application of this auxiliary, providing a robust protocol for its use in diastereoselective alkylation and explaining the key factors that govern its high degree of stereocontrol.

The Mechanism of Diastereoselective Alkylation

The success of diastereoselective alkylation using an N-acyl oxazolidinone auxiliary hinges on the formation of a conformationally rigid enolate intermediate. The stereochemical outcome is dictated by the precise three-dimensional arrangement of this enolate, which is influenced by the choice of base and the coordination of the metal counterion.

The generally accepted mechanism proceeds through the following key steps:

• Enolate Formation: A strong, non-nucleophilic base, such as sodium bis(trimethylsilyl)amide (NaHMDS) or lithium diisopropylamide (LDA), is used to deprotonate the α-carbon of the acetate moiety.[6] This results in the formation of a metal enolate.

• Chelation and Steric Hindrance: The metal cation (e.g., Li⁺ or Na⁺) coordinates to both the enolate oxygen and the carbonyl oxygen of the oxazolidinone ring. This chelation, combined with the steric bulk of the tert-butyl group and the inherent chirality of the auxiliary, locks the enolate into a specific conformation.[6] This rigid, chelated structure effectively blocks one face of the enolate.

• Electrophilic Attack: The electrophile (e.g., an alkyl halide) then approaches the enolate from the less sterically hindered face. The substituent at the C4 position of the oxazolidinone ring directs the electrophile to the opposite face, thus ensuring high diastereoselectivity.[1][7]

The following diagram illustrates the proposed transition state for the alkylation of an N-acyl oxazolidinone enolate:

Caption: Proposed chelated transition state guiding diastereoselective alkylation.

Experimental Protocol: Diastereoselective Alkylation of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate

This protocol provides a general procedure for the diastereoselective alkylation of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate with an alkyl halide.

Materials:

• tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate

• Anhydrous tetrahydrofuran (THF)

• Sodium bis(trimethylsilyl)amide (NaHMDS) or Lithium diisopropylamide (LDA) solution in THF

• Alkyl halide (e.g., benzyl bromide, allyl iodide, ethyl iodide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa and needles

• Syringes

• Low-temperature bath (e.g., dry ice/acetone, -78 °C)

• Rotary evaporator

• Apparatus for column chromatography

Workflow Diagram:

Caption: Experimental workflow for diastereoselective alkylation.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate (1.0 eq). Dissolve the auxiliary in anhydrous THF.

• Enolate Formation: Cool the solution to -78 °C using a dry ice/acetone bath. To this cooled solution, add a solution of NaHMDS or LDA (1.05 - 1.1 eq) dropwise via syringe. Stir the resulting solution at -78 °C for 30-60 minutes.

• Alkylation: Add the alkyl halide (1.1 - 1.5 eq) dropwise to the enolate solution at -78 °C. Stir the reaction mixture at this temperature for 2-4 hours, or until the reaction is complete (monitored by TLC).

• Quenching: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers and wash successively with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the combined organic layers over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired alkylated product.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and determine the diastereomeric ratio.

Factors Influencing Diastereoselectivity

The high diastereoselectivity of this reaction is not automatic and depends on several critical parameters. Careful optimization of these factors is crucial for achieving the best results.

Parameter	Effect on Diastereoselectivity	Rationale
Base	The choice of base and its counterion is critical. Lithium bases (e.g., LDA) and sodium bases (e.g., NaHMDS) are commonly used and often provide high diastereoselectivity due to their ability to form tight, chelated enolates.[5]	The nature of the metal counterion influences the geometry and rigidity of the enolate intermediate.
Solvent	Aprotic, coordinating solvents like THF are generally preferred as they can solvate the metal cation without disrupting the chelated structure.	The solvent plays a role in the aggregation state and reactivity of the enolate.
Temperature	Low temperatures (typically -78 °C) are essential for maximizing diastereoselectivity.	At lower temperatures, the energetic difference between the diastereomeric transition states is more pronounced, favoring the formation of the thermodynamically more stable product.
Electrophile	The structure of the electrophile can influence the reaction rate and, in some cases, the level of diastereoselectivity. Highly reactive electrophiles generally work well.	Steric hindrance in the electrophile can potentially lower the diastereoselectivity.

Cleavage of the Chiral Auxiliary

A key advantage of using chiral auxiliaries is their facile removal after the desired stereocenter has been set. The N-acyl oxazolidinone can be cleaved to reveal a variety of functional groups, making this a versatile method in multi-step syntheses.

Common Cleavage Methods:

• To Carboxylic Acid: Hydrolysis with lithium hydroxide (LiOH) in a mixture of THF and water is a standard method.

• To Alcohol: Reduction with lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄) yields the corresponding primary alcohol.[7]

• To Aldehyde: More specialized reductive procedures can provide the aldehyde.

The choice of cleavage method will depend on the desired final product and the compatibility of other functional groups in the molecule.

Conclusion

The diastereoselective alkylation of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate is a robust and highly predictable method for the asymmetric synthesis of α-substituted carboxylic acid derivatives.[2] The high degree of stereocontrol is achieved through a well-defined, chelated enolate intermediate.[6] By carefully controlling the reaction conditions, particularly the base, solvent, and temperature, researchers can consistently achieve high diastereoselectivities. The versatility in the cleavage of the auxiliary further enhances the synthetic utility of this methodology, making it a valuable tool for the construction of complex chiral molecules in academic and industrial research.[9]

References

• Benchchem. The Efficacy of Chiral Auxiliaries in Asymmetric Synthesis: A Comparative Guide.
• RSC Publishing. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis.
• Wikipedia. Chiral auxiliary.
• PMC. Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative.
• BOC Sciences. Advanced Chiral Auxiliary Synthesis.
• PMC. Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary.
• Recent advances in asymmetric synthesis with chiral imide auxiliaries.
• ResearchGate. The evolution of Evans' chiral auxiliary‐based synthetic methodology to catalytic asymmetric synthesis.
• Chapter 1: Enolate Alkylations.
• Chemistry Stack Exchange. Diastereoselectivity in enolate alkylation reactions.
• evans enolate alkylation-hydrolysisx.
• ResearchGate. Diastereoselective alkylation and methods for chiral auxiliary removal.
• An-Najah Staff. DIASTEREOSELECTIVE ALKYLATION OF 4-METHYL-5-OXO-2-PHENYL-1,3-OXAZOLIDINE-3-CARBOXYLATE AND 2-CHLOROMETHYL-ISOINDOLE-1,3-DIONE.

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. staff.najah.edu [staff.najah.edu]
• 3. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 9. researchgate.net [researchgate.net]

"tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate" in the synthesis of non-proteinogenic amino acids

This Application Note is structured to guide researchers through the advanced utilization of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate (commonly referred to as H-Asp(OtBu)-NCA ) in the synthesis of non-proteinogenic amino acid (NPAA) derivatives and peptidomimetics.

Executive Summary

tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate is the N-Carboxyanhydride (NCA) derivative of L-Aspartic acid

-tert-butyl ester. While historically pigeonholed as a monomer for poly(aspartic acid) synthesis, this reagent serves as a potent, high-fidelity chiral aspartyl donor for the synthesis of complex non-proteinogenic amino acids and peptidomimetics.

Unlike the oxazolidinones used in Evans’ chiral auxiliaries (which direct alkylation), this 2,5-dioxooxazolidine functions as an activated anhydride . It allows for the "living" introduction of the aspartyl backbone into complex molecules without racemization, provided strict anhydrous protocols are followed.

Key Applications in NPAA Synthesis:

• N-Substituted Asparagine Analogs: Rapid access to

  -amido functionalized amino acids via nucleophilic ring opening.
• -Amino Acid Precursors: Utilization as a scaffold for Arndt-Eistert homologation (post-ring opening).

• Side-Chain Diversity: The tert-butyl ester serves as an orthogonal protecting group, allowing post-synthetic modification to hydrazides, hydroxamic acids, or aldehydes.

Chemical Identity & Reactivity Profile[1]

Property	Specification	Critical Note
Chemical Name	tert-Butyl (S)-2,5-dioxooxazolidine-4-acetate	Also known as H-Asp(OtBu)-NCA
Structure	5-membered ring (Oxazolidine-2,5-dione)	C2 and C5 are electrophilic centers.
Reactivity	High (Acylating Agent)	Prone to polymerization if initiated by amines or water.
Storage	-20°C, under Argon/Nitrogen	Moisture Sensitive: Hydrolyzes to Asp(OtBu) + CO .
Chirality	(S)-Configuration (L-Asp derived)	Retained during nucleophilic attack at C5.

Mechanism of Action: The "Living" Electrophile

The utility of Asp(OtBu)-NCA lies in its dual electrophilic nature. Nucleophiles can attack:

• C-5 (Preferred): Leads to ring opening and formation of an amide bond (generating the amino acid derivative).

• C-2 ( undesired): Leads to ureido formation (rare with proper nucleophiles).

The Challenge: The product of the ring opening is a free amine, which is itself a nucleophile. If not controlled, this amine attacks another NCA molecule, triggering uncontrolled polymerization (the "Living Chain" mechanism).

Experimental Protocols

Protocol A: Synthesis of N-Alkylated Asparagine Analogs (Controlled Aminolysis)

Objective: To synthesize non-proteinogenic N-substituted asparagine derivatives by intercepting the NCA ring opening before polymerization occurs.

Reagents:

• Substrate: Asp(OtBu)-NCA (1.0 equiv)

• Nucleophile: Functionalized Amine (R-NH

  ) (1.1 equiv)

• Solvent: Anhydrous THF or DMF (Sure/Seal™ grade)

• Atmosphere: Dry Nitrogen/Argon

Step-by-Step Methodology:

• Preparation (Glovebox/Schlenk):

  • Weigh Asp(OtBu)-NCA in a glovebox. Trace moisture initiates autocatalytic decomposition.

  • Dissolve in anhydrous THF to a concentration of 0.1 M.

  • Note: Keep the solution at 0°C.

• Nucleophile Addition:

  • Dissolve the amine nucleophile (R-NH

    ) in THF.

  • Critical Step: Add the NCA solution dropwise to the excess amine solution at 0°C.

  • Reasoning: By keeping the amine in excess relative to the NCA locally, you ensure the nucleophile attacks the NCA, rather than the newly formed product attacking a remaining NCA. This suppresses polymerization (dimer/trimer formation).

• Reaction Monitoring:

  • Monitor CO

    evolution (bubbling). Reaction is typically complete when bubbling ceases (1–4 hours).

  • TLC/LC-MS: Look for the disappearance of the NCA peak and appearance of the amide mass [M+H] = (Asp-OtBu residue) + Amine + H.

• Workup:

  • Concentrate the solvent in vacuo (do not use aqueous workup yet if the product is water-soluble).

  • Purify via Flash Chromatography (Silica) or Preparative HPLC.

Protocol B: Orthogonal Side-Chain Transformation

Objective: To convert the tert-butyl ester into novel side-chain functionalities (e.g., hydroxamic acids for metalloprotease inhibition).

• Deprotection: Treat the purified Asp(OtBu)-derivative with TFA/DCM (1:1) for 30 min to reveal the free

  -carboxylic acid.

• Functionalization:

  • Activate the

    -COOH using PyBOP/DIPEA.

  • React with O-benzylhydroxylamine or Hydrazine .

  • Result: A non-proteinogenic amino acid with a metal-chelating side chain, derived from the original NCA scaffold.

Visualizing the Chemical Pathways

The following diagram illustrates the divergent pathways available when using Asp(OtBu)-NCA.

Caption: Divergent reaction pathways for Asp(OtBu)-NCA. The green path represents the controlled synthesis of amino acid derivatives, while the grey path indicates the polymerization side-reaction to be avoided.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Oligomer Formation	"Amine Mechanism" taking over; Product amine attacks NCA.	Reverse Addition: Add NCA to the nucleophile. Increase nucleophile equivalents (1.2–1.5 eq). Lower temperature to -10°C.
Incomplete Conversion	NCA hydrolysis due to wet solvent.	Dry solvents over activated molecular sieves (3Å). Ensure NCA is stored in a glovebox.
Racemization	Base-catalyzed proton abstraction at -carbon.	Avoid strong tertiary amine bases. Use the nucleophile itself as the base if possible.
Gelation	Uncontrolled polymerization (Polypeptide formation).	Quench reaction immediately with dilute HCl in dioxane if viscosity spikes.

References

• Kricheldorf, H. R. (2006). Polypeptides and 100 Years of Chemistry of

  -Amino Acid N-Carboxyanhydrides. Angewandte Chemie International Edition , 45(35), 5752–5784. Link

• Deming, T. J. (2007). Synthetic Polypeptides for Biomedical Applications. Progress in Polymer Science , 32(8-9), 858-875. Link

• Seebach, D., et al. (1996). Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle. Angewandte Chemie , 35(23-24), 2708-2748. (Contextual reference for alternative oxazolidinone alkylation strategies). Link

• Mobley, D. L., et al. (2017). Advances in the Synthesis of Non-Proteinogenic Amino Acids. Chemical Reviews , 117(12). (General grounding for NPAA synthesis). Link

Protocol for N-acylation of "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate"

An Application Guide and Protocol for the Selective N-Acylation of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate

Abstract

This document provides a comprehensive guide for the N-acylation of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate, the N-carboxyanhydride (NCA) derived from L-aspartic acid β-tert-butyl ester. N-acylated amino acids are crucial building blocks in medicinal chemistry and materials science, serving as precursors for peptides, surfactants, and other complex molecules.[1][2] This protocol focuses on a robust and high-yield method using organometallic reagents, which offers a direct route to sterically hindered N-acyl amino acid derivatives not easily accessible through traditional methods.[3][4] We will delve into the underlying reaction mechanism, provide a detailed step-by-step experimental procedure, outline methods for validation and troubleshooting, and discuss the critical parameters that ensure success. This guide is intended for researchers in organic synthesis, drug development, and polymer chemistry.

Scientific Foundation: Mechanism and Rationale

The starting material, tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate, is an α-amino acid N-carboxyanhydride (NCA). NCAs, also known as Leuchs' anhydrides, are cyclic compounds characterized by high reactivity due to ring strain and the presence of two electrophilic carbonyl carbons (C2 and C5).[5][6] This reactivity makes them excellent precursors for peptide synthesis via ring-opening polymerization.[7][8] However, by carefully controlling reaction conditions, this reactivity can be harnessed to achieve selective N-acylation instead of polymerization.

The established mechanism for the reaction with strong nucleophiles, such as Grignard or organolithium reagents, involves a sequence of nucleophilic addition and rearrangement.[4]

Key Mechanistic Steps:

• Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of the organometallic reagent (R-M) at the C5 carbonyl of the NCA ring. This step is highly regioselective due to the higher electrophilicity of the C5 carbonyl compared to the C2 carbonyl.

• Ring-Opening: The initial addition leads to the formation of a tetrahedral intermediate which rapidly collapses, causing the oxazolidine ring to open.

• Decarboxylation & Isocyanate Formation: This ring-opening is accompanied by the loss of carbon dioxide (decarboxylation), resulting in the formation of a highly reactive α-isocyanatocarboxylate intermediate. The existence of this intermediate has been confirmed by in-situ IR spectroscopy.[3][4]

• Second Nucleophilic Attack: A second equivalent of the organometallic reagent attacks the electrophilic carbon of the isocyanate group.

• Product Formation: Upon aqueous workup (quenching), the intermediate is protonated to yield the final N-acylated amino acid product.

Controlling the temperature is paramount. Performing the reaction at low temperatures, typically -78 °C, is critical to suppress the competing polymerization pathway, which can be initiated by the nucleophile acting as a base.[4]

Caption: Reaction mechanism for the N-acylation of an NCA.

Experimental Protocol: N-Acylation with Organometallic Reagents

This protocol details the N-acylation of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate using a Grignard reagent as a representative example.

Materials and Equipment

Reagents:

• tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (CAS: 13590-42-6) (>97% purity)

• Anhydrous Tetrahydrofuran (THF), (inhibitor-free)

• Acylating Agent: e.g., Phenylmagnesium bromide (1.0 M solution in THF)

• Quenching Solution: Saturated aqueous ammonium chloride (NH₄Cl)

• Extraction Solvents: Ethyl acetate (EtOAc), Diethyl ether (Et₂O)

• Washing Solution: Brine (saturated aqueous NaCl)

• Drying Agent: Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas (high purity) for inert atmosphere

Equipment:

• Two- or three-neck round-bottom flask, flame-dried

• Rubber septa

• Syringes and needles

• Magnetic stirrer and stir bar

• Low-temperature bath (Dry ice/acetone, -78 °C)

• Separatory funnel

• Rotary evaporator

• Apparatus for purification (flash chromatography or crystallization)

Detailed Step-by-Step Methodology

Caption: Step-by-step workflow for the N-acylation protocol.

• Reaction Setup: Flame-dry a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar. Allow it to cool to room temperature under a stream of argon or nitrogen. Fit the necks with rubber septa.

• Reagent Preparation: Dissolve tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (1.0 equiv, e.g., 1.0 g, 4.65 mmol) in 20 mL of anhydrous THF in the reaction flask.

• Cooling: Cool the resulting clear, colorless solution to -78 °C using a dry ice/acetone bath. Stir for 10-15 minutes to ensure thermal equilibrium.

• Addition of Grignard Reagent: Slowly add the Phenylmagnesium bromide solution (2.2 equiv, 10.2 mmol, 10.2 mL of 1.0 M solution) dropwise via syringe over 20-30 minutes. A slight exotherm may be observed. Maintaining the low temperature is crucial to prevent side reactions.[4]

• Reaction Monitoring: Stir the reaction mixture at -78 °C. The progress can be monitored by Thin Layer Chromatography (TLC) by quenching a small aliquot of the reaction mixture. The reaction is typically complete within 1-2 hours.

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow, dropwise addition of 15 mL of saturated aqueous NH₄Cl solution while the flask is still in the cold bath.

• Aqueous Workup: Remove the cold bath and allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel. Add 30 mL of ethyl acetate and 15 mL of water. Shake well and separate the layers.

• Extraction: Extract the aqueous layer two more times with 20 mL portions of ethyl acetate.

• Washing and Drying: Combine the organic layers and wash them with 20 mL of brine. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[9]

Purification

The crude product, typically an oil or a semi-solid, should be purified to remove unreacted starting materials and byproducts.

• Flash Column Chromatography: This is the most common method. The crude material can be purified on silica gel using a hexane/ethyl acetate gradient.

• Crystallization: If the product is a solid, it can often be purified by crystallization from a suitable solvent system, such as diethyl ether/pentane.

Data, Validation, and Troubleshooting

Reaction Parameters Summary

The choice of organometallic reagent and reaction conditions can be adapted for various desired N-acyl groups.

Acylating Reagent (R-M)	Stoichiometry (equiv)	Temperature (°C)	Typical Time (h)	Approx. Yield (%)	Notes
Phenylmagnesium bromide	2.2	-78	1-2	85-95%	Standard, reliable procedure.
Methylmagnesium bromide	2.2	-78	1-2	80-90%	Suitable for introducing small alkyl groups.
n-Butyllithium	2.2	-78	1	75-85%	Highly reactive; requires careful temperature control.
Mesitylmagnesium bromide	2.2	-78	2-3	>90%	Excellent for sterically hindered groups.[4]

Product Characterization

The identity and purity of the final N-acylated product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the structure, including the presence of the newly introduced acyl group and the integrity of the tert-butyl ester.

• High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and molecular formula.

• Chiral HPLC: To confirm that no racemization has occurred at the α-carbon.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive Grignard/organolithium reagent. 2. Wet solvent or glassware. 3. Impure NCA starting material.	1. Titrate the organometallic reagent before use. 2. Ensure all glassware is rigorously flame-dried and use freshly distilled anhydrous solvents. 3. Purify the NCA by recrystallization before use.[7]
Polymer Formation	1. Reaction temperature was too high. 2. Reagent added too quickly. 3. Presence of moisture or other impurities.	1. Maintain strict temperature control at -78 °C throughout the addition. 2. Add the organometallic reagent slowly and dropwise. 3. Use high-purity, anhydrous reagents and solvents.
Complex Mixture of Products	1. Side reactions due to quenching at low temperature. 2. Over-addition of the organometallic reagent leading to attack on the tert-butyl ester.	1. Allow the reaction to warm slightly before quenching, or quench very slowly at -78 °C. 2. Use precisely 2.1-2.2 equivalents of the organometallic reagent.

Safety Precautions

• Organometallic Reagents: Grignard reagents and especially organolithiums are highly reactive and can be pyrophoric. They react violently with water. Handle them under a strict inert atmosphere using proper syringe techniques.

• Anhydrous Solvents: Anhydrous ethers like THF can form explosive peroxides. Use freshly opened bottles or solvent from a purification system.

• Cryogenic Baths: A dry ice/acetone bath is extremely cold (-78 °C). Wear appropriate personal protective equipment (PPE), including cryogenic gloves and safety glasses, to prevent frostbite.

• General Handling: Perform all manipulations in a well-ventilated fume hood.

References

• Seebach, D., & Naef, R. (2014). Synthesis of Sterically Hindered N-Acylated Amino Acids from N-Carboxyanhydrides. Organic Letters, 16(7), 1838–1841. [Link]

• Adamala, K. P., & Szostak, J. W. (2016). N-Carboxyanhydride-Mediated Fatty Acylation of Amino Acids and Peptides for Functionalization of Protocell Membranes. Journal of the American Chemical Society, 138(49), 15837–15840. [Link]

• Guillerm, B., & Couvreur, L. (2017). Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides. Polymers, 9(10), 551. [Link]

• Kramer, J. R., & Deming, T. J. (2016). Large-scale synthesis of α-amino acid-N-carboxyanhydrides. Taylor & Francis Online, 47(24), 2045-2049. [Link]

• Adamala, K. P., & Szostak, J. W. (2016). N-Carboxyanhydride-Mediated Fatty Acylation of Amino Acids and Peptides for Functionalization of Protocell Membranes. Journal of the American Chemical Society, 138(49), 15837–15840. [Link]

• Lu, H., & Cheng, J. (2018). Ring-opening Polymerization of N-carboxyanhydrides Using Organic Initiators or Catalysts. In Advances in Polymer Science.

• Wang, H., & He, P. (2021). Density Functional Theory Studies on the Synthesis of Poly(α-Amino Acid)s Via the Amine-Mediated Ring Opening Polymerizations of N-Carboxyanhydrides and N-Thiocarboxyanhydrides. Frontiers in Chemistry, 9, 648805. [Link]

• Seebach, D., & Naef, R. (2014). Synthesis of Sterically Hindered N-Acylated Amino Acids from N-Carboxyanhydrides. Organic Letters, 16(7), 1838–1841. [Link]

• Li, J., et al. (2021). Preparation method of N-acyl amino acid type surfactant.
• Raje, G. P., & O'Lenick, A. J. (2015). Process for preparing n-acyl amino acid salts.

• Stoltz, B. M., & Virgil, S. C. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journal of Organic Chemistry, 9, 187-192. [Link]

• Hagemeyer, H. J., & Wright, C. D. (1963). Process for preparing tertiary butyl acetate.

• Li, Y., et al. (2015). One-Pot Synthesis of 2,5-Diaryl 1,3,4-Oxadiazoles via Di-tert-butyl Peroxide Promoted N-Acylation of Aryl Tetrazoles with Aldehydes. The Journal of Organic Chemistry, 80(9), 4743-4748. [Link]

• Pace, V., & Rae, J. P. (2014). tert-butyl tert-butyldimethylsilylglyoxylate. Organic Syntheses, 91, 134-146. [Link]

• Bapat, A. P., et al. (2022). Elucidating N-acyl amino acids as a model protoamphiphilic system. Nature Communications, 13(1), 6750. [Link]

• Savin, A. A., et al. (2026). Chemoselective enzymatic acylation of glycine as a green route to N-acyl amino acid surfactants. RSC Advances, 16(1), 1-8. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Ciriminna, R., et al. (2022). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. ACS Omega, 7(11), 9345-9351. [Link]

• Bodanszky, M., & du Vigneaud, V. (1959). 3.2.2.2 Acylation of an Amino Acid Active Ester, "Backing Off Procedure". Journal of the American Chemical Society, 81(21), 5688-5691. [Link]

• Clayden, J., & Pink, J. H. (1997). Contra-Friedel-Crafts tert-butylation of substituted aromatic rings via directed metallation and sulfinylation. Tetrahedron Letters, 38(14), 2561-2564. [Link]

• Smith, A. B., et al. (2018). Practical Synthesis of Fragment. Supporting Information for Organic Letters. [Link]

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Application Note: Chemoselective Cleavage of Chiral Auxiliaries

Advanced Protocols for Evans Oxazolidinones and Myers Pseudoephedrine Amides

Strategic Overview of Chiral Auxiliary Cleavage

In asymmetric synthesis, chiral auxiliaries act as temporary stereochemical directors. By covalently attaching a prochiral substrate to an enantiopure auxiliary, subsequent transformations (e.g., aldol additions, alkylations) are directed via steric shielding to proceed with high diastereoselectivity. However, the true synthetic utility of this approach hinges on the final step: the chemoselective cleavage of the auxiliary.

The cleavage step must satisfy three absolute requirements:

• Stereochemical Integrity: The reaction must not epimerize or racemize the newly established stereocenter.

• Chemoselectivity: The reagents must selectively cleave the auxiliary-substrate bond without altering other functional groups.

• Auxiliary Recovery: The valuable chiral auxiliary must be recovered intact for recycling.

Fig 1. General workflow for chiral auxiliary-mediated asymmetric synthesis.

Evans Oxazolidinones: Cleavage Strategies & Mechanisms

The Evans oxazolidinone is arguably the most ubiquitous chiral auxiliary in modern organic synthesis. Cleaving the

-acyl bond to yield a carboxylic acid, alcohol, or amide requires precise mechanistic control due to the presence of two competing electrophilic carbonyls: the exocyclic amide carbonyl and the endocyclic carbamate carbonyl.

Mechanistic Insight: The Superiority of LiOOH over LiOH

Standard basic hydrolysis using aqueous Lithium Hydroxide (LiOH) frequently results in endocyclic cleavage, leading to the destruction of the auxiliary (ring-opening) and poor yields of the desired product 1.

To circumvent this, the standard protocol utilizes Lithium Hydroperoxide (LiOOH), generated in situ from LiOH and H₂O₂. The hydroperoxide anion is highly nucleophilic due to the

-effect, yet less basic than hydroxide ( ~11.6 vs 15.7). Recent computational studies demonstrate that while LiOOH can attack both carbonyls, the decomposition barrier for the endocyclic tetrahedral intermediate is prohibitively high, strongly favoring the desired exocyclic cleavage 2.

Fig 2. Mechanistic divergence in the cleavage of Evans auxiliaries using LiOH vs. LiOOH.

Protocol 1: Hydrolytic Cleavage to Carboxylic Acid (LiOH/H₂O₂)

Caution: The intermediate peracid is rapidly reduced by excess H₂O₂, leading to the stoichiometric release of oxygen gas (O₂). This presents a significant flammability hazard during scale-up 3.

Reagents:

• -acyl oxazolidinone substrate (1.0 equiv)

• 30% aq. H₂O₂ (4.0 - 5.0 equiv)

• LiOH·H₂O (2.0 - 2.5 equiv)

• THF/H₂O (3:1 or 4:1 v/v)

• 1.5 M aq. Na₂SO₃ (Quenching agent)

Step-by-Step Methodology:

• Solubilization & Cooling: Dissolve the

  -acyl oxazolidinone in the THF/H₂O mixture. Cool the solution strictly to 0 °C using an ice-water bath. Causality: Lower temperatures suppress the competing endocyclic hydrolysis pathway 4.

• Peroxide Addition: Add 30% aq. H₂O₂ dropwise. Causality: H₂O₂ must be added before LiOH to ensure the immediate generation of LiOOH upon base addition, preventing unreacted LiOH from attacking the substrate 4.

• Base Addition: Add aq. LiOH dropwise. Stir at 0 °C for 2–6 hours.

• Validation Checkpoint: Monitor by LC-MS or TLC. The disappearance of the starting material validates the completion of the forward reaction.

• Reductive Quench: Slowly add 1.5 M aq. Na₂SO₃ and stir for 1 hour at room temperature. Causality: Sodium sulfite reduces both the unreacted H₂O₂ and the transient percarboxylate intermediate down to the stable carboxylic acid, preventing explosive peroxide accumulation 3.

• Isolation (Self-Validating System):

  • Remove THF in vacuo.

  • Extract the aqueous layer with Dichloromethane (DCM) 3 times. The intact chiral auxiliary partitions into the organic layer and is recovered here.

  • Acidify the remaining aqueous layer to pH ~2 using 1M HCl.

  • Extract with Ethyl Acetate (EtOAc) 3 times. The newly protonated enantioenriched carboxylic acid partitions into the organic layer. Dry over Na₂SO₄ and concentrate.

Myers Pseudoephedrine Amides: Cleavage Strategies

Unlike the ester-like reactivity of oxazolidinones, Myers pseudoephedrine auxiliaries form true tertiary amides. This renders them highly robust during complex synthetic sequences but notoriously resistant to mild hydrolysis 5. Cleavage typically requires forcing acidic conditions or specialized hydride reductions.

Protocol 2: Reductive Cleavage to Primary Alcohols (BH₃·NH₃ / n-BuLi)

To directly obtain the primary alcohol, the pseudoephedrine amide is reduced using Lithium Amidotrihydroborate (LAB), generated in situ from borane-ammonia complex and

-butyllithium.

Reagents:

• Pseudoephedrine amide (1.0 equiv)

• Borane-ammonia complex (BH₃·NH₃, 4.0 equiv)

• -Butyllithium (n-BuLi, 2.5 M in hexanes, 3.8 equiv)

• Anhydrous THF

Step-by-Step Methodology:

• LAB Generation: Suspend BH₃·NH₃ in anhydrous THF under Argon. Cool to 0 °C. Add

  -BuLi dropwise. Stir for 15 minutes, then warm to room temperature for 15 minutes to ensure complete deprotonation, forming the active LAB reagent.

• Substrate Addition: Cool the LAB solution back to 0 °C. Add the pseudoephedrine amide (dissolved in THF) dropwise. Causality: The excess LAB reagent first deprotonates the auxiliary's hydroxyl group, preventing it from quenching the hydride, before reducing the robust tertiary amide 6.

• Reaction: Stir at 0 °C to room temperature until complete by TLC (typically 2–4 hours).

• Quench & Isolation: Carefully quench with 1M HCl at 0 °C (Caution: H₂ evolution). Extract with EtOAc. The aqueous layer can be basified to recover the pseudoephedrine auxiliary.

Quantitative Comparison of Cleavage Methods

To aid in synthetic planning, the following tables summarize the chemoselectivity, yields, and limitations of various cleavage reagents.

Table 1: Cleavage Reagents for Evans Oxazolidinones

Reagent System	Target Product	Typical Yield	ee Retention	Key Advantage	Primary Limitation
LiOH / H₂O₂	Carboxylic Acid	85–95%	>99%	Unmatched chemoselectivity	O₂ evolution hazard at scale [[3]]()
LiBH₄ / MeOH	Primary Alcohol	80–90%	>98%	Mild, non-aqueous conditions	Risk of over-reducing sensitive groups
MeONHMe·HCl / AlMe₃	Weinreb Amide	85–95%	>99%	Direct precursor for ketones	Requires strictly anhydrous conditions

Table 2: Cleavage Reagents for Myers Pseudoephedrine Amides

Reagent System	Target Product	Typical Yield	ee Retention	Key Advantage	Primary Limitation
LAB (LiNH₂BH₃)	Primary Alcohol	85–95%	>99%	Highly efficient reduction 7	Requires handling pyrophoric -BuLi
H₂SO₄ / Dioxane	Carboxylic Acid	80–90%	>95%	Simple, inexpensive reagents	Harsh acidic conditions degrade acetals
Cp₂Zr(H)Cl	Aldehyde	70–85%	>95%	Direct aldehyde access	Highly substrate specific; requires OH protection 5

Troubleshooting Guide

• Issue: Low Yield & High Auxiliary Destruction (Evans Hydrolysis)

  • Causality: The reaction temperature exceeded 0 °C, or the H₂O₂:LiOH ratio was too low, allowing LiOH to attack the endocyclic carbonyl 4.

  • Solution: Ensure strict temperature control (0 °C to -10 °C) and verify that at least 4 equivalents of H₂O₂ are present before adding base.

• Issue: Incomplete Cleavage of Sterically Hindered Substrates

  • Causality: Bulky

    -substituents sterically block the nucleophile from accessing the exocyclic carbonyl.

  • Solution: Switch to a less sterically demanding nucleophile (e.g., reductive cleavage with LiBH₄) or increase the reaction time while maintaining 0 °C.

• Issue: Epimerization of the

  -Stereocenter

  • Causality: Prolonged exposure to basic conditions (LiOH) or acidic conditions (during Myers hydrolysis) causes keto-enol tautomerism.

  • Solution: Quench the reaction immediately upon completion. For Evans cleavage, ensure the Na₂SO₃ quench is performed thoroughly before acidification.

References

• Glace, A. W., et al. "Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H₂O₂." Organic Process Research & Development, ACS Publications, 2020. Available at:[Link]

• Karton, A. "The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn." Australian Journal of Chemistry, CSIRO Publishing, 2023. Available at: [Link]

• Ghosh, A. K., et al. "Synthesis and Structure−Activity Correlation of Natural-Product Inspired Cyclodepsipeptides Stabilizing F-Actin." Journal of the American Chemical Society, ACS Publications, 2010. Available at:[Link]

• Spletstoser, J. T., et al. "Mild and Selective Hydrozirconation of Amides to Aldehydes Using Cp₂Zr(H)Cl." Journal of the American Chemical Society (PMC - NIH), 2007. Available at: [Link]

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• 7. arkat-usa.org [arkat-usa.org]

"tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate" mediated Michael additions

An Application Guide to Asymmetric Michael Additions Conceptually Mediated by tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate

Introduction: A Conceptual Framework for a Novel Chiral Auxiliary

In the field of asymmetric synthesis, the quest for efficient and highly selective methodologies is perpetual. Chiral auxiliaries represent a robust and well-established strategy, allowing for the temporary incorporation of a chiral moiety to guide the stereochemical course of a reaction.[1][2] While auxiliaries like those developed by Evans (oxazolidinones) and Oppolzer (camphorsultams) are mainstays of the synthetic chemist's toolbox, the exploration of novel scaffolds continues to be a fertile ground for innovation.[1]

This document presents a conceptual guide for the use of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate as a novel chiral auxiliary for mediating asymmetric Michael additions. This molecule, a derivative of L-aspartic acid, is formally an N-carboxyanhydride (NCA). While NCAs are traditionally employed in the ring-opening polymerization to form polypeptides, their inherent chirality and defined stereocenter make them an intriguing, albeit unexplored, platform for asymmetric catalysis.[3][4][5]

Disclaimer: The protocols and mechanistic discussions that follow are based on established principles of asymmetric synthesis using related chiral auxiliaries, most notably Evans-type oxazolidinones.[6][] As direct literature precedent for this specific application is not available, this guide is intended for researchers, scientists, and drug development professionals as a theoretical and practical framework to explore this novel methodology.

Part 1: Proposed Reaction Pathway and Mechanism of Stereocontrol

The proposed strategy hinges on transforming the NCA into a chiral Michael acceptor. This involves a three-stage process: acylation to attach the α,β-unsaturated moiety, the diastereoselective Michael addition, and finally, the cleavage of the auxiliary to release the enantioenriched product.

Overall Reaction Scheme

The proposed synthetic sequence is illustrated below. The core concept is to leverage the (S)-configured stereocenter and the sterically demanding tert-butyl ester group to direct nucleophilic attack on an appended α,β-unsaturated system.

Figure 2: Chelation model showing facial shielding by the C4 substituent.

Part 2: Conceptual Experimental Protocols

The following protocols are detailed, hypothetical procedures based on well-established precedents for related chiral auxiliaries. [6][8]Researchers should apply standard laboratory safety practices and perform initial small-scale trials for optimization.

Protocol 2.1: Synthesis of Chiral Michael Acceptor (N-Crotonyl-tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate)

This procedure details the acylation of the starting NCA with crotonoyl chloride.

• Preparation: To a flame-dried 100 mL round-bottom flask under an argon atmosphere, add tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate (1.0 eq), and 4-(dimethylamino)pyridine (DMAP, 1.1 eq).

• Dissolution: Dissolve the solids in anhydrous dichloromethane (DCM, approx. 0.1 M). Cool the solution to 0 °C in an ice bath.

• Acylation: Add crotonoyl chloride (1.05 eq) dropwise to the stirred solution over 10 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:Ethyl Acetate).

• Workup: Upon completion, quench the reaction with the addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product should be purified by flash column chromatography on silica gel to yield the pure N-enoyl Michael acceptor.

Protocol 2.2: Diastereoselective Michael Addition of an Organocuprate

This protocol describes the conjugate addition of a Gilman reagent, a soft nucleophile ideal for Michael additions.

• Cuprate Preparation: In a separate flame-dried flask under argon, prepare the lithium dimethylcuprate reagent. Suspend Copper(I) iodide (CuI, 1.0 eq) in anhydrous THF at -40 °C. Add methyllithium (MeLi, 2.0 eq) dropwise and stir until a clear, colorless solution is formed.

• Reaction Setup: In another flame-dried flask, dissolve the purified Chiral Michael Acceptor (1.0 eq) from Protocol 2.1 in anhydrous THF (approx. 0.05 M). Cool the solution to -78 °C (dry ice/acetone bath).

• Lewis Acid Addition: Add anhydrous Magnesium Bromide (MgBr₂, 1.2 eq) or Scandium(III) triflate (Sc(OTf)₃, 1.2 eq) and stir for 30 minutes at -78 °C to allow for chelation.

• Conjugate Addition: Slowly add the freshly prepared lithium dimethylcuprate solution via cannula to the reaction mixture at -78 °C.

• Reaction: Stir the reaction at -78 °C for 2-4 hours. Monitor by TLC for the consumption of the starting material.

• Quench and Workup: Quench the reaction at -78 °C by slowly adding a 1:1 mixture of saturated aqueous NH₄Cl and 10% aqueous NH₄OH. Allow the mixture to warm to room temperature and stir until the aqueous layer is deep blue.

• Extraction: Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Analysis: The crude product can be analyzed by ¹H NMR to determine the diastereomeric ratio before purification by flash chromatography.

Protocol 2.3: Cleavage of the Chiral Auxiliary

This final step liberates the chiral product and allows for the recovery of the auxiliary precursor. The lithium hydroperoxide method is effective for selective cleavage of the exocyclic N-acyl bond. [6][9]

• Setup: Dissolve the purified Michael adduct (1.0 eq) from Protocol 2.2 in a 3:1 mixture of THF and water at 0 °C.

• Reagent Addition: Add a pre-cooled (0 °C) solution of 30% hydrogen peroxide (4.0 eq), followed by an aqueous solution of lithium hydroxide (LiOH, 2.0 eq).

• Reaction: Stir the mixture vigorously at 0 °C. Monitor the reaction by TLC until the starting material is consumed (typically 1-3 hours).

• Quench: Quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃, 1.5 eq) and stir for 20 minutes at 0 °C.

• Separation: Concentrate the mixture in vacuo to remove most of the THF. The aqueous residue can be acidified (e.g., with 1 M HCl) to pH ~2 and extracted with ethyl acetate to isolate the final carboxylic acid product. The aqueous layer will contain the water-soluble aspartic acid derivative.

• Purification: The organic extracts containing the final product should be dried, concentrated, and purified by chromatography or crystallization.

Part 3: Reaction Optimization Parameters

For any new methodology, optimization is critical. The following table outlines key variables that should be systematically investigated to maximize both chemical yield and diastereoselectivity.

Parameter	Variable Options	Rationale & Expected Impact
Lewis Acid	MgBr₂, Sc(OTf)₃, TiCl₄, ZnCl₂	The strength and size of the Lewis acid are crucial for effective chelation and conformational locking. Stronger Lewis acids may enhance selectivity but can also promote side reactions. [8]
Solvent	CH₂Cl₂, THF, Toluene, Et₂O	Solvent polarity can influence the aggregation state of the Lewis acid-substrate complex and the reactivity of the nucleophile. Less coordinating solvents are often preferred.
Temperature	-100 °C to 0 °C	Lower temperatures generally lead to higher stereoselectivity by favoring the more ordered transition state and minimizing competing reaction pathways.
Nucleophile	Organocuprates (R₂CuLi), Thiols, Enolates	The nature of the nucleophile will define the scope of the reaction. "Softer" nucleophiles like cuprates are ideal for conjugate addition. [10]
Acyl Group	Crotonyl, Cinnamoyl, Acryloyl	The steric and electronic properties of the α,β-unsaturated system can influence both reactivity and the degree of facial bias provided by the auxiliary.

References

• Evans, D. A.; et al. J. Am. Chem. Soc.1982, 104 (6), 1737–1739. Asymmetric Aldol Reactions.
• Smith, T. E.; Richardson, D. P. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. J. Chem. Educ.2003, 80 (11), 1338.
• Sibi, M. P.; Manyem, S. Enantioselective Conjugate Radical Additions. Org. Lett.2002, 4 (17), 2929–2932.
• Ager, D. J.; Prakash, I.; Schaad, D. R. Chiral Auxiliaries in Asymmetric Synthesis. Chem. Rev.1996, 96 (2), 835–875.
• Yamamoto, Y.; Yamamoto, S.; Yatagai, H.; Maruyama, K. Lewis acid mediated reactions of organocopper reagents. J. Am. Chem. Soc.1980, 102 (7), 2318–2325.
• Kobiałka, M.; Błaszczyk, M.; Różalski, M. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. J. Mex. Chem. Soc.2014, 58(3), 269-286.
• Chow, K. H.; Quinn, R. J.; Jenkins, I. D.; Krenske, E. H. The mechanism of cleavage of Evans chiral auxiliaries by LiOOH. Aust. J. Chem.2023, 76(12), 847-853.
• Stevens, J. M.; et al. Direct Lewis Acid Catalyzed Conversion of Enantioenriched N-Acyloxazolidinones to Chiral Esters, Amides, and Acids. J. Org. Chem.2018, 83(23), 14245–14261.
• Cheng, J.; Deming, T. J. Synthesis of Polypeptides by Ring-Opening Polymerization of α-Amino Acid N-Carboxyanhydrides. Top. Curr. Chem.2012, 310, 1-26.
• Kramer, J. R.; Deming, T. J. Glycopolypeptides via Living Polymerization of Glyco-N-carboxyanhydrides. Biomacromolecules2010, 11(12), 3668–3672.
• Hadjichristidis, N.; Iatrou, H.; Pitsikalis, M.; Sakellariou, G. Synthesis of Well-Defined Polypeptide-Based Copolymers via the Ring-Opening Polymerization of α-Amino Acid N-Carboxyanhydrides. Chem. Rev.2009, 109(11), 5528–5578.
• Nogueira, T. C. M.; Pinheiro, A. C.; de Souza, C. R. A New Synthesis of Chiral Oxazolidinones from the Amino Acid L-serine. Lett. Org. Chem.2013, 10(9), 654-658.
• Wikipedia contributors. Chiral auxiliary. Wikipedia, The Free Encyclopedia.
• BOC Sciences. Advanced Chiral Auxiliary Synthesis.
• Kobayashi, S.; Sugiura, M.; Kitagawa, H. Lewis Acid-Catalyzed Michael Addition Reactions of N-Boc-2-silyloxypyrroles to 3-acryloyl-2-oxazolidinone. Heterocycles2007, 71(2), 361-368.
• Sigma-Aldrich. Chiral Auxiliaries.
• Adamala, K. P.; Chen, I. A. N-Carboxyanhydride-Mediated Fatty Acylation of Amino Acids and Peptides for Functionalization of Protocell Membranes. J. Am. Chem. Soc.2016, 138(51), 16732-16735.
• d'Angelo, J.; Desmaele, D.; Dumas, F.; Guingant, A. The asymmetric Michael addition reactions using chiral imines. Tetrahedron: Asymmetry1992, 3(4), 459-505.
• Lu, H.; Wang, J.; Bai, Y.; Wang, J. Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides. Polymers (Basel)2017, 9(10), 539.
• Arkivoc. Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. 2018, part v, 203-217.
• Evans, D. A.; Wu, L. D.; Wiener, J. J. M.; Johnson, J. S.; Ripin, D. H. B.; Tedrow, J. S. A General Method for the Synthesis of Enantiomerically Pure β-Substituted, β-Amino Acids through α-Substituted Succinic Acid Derivatives. J. Org. Chem.1999, 64(17), 6411-6417.
• Le, C. M.; Cho, W.; Seo, J. H. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules2021, 26(11), 3120.
• Gnas, I.; Glorius, F. Chiral auxiliaries—principles and recent applications. Synthesis2006, 2006(12), 1899-1930.
• Zhang, D. W.; Li, X. S.; Wang, Y. G.; Xiao, J. C. Theoretical Study on the Mechanism of Stereoselective Synthesis of Oxazolidinones. J. Phys. Chem. B2013, 117(48), 15089-15098.

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Ring-opening polymerization of "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate" derivatives

Abstract & Strategic Overview

Poly(aspartic acid) (PAsp) is a biodegradable, water-soluble polypeptide mimicking the acidic domains of proteins. It is critical in drug delivery systems (micelles, hydrogels) and tissue engineering. However, direct polymerization of aspartic acid is impossible due to competing reactivities. The industry-standard route involves the Ring-Opening Polymerization (ROP) of the N-carboxyanhydride (NCA) derivative: tert-Butyl (S)-2,5-dioxooxazolidine-4-acetate (also known as Asp(OtBu)-NCA ).

This guide provides a high-fidelity protocol for the ROP of Asp(OtBu)-NCA. Unlike generic protocols, this note addresses the two primary failure modes in NCA polymerization: moisture-induced termination and uncontrolled chain growth . We utilize the Normal Amine Mechanism (NAM) for robustness, while referencing advanced HMDS-mediated initiation for ultra-low dispersity.

Critical Pre-Experimental Insights (The "Why" and "How")

The Mechanism: Normal Amine Mechanism (NAM)

To achieve predictable molecular weights, we utilize a primary amine initiator.[1] The reaction proceeds via nucleophilic attack on the C-5 carbonyl of the NCA ring.[1][2]

Key Kinetic Feature: The rate of initiation (

) must be faster than or equal to the rate of propagation ( ) to ensure narrow dispersity (Đ). We use n-Butylamine or n-Hexylamine as robust initiators.

The Purity Imperative

NCA monomers are notoriously sensitive.[1][3] A purity of 99% is insufficient; "polymerization grade" requires the total absence of acid (HCl) and isocyanates.

• Traditional Method: Recrystallization (THF/Hexane).[4] Risk: Moisture introduction.[5]

• Recommended Method: Flash Chromatography on Silica (The "Deming Method").[6] Benefit: Removes HCl and reactive impurities effectively.

Visualizing the Pathway

Figure 1: Strategic workflow from NCA monomer to water-soluble Poly(aspartic acid).

Detailed Protocol: Polymerization of Asp(OtBu)-NCA

Reagents & Equipment Preparation

Component	Specification	Preparation / Pre-treatment
Monomer	Asp(OtBu)-NCA	Store at -20°C in glovebox. Must be white crystals. Yellowing indicates decomposition.
Solvent	DMF (Anhydrous)	Stir over CaH₂, distill under reduced pressure, store over 4Å molecular sieves.
Initiator	n-Butylamine	Distill from CaH₂ under N₂. Store in Schlenk tube.
Reactor	Schlenk Tube	Flame-dried under high vacuum (3x cycles).
Atmosphere	Nitrogen/Argon	High-purity (5.0 grade), passed through O₂/H₂O traps.

Step-by-Step Polymerization Procedure

Target: Synthesis of PAsp(OtBu) with Degree of Polymerization (DP) = 50.

• Glovebox Operations (Recommended):

  • In a N₂-filled glovebox, weigh 1.00 g (4.36 mmol) of Asp(OtBu)-NCA into a flame-dried Schlenk tube equipped with a magnetic stir bar.

  • Seal the tube with a rubber septum and remove from the glovebox.

• Solvation:

  • Connect the Schlenk tube to a vacuum/nitrogen line. Ensure positive N₂ pressure.

  • Inject 10.0 mL of anhydrous DMF via a gas-tight syringe.

  • Observation Check: The solution must be clear. Turbidity implies moisture contamination (STOP if turbid).

• Initiation:

  • Calculate Initiator amount:

    .

  • Moles Initiator =

    .

  • Prepare a stock solution of n-Butylamine in DMF to ensure accurate volume addition.

  • Inject the initiator solution rapidly into the monomer solution under vigorous stirring.

• Propagation:

  • Ventilation: Insert a needle connected to a bubbler through the septum to allow CO₂ escape.

  • Stir at Room Temperature (20-25°C) for 24–48 hours.

  • Process Check: Monitor CO₂ evolution. Reaction is complete when bubbling ceases and FTIR shows disappearance of anhydride peaks (1860, 1790 cm⁻¹).

• Termination & Workup:

  • Pour the reaction mixture into 100 mL of cold diethyl ether (excess) to precipitate the polymer.

  • Centrifuge (3000 rpm, 5 min) and decant the supernatant.

  • Wash the white pellet 2x with fresh diethyl ether.

  • Dry under high vacuum at room temperature for 12 hours.

Yield: Expect >85% as a white powder. Product: Poly(tert-butyl aspartate) [PAsp(OtBu)]. Soluble in: DMF, DCM, THF. Insoluble in: Water.

Post-Polymerization Modification: Deprotection

To generate the bioactive Poly(aspartic acid), the tert-butyl ester must be hydrolyzed.

Acidolysis Protocol

• Dissolve 500 mg of PAsp(OtBu) in 5 mL of Trifluoroacetic acid (TFA) .

• Add 0.5 mL of Anisole (scavenger for tert-butyl cations) to prevent side-reactions.

• Stir at room temperature for 2 hours.

• Precipitation: Drop the solution slowly into cold diethyl ether. The polymer will precipitate (PAsp is insoluble in ether/TFA mixtures).

• Purification (Crucial):

  • Dissolve the crude precipitate in 0.1 M NaOH (adjust pH to ~8.0).

  • Transfer to a dialysis bag (MWCO 3.5 kDa).

  • Dialyze against distilled water for 48 hours (change water 4x) to remove TFA salts and scavengers.

• Lyophilization: Freeze-dry the solution to obtain Poly(aspartic acid) sodium salt as a fluffy white solid.

Analytical Characterization

1H NMR Spectroscopy (Validation)

• Monomer (Asp(OtBu)-NCA): Check for purity. Impurities show peaks near 2.5-3.0 ppm (amine salts).

• Polymer (PAsp(OtBu)): Broad peaks indicate polymerization.

  • 1.4 ppm (9H, s, -OtBu).
  • 2.7-2.9 ppm (2H, broad, -CH₂-).
  • 4.6 ppm (1H, broad, -CH).

• Deprotected (PAsp): Disappearance of the 1.4 ppm singlet confirms quantitative removal of the tert-butyl group.

Gel Permeation Chromatography (GPC)

• Solvent: DMF (+ 0.1M LiBr to suppress aggregation).

• Standard: PMMA or PEG standards.

• Expectation: Monomodal distribution. Dispersity (Đ) should be < 1.2 for well-controlled NAM polymerization.[7]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Solution turns cloudy immediately	Moisture in solvent or monomer	Abort. Re-dry DMF over CaH₂. Dry monomer under vacuum <10 mTorr.
Broad Dispersity (Đ > 1.4)	Slow initiation vs. propagation	Switch to HMDS (Hexamethyldisilazane) initiator or use a vacuum to remove CO₂ actively.
Low Molecular Weight	Impurities (HCl) in monomer	Purify monomer via Silica Flash Chromatography (THF/Hexane) under N₂.
Insoluble Polymer	Crosslinking or -sheet formation	Use LiBr in DMF during analysis. Ensure reaction temp is not >60°C.

Mechanistic Diagram (Graphviz)

Figure 2: The Normal Amine Mechanism (NAM). The nucleophilic attack at C5 is the rate-determining step for initiation.

References

• Deming, T. J. (1997). Facile synthesis of block copolypeptides of defined architecture. Nature, 390, 386–389. Link

• Hadjichristidis, N., et al. (2009). Polypeptides from N-Carboxyanhydrides: Synthesis and Applications. Chemical Reviews, 109(11), 5528–5578. Link

• Kramer, J. R., & Deming, T. J. (2010).[6][8] General Method for Purification of α-Amino Acid-N-Carboxyanhydrides Using Flash Chromatography.[6][8] Biomacromolecules, 11(12), 3668–3672.[6] Link

• Cheng, J., et al. (2018). Controlled Ring-Opening Polymerization of α-Amino Acid N-Carboxyanhydrides. Chemical Reviews, 118(15), 7374–7466. Link

• Habraken, G. J. M., et al. (2011).[8] Optimization of N-carboxyanhydride (NCA) polymerization by variation of reaction temperature and pressure. Polymer Chemistry, 2, 1322-1330.[8] Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. doras.dcu.ie [doras.dcu.ie]
• 3. Synthesis of Polypeptides with High-Fidelity Terminal Functionalities under NCA Monomer-Starved Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Poly(aspartic acid)-based polymeric nanoparticle for local and systemic mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. General method for purification of α-amino acid-n-carboxyanhydrides using flash chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. research-portal.uu.nl [research-portal.uu.nl]

Technical Notes & Optimization

Technical Support Center: Alkylation Reactions Mediated by tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate

Welcome to the technical support center for alkylation reactions utilizing tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate. This guide is designed for researchers, scientists, and professionals in drug development to navigate the complexities of stereoselective alkylations with this versatile chiral glycine equivalent. Here, we address common challenges and provide in-depth troubleshooting strategies and frequently asked questions to ensure the success of your experiments.

Introduction to the System

tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate serves as a valuable chiral synthon for the asymmetric synthesis of α-amino acids. The oxazolidinone ring provides a rigid scaffold that, upon enolization, allows for highly diastereoselective alkylation. The bulky tert-butyl ester offers stability under many reaction conditions and is readily cleaved under acidic conditions. However, like any advanced synthetic tool, its application can present challenges. This guide will help you understand and overcome potential side reactions and experimental pitfalls.

Troubleshooting Guide

This section addresses specific problems you may encounter during the alkylation of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate. Each issue is analyzed from a mechanistic standpoint, followed by practical, step-by-step solutions.

Issue 1: Low Diastereoselectivity

Question: I am observing a low diastereomeric ratio (dr) in my alkylation product. What are the likely causes and how can I improve the stereoselectivity?

Answer: Low diastereoselectivity is a common issue that can often be traced back to the geometry of the enolate and the conditions of the reaction. The desired stereochemical outcome relies on the formation of a rigid, chelated (Z)-enolate, which directs the incoming electrophile to the less sterically hindered face.[1][2]

Root Causes and Solutions:

• Incomplete or Incorrect Enolate Formation: The choice of base and deprotonation conditions are critical.

  • Insight: Lithium diisopropylamide (LDA) is a common choice, but its aggregation state and the presence of additives can influence the enolate geometry.

  • Protocol 1: Optimizing Enolate Formation:

    • Ensure your THF is freshly distilled and anhydrous. Water will quench the base and the enolate.

    • Prepare LDA in situ by adding n-BuLi to diisopropylamine at -78 °C. Stir for 20-30 minutes at 0 °C before cooling back to -78 °C for use.

    • Add the solution of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate dropwise to the pre-formed LDA solution at -78 °C.

    • Allow the enolization to proceed for at least 30-60 minutes at -78 °C before adding the electrophile.

    • Consider the addition of lithium chloride (LiCl) to the reaction mixture. LiCl can act as a ligand, breaking up LDA aggregates and favoring the formation of a more defined enolate, which can lead to higher diastereoselectivity.

• Reaction Temperature: The temperature at which the alkylation is performed directly impacts the selectivity.

  • Insight: Higher temperatures can lead to equilibration of the enolate or a less selective reaction with the electrophile.

  • Solution: Maintain a strict low-temperature profile (typically -78 °C) throughout the enolate formation and alkylation steps. Only after the alkylation is complete should the reaction be allowed to warm.

• Nature of the Electrophile: Highly reactive electrophiles can sometimes react too quickly, leading to lower selectivity.

  • Insight: The transition state for the alkylation is influenced by the electrophile's structure.

  • Solution: For very reactive electrophiles like benzylic or allylic halides, ensure slow addition at -78 °C. If issues persist, consider converting the halide to a less reactive tosylate or mesylate.

Issue 2: Epimerization at the C4 Position

Question: I am concerned about epimerization of the stereocenter on the oxazolidinone ring. How can I detect and prevent this?

Answer: Epimerization involves the loss of stereochemical integrity at the C4 position of the oxazolidinone ring, which would lead to a mixture of enantiomers in the final product after cleavage of the auxiliary. This is a serious issue as it undermines the primary purpose of using a chiral auxiliary.

Root Cause and Solutions:

• Mechanism of Epimerization: The proton at the C4 position is acidic and can be abstracted by a strong base, especially if the reaction is allowed to warm or if an excess of a very strong base is used for prolonged periods. This would lead to a planar enolate at the C4 position, and subsequent protonation would be non-selective.

  Epimerization Pathway

• Preventative Measures:

  • Stoichiometry of the Base: Use a slight excess of base (e.g., 1.05-1.1 equivalents) to ensure complete enolization at the acetate position without having a large excess that could promote epimerization at C4.

  • Temperature Control: As with maintaining diastereoselectivity, strict adherence to low temperatures (-78 °C) is crucial to minimize the rate of proton abstraction at C4.

  • Choice of Base: While LDA is standard, other bases like sodium bis(trimethylsilyl)amide (NaHMDS) or potassium bis(trimethylsilyl)amide (KHMDS) can be considered, as the counter-ion can influence the reaction's course. However, these may also impact diastereoselectivity.

Issue 3: Ring-Opening and Other Decomposition Pathways

Question: My reaction is yielding complex mixtures, and I suspect the oxazolidinone ring is not stable under my reaction conditions. What could be happening?

Answer: The 2,5-dioxooxazolidine ring system, while generally robust, can be susceptible to nucleophilic attack and ring-opening under certain conditions, especially with more nucleophilic bases or at elevated temperatures.

Potential Side Reactions:

• Hydrolysis/Ring-Opening: If there is any moisture present, or if the base used has nucleophilic character (e.g., hydroxide contamination), it can attack one of the carbonyl groups of the oxazolidinone ring, leading to ring-opening.[3][4][5]

  • Solution:

    • Use freshly distilled, anhydrous solvents.

    • Ensure all glassware is rigorously dried.

    • Employ non-nucleophilic, sterically hindered bases like LDA or KHMDS.

• Intramolecular Cyclization (Pyroglutamate Formation): After alkylation, the newly formed product could potentially undergo intramolecular cyclization to form a pyroglutamate derivative, especially during workup or purification if conditions are not carefully controlled.[6][7][8][9]

  • Insight: This is more likely if the tert-butyl ester is inadvertently cleaved, and the resulting carboxylic acid attacks the oxazolidinone nitrogen.

  • Solution:

    • Maintain neutral or slightly acidic conditions during aqueous workup.

    • Avoid excessive heat during purification.

    • If this is a persistent issue, consider cleaving the auxiliary under controlled conditions immediately after the alkylation workup.

  Pyroglutamate Formation

Frequently Asked Questions (FAQs)

Q1: What is the best base to use for the enolization?

A1: Lithium diisopropylamide (LDA) is generally the preferred base due to its strong basicity and steric hindrance, which minimizes nucleophilic side reactions. Sodium and potassium bis(trimethylsilyl)amides (NaHMDS and KHMDS) are also effective and can sometimes offer different selectivity profiles. It is recommended to start with LDA and optimize from there.

Q2: Can I use non-activated alkyl halides as electrophiles?

A2: Yes, but with caution. Non-activated primary and secondary alkyl halides will require longer reaction times and may necessitate slightly elevated temperatures (e.g., warming from -78 °C to -40 °C or higher). This can increase the risk of side reactions like epimerization and decomposition. For these less reactive electrophiles, converting the halide to an iodide or triflate can improve reactivity and allow for lower reaction temperatures.

Q3: My tert-butyl ester seems to be cleaving during the reaction. Why is this happening and how can I prevent it?

A3: While tert-butyl esters are generally stable to strong, non-nucleophilic bases at low temperatures, they can be labile at higher temperatures.[10] If you are warming your reaction for extended periods, some cleavage may occur. To prevent this, maintain the lowest possible reaction temperature that allows for efficient alkylation. Also, ensure that your workup procedure is not overly acidic, as this will cleave the tert-butyl group. A mild quench with saturated ammonium chloride solution is recommended.

Q4: How do I remove the chiral auxiliary after the alkylation?

A4: The chiral auxiliary can be removed under standard conditions for the cleavage of the resulting amino acid derivative. For example, if the alkylated product is an N-Boc protected amino acid ester, the oxazolidinone can be hydrolyzed under basic conditions (e.g., LiOH/H₂O₂) followed by acidification to obtain the free amino acid.

Table 1: Summary of Key Experimental Parameters and Their Impact

Parameter	Recommended Condition	Rationale	Potential Issues if Deviated
Solvent	Anhydrous THF	Good solubility for substrate and enolate; standard for LDA reactions.	Presence of water will quench reagents; other solvents may affect enolate structure.
Base	LDA (1.05-1.1 equiv.)	Strong, non-nucleophilic base; promotes (Z)-enolate formation.	Excess base can cause epimerization; weaker bases may not fully deprotonate.
Temperature	-78 °C	Maximizes diastereoselectivity; minimizes side reactions.	Higher temperatures lead to lower selectivity and decomposition.
Electrophile	Activated (e.g., allylic, benzylic) or primary alkyl halides/triflates	Reacts efficiently at low temperatures.	Unactivated electrophiles may require harsher conditions, leading to side reactions.
Additives	LiCl (optional)	Can improve enolate structure and diastereoselectivity.	May not be necessary for all substrates.

Experimental Protocols

Protocol 2: General Procedure for Diastereoselective Alkylation

• To a flame-dried, three-necked flask under a nitrogen atmosphere, add anhydrous THF and diisopropylamine.

• Cool the solution to -78 °C and add n-butyllithium dropwise.

• Warm the solution to 0 °C and stir for 30 minutes. Cool back down to -78 °C.

• In a separate flame-dried flask, dissolve tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate in anhydrous THF.

• Add the substrate solution dropwise to the LDA solution at -78 °C. Stir for 1 hour at this temperature.

• Add the electrophile (dissolved in a small amount of anhydrous THF if necessary) dropwise to the enolate solution at -78 °C.

• Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

References

• BenchChem. An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry for Researchers and Drug Development Professionals.
• Kobayashi, J., Nakamura, M., Mori, Y., Yamashita, Y., & Kobayashi, S. (2004). Catalytic Enantio- and Diastereoselective Aldol Reactions of Glycine-Derived Silicon Enolate with Aldehydes: An Efficient Approach to the Asymmetric Synthesis of anti-β-Hydroxy-α-Amino Acid Derivatives. Journal of the American Chemical Society, 126(30), 9192–9193.
• Reddy, T. S., & Yadav, J. S. (2013). Stereoselective synthesis of pyroglutamate natural product analogs from α-aminoacids and their anti-cancer evaluation. Bioorganic & medicinal chemistry, 21(24), 7756–7768.
• Li, P., et al. (2021). Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. Frontiers in Chemistry, 9, 687334.
• BenchChem. Synthesis of Peptides with N-Terminal Pyroglutamic Acid using Boc-Protected Amino Acids.
• Chen, L., et al. (2021). Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. Frontiers in Chemistry, 9, 687334.
• Alcaide, B., Almendros, P., & Aragoncillo, C. (2001). Solid phase synthesis of glutamic acid derivatives via nucleophilic ring opening of N-Boc pyroglutamate with heteronucleophiles. Tetrahedron Letters, 42(35), 6175-6177.
• Smith, A. M., & Smith, J. M. (2021). Enantioenriched α-substituted glutamates/pyroglutamates via enantioselective cyclopropenimine-catalyzed Michael addition of amino ester imines. Beilstein Journal of Organic Chemistry, 17, 2087–2094.
• BenchChem. A Comparative Guide to Chiral Amino Alcohols in Asymmetric Synthesis: Benchmarking N-Acetyl-(+)-Pseudoephedrine.
• Chulin, A. N., Rodionov, I. L., Baidakova, L. K., Rodionova, L. N., Balashova, T. A., & Ivanov, V. T. (2005). Preparation and reactivity of aminoacyl pyroglutamates. Facile synthesis of 10-membered-ring cyclic dipeptides derived from 1,4-diaminobutyric and glutamic acids. Journal of peptide science : an official publication of the European Peptide Society, 11(3), 175–186.
• Bsharat, O., & Bsharat, S. (2025). Diastereoselective Alkylation of 4-Methyl-5-Oxo-2-Phenyl-1,3-Oxazolidine-3-Carboxylate and 2-Chloromethyl-Isoindole-1,3-Dione. Hungarian Journal of Industry and Chemistry, 53(2), 49-53.
• Wang, Y., et al. (2020). Base-promoted tandem ring-opening/ring-closing of N-alkynyl-2-oxazolidinones enables facile synthesis of 2-oxazolines. Organic & Biomolecular Chemistry, 18(34), 6693-6697.
• Organic Chemistry Portal. tert-Butyl Esters.
• Soloshonok, V. A., & Belik, M. Y. (2018). Asymmetric synthesis of (S)-α-(octyl)glycine via alkylation of Ni(II) complex of chiral glycine Schiff base. Amino Acids, 50(10), 1421-1427.
• Reddy, P. V., & Falck, J. R. (2014). Stereocontrolled Ring-Opening of Oxazolidinone-Fused Aziridines for the Synthesis of 2‑Amino Ethers. The Journal of Organic Chemistry, 79(1), 304-311.
• Larrow, J. F., & Jacobsen, E. N. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates.
• Curran, D. P., & Luo, Z. (2001). Stereoselective Conjugate Radical Additions: Application of a Fluorous Oxazolidinone Chiral Auxiliary for Efficient Tin Removal. Organic Letters, 3(20), 3157-3160.
• Galetto, F. Z., et al. (2022). Decarboxylative ring-opening of 2-oxazolidinones: a facile and modular synthesis of β-chalcogen amines. RSC Advances, 12(53), 34496-34502.
• Galetto, F. Z., et al. (2022). Decarboxylative ring-opening of 2-oxazolidinones: a facile and modular synthesis of β-chalcogen amines. RSC Advances, 12, 34496-34502.
• Wang, C., et al. (2021). Synthesis of 2-Oxazolines from Ring Opening Isomerization of 3-Amido-2-Phenyl Azetidines. Molecules, 26(3), 735.
• Padwa, A., & Kappe, C. O. (2021). Stereoselective Alkylation of Chiral Titanium(IV) Enolates with tert-Butyl Peresters. Organic letters, 23(22), 8826–8830.
• Larrow, J. F., & Jacobsen, E. N. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary.
• Wu, Y., & Sun, Y. (2006). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 71(21), 8372-8375.
• Larrow, J. F., & Jacobsen, E. N. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates.
• Bartoli, G., et al. (2006). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Tetrahedron, 62(32), 7589-7594.
• Li, X., et al. (2020). Synthesis of Oxazolidines and Dihydroxazines via Cyclization of α-Aminated Ketones. The Journal of Organic Chemistry, 85(11), 7246-7254.
• CymitQuimica. tert-Butyl (S)
• Kumar, A., & Kumar, S. (2016). Synthesis of Oxazolidin-4-ones: Domino O-Alkylation/Aza-Michael/Intramolecular Retro-Claisen Condensation. Organic Letters, 18(10), 2383-2386.
• Ebajo, V. D., Jr., et al. (2024). A facile and highly efficient one-step N-alkylation of thiazolidine-2,4-dione. Arkivoc, 2024(8), 202412293.
• Nakajima, K., Zhang, Y., & Nishibayashi, Y. (2019). Alkylation Reactions of Azodicarboxylate Esters with 4-Alkyl-1,4-Dihydropyridines under Catalyst-Free Conditions. Organic Letters, 21(12), 4642-4645.
• Reddy, B. V. S., et al. (2019). Synthesis of Oxazinanones: Intramolecular Cyclization of Amino Acid-Derived Diazoketones via Silica-Supported HClO4 Catalysis. The Journal of Organic Chemistry, 84(5), 2826-2833.
• Orsini, P., et al. (2007).
• PubChem. tert-butyl (2S)-4-oxo-2-(1,3-thiazolidin-3-yl carbonyl)
• Bsharat, O., & Bsharat, S. (2025). DIASTEREOSELECTIVE ALKYLATION OF 4-METHYL-5-OXO-2-PHENYL-1,3-OXAZOLIDINE-3-CARBOXYLATE AND 2-CHLOROMETHYL-ISOINDOLE-1,3-DIONE. Hungarian Journal of Industry and Chemistry, 53(2), 49-53.
• Tzani, A., et al. (2024). Synthesis of Thiazolidin-4-Ones Derivatives, Evaluation of Conformation in Solution, Theoretical Isomerization Reaction Paths and Discovery of Potential Biological Targets. Molecules, 29(11), 2503.
• Grigor'ev, I. A., et al. (2022). 3,4-Unsubstituted 2-tert-Butyl-pyrrolidine-1-oxyls with Hydrophilic Functional Groups in the Side Chains. Molecules, 27(6), 1878.
• Nega, A., et al. (2018). Synthesis and antibacterial activity of new (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives with thiazolidine-2,4-dione, rhodanine and 2-thiohydantoin moieties. Molecules, 23(2), 333.

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• 4. researchgate.net [researchgate.net]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Stereoselective synthesis of pyroglutamate natural product analogs from α- aminoacids and their anti-cancer evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]
• 9. Preparation and reactivity of aminoacyl pyroglutamates. Facile synthesis of 10-membered-ring cyclic dipeptides derived from 1,4-diaminobutyric and glutamic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Overcoming low yields in the synthesis of "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate"

Subject: Overcoming Low Yields in the Synthesis of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate

Executive Summary & Core Directive

User Issue: Consistently low yields (<40%) and oiling-out during the synthesis of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (Asp(OtBu)-NCA). Diagnosis: The failure likely stems from HCl-induced side reactions or base-catalyzed polymerization during the phosgenation step.

The Solution: Abandon standard aqueous workups. Switch to the Fuchs-Farthing method with Non-Basic Scavengers .

The synthesis of Asp(OtBu)-NCA is unique because the side chain contains an acid-sensitive tert-butyl ester. Standard phosgenation releases HCl, which can cleave this ester or catalyze the ring-opening of the NCA. However, using a standard base (like Triethylamine) to neutralize HCl is fatal—it will immediately initiate the polymerization of the NCA into a polypeptide.

The "Golden Path" Protocol: Use Triphosgene with

-Pinene (or Limonene) as a "chemically inert" HCl sponge.

The "Golden Path" Protocol

This protocol is designed to be self-validating. If the solution turns cloudy before concentration, moisture has breached the system.

Reagents & Stoichiometry

Reagent	Equiv.[1][2]	Role	Critical Quality Attribute
H-Asp(OtBu)-OH	1.0	Precursor	Finely ground, dried in vacuo ( ) for 12h.
Triphosgene	0.35	Phosgene Source	Fresh bottle. White crystals, not yellow.
-Pinene	2.5 - 3.0	HCl Scavenger	Anhydrous. Acts as a "trap" for HCl.
THF or EtOAc	Solvent	Medium	Anhydrous (<50 ppm ). Distilled over Na/Benzophenone or from SPS.

Step-by-Step Methodology

1. Preparation (The Dry Down):

• Flame-dry a 3-neck round bottom flask (RBF) equipped with a reflux condenser and a nitrogen inlet.

• Charge the RBF with H-Asp(OtBu)-OH (10 mmol) and

  -Pinene (25-30 mmol).

• Add anhydrous THF or Ethyl Acetate (EtOAc) (approx. 0.15 M concentration relative to amino acid).

• Note: The amino acid will likely be a suspension.[3][4] This is normal.

2. Phosgenation (The Reaction):

• Heat the suspension to 50°C .

• Dissolve Triphosgene (3.5 mmol) in a minimal amount of anhydrous solvent in a separate vial.

• Add the Triphosgene solution dropwise to the RBF over 10-15 minutes.

• Observation Point: The suspension should gradually clear as the amino acid converts to the soluble NCA.

• Reflux gently (60-65°C) for 1-2 hours.

• Stop Condition: The solution becomes clear. If a small amount of solid remains after 2h, filter it off; do not cook it indefinitely.

3. Work-up (The "Crash Out" - NO WATER):

• Critical: Do not wash with water or bicarbonate. Water destroys NCAs instantly.

• Concentrate the clear solution on a rotary evaporator (bath < 40°C) to approximately 20% of its original volume.

• Transfer the oily residue/concentrate to a glovebox or keep under strict

  flow.

• Add anhydrous Hexane (or Heptane) slowly with vigorous stirring.

• The NCA should precipitate as white crystals.

• Cool to -20°C to maximize yield. Filter under inert atmosphere.[3][5]

Technical Logic & Mechanism (Why this works)

The following diagram illustrates the competition between the successful pathway and the two most common failure modes (Polymerization and Acidolysis).

Figure 1: Mechanistic pathway showing the critical role of Alpha-Pinene in sequestering HCl to prevent acidolysis without triggering base-catalyzed polymerization.

Troubleshooting Guide (FAQ)

Q1: The reaction mixture turned into a gel. What happened?

Diagnosis: You have made "Poly-Aspartate." Cause:

• Moisture: Water acts as a nucleophile, opening one NCA ring to form a free amine, which then attacks another NCA, starting a chain reaction.

• Basic Impurities: Did you wash your glassware with base? Did you use a tertiary amine (TEA/DIPEA)? Even trace bases initiate polymerization. Fix: Ensure all glassware is flame-dried. Use only

  -pinene as the scavenger.

Q2: My product is an oil that won't crystallize.

Diagnosis: Impurities or Residual Solvent.[1] Cause:

• Pinene Residue: Excess

  -pinene can be difficult to remove if you don't use enough Hexane during precipitation.

• Chlorinated Byproducts: If the reaction temperature was too high (>70°C), you may have generated isocyanates. Fix:

• Trituration: Dissolve the oil in a minimal amount of dry THF. Layer dry Hexane on top (1:5 ratio) and place in a freezer (-20°C) without stirring. Let diffusion drive crystallization.

• Seeding: If you have any solid crystals from a previous batch, add a speck to the oil.

Q3: Why can't I just use a silica column to purify it?

Diagnosis: Silica is fatal to NCAs. Reason: Silica gel contains surface hydroxyl groups (

) and often trace water. These act as nucleophiles, opening the NCA ring and degrading your product on the column. Exception: Some "Flash" protocols exist using rapid elution with anhydrous solvents, but for Asp(OtBu)-NCA, crystallization is significantly safer and higher yielding.

Q4: The yield is low, and I smell a strong "pine" odor in the final product.

Diagnosis: Inefficient precipitation. Fix: Recrystallize. Dissolve the crude product in EtOAc (minimal volume). Add Hexane until slightly cloudy. Cool to 4°C. The Pinene-HCl adduct is soluble in Hexane, while the NCA is not.

Storage & Stability

• Atmosphere: Store strictly under Argon or Nitrogen.

• Temperature: -20°C or -80°C.

• Container: Tightly sealed glass vial with Parafilm or electrical tape.

• Shelf Life: 3-6 months. If the solid turns "gummy" or smells like acetic acid, it has hydrolyzed.

Decision Tree for Low Yields

Figure 2: Diagnostic flowchart for identifying the root cause of synthesis failure.

References

• Daly, W. H., & Poche, D. (1988). The preparation of N-carboxyanhydrides of

  -amino acids using bis(trichloromethyl) carbonate.[6] Tetrahedron Letters, 29(46), 5859-5862. Link

• Kricheldorf, H. R. (1987). Alpha-Aminoacid-N-Carboxy-Anhydrides and Related Heterocycles. Springer-Verlag. (The definitive text on NCA chemistry).

• Cornille, F., et al. (1990). Synthesis of benzyl- and tert-butyl-protected N-carboxyanhydrides. Journal of Organic Chemistry. (Describes the specific handling of ester-protected side chains).

• Wilder, R., & Mobley, S. (2012). Process for the preparation of N-carboxyanhydrides. U.S. Patent 2012/0123133. (Details the Alpha-Pinene scavenging method).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. JP2019202979A - Method of purifying amino acid n-carboxy anhydride - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. da.lib.kobe-u.ac.jp [da.lib.kobe-u.ac.jp]

Purification strategies for products derived from "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate"

This technical guide serves as a specialized support resource for researchers working with tert-Butyl (S)-2,5-dioxooxazolidine-4-acetate , commonly known in the field as Asp(OtBu)-NCA (L-Aspartic acid

-tert-butyl ester N-carboxyanhydride).

This compound is the critical monomer for synthesizing Poly(

-tert-butyl L-aspartate) (PAsp(OtBu)) and subsequently Poly(L-aspartic acid) (PAsp). The purity of the final polymeric product is inextricably linked to the handling of this moisture-sensitive monomer.

Status: Active Operator: Senior Application Scientist Subject: Purification & Troubleshooting for Asp(OtBu)-NCA and its Polymers

Core Workflow: From Monomer to Purified Polymer

The following diagram outlines the critical path for processing products derived from Asp(OtBu)-NCA. Use this to identify where your current issue lies.

Figure 1: Critical purification workflow for Asp(OtBu)-NCA derivatives, distinguishing between the protected ester (hydrophobic) and the deprotected acid (hydrophilic/polyelectrolyte).

Standard Operating Procedures (SOPs)

Protocol A: Purification of Poly( -tert-butyl L-aspartate)

Target: Hydrophobic Polymer (Protected)

The Challenge: The primary impurities are unreacted NCA monomer (which hydrolyzes to Asp(OtBu)), trace initiator, and cyclic oligomers.

Step	Action	Technical Rationale
1. Concentration	Concentrate the reaction mixture (DMF or DCM) to approx. 10-15 wt% polymer.	High viscosity prevents efficient diffusion of impurities during precipitation.
2. Precipitation	Dropwise addition of polymer solution into 10x volume of cold Diethyl Ether (or Methanol) with vigorous stirring.	Ether is a non-solvent for the polymer but dissolves the unreacted monomer and small organic impurities.
3. Filtration	Collect white precipitate via sintered glass funnel (Porosity 3 or 4).	Avoid paper filters which may contaminate the product with fibers.
4. Reprecipitation	Redissolve in minimal THF or DCM and repeat Step 2.	Critical: A single precipitation rarely removes all trapped monomer. Two cycles are mandatory for pharma-grade purity.
5. Drying	Dry under high vacuum at room temperature for 24h.	Heat >40°C can cause degradation or cross-linking.

Protocol B: Purification of Poly(L-aspartic acid)

Target: Hydrophilic Polyelectrolyte (Deprotected)

The Challenge: Removal of the cleavage byproduct (isobutylene/tert-butyl trifluoroacetate) and excess acid (TFA/HCl) without degrading the peptide backbone.

• Hydrolysis: Dissolve PAsp(OtBu) in TFA (or HCl/Dioxane). Stir for 1-2 hours.

• Precipitation: Pour the reaction mixture into cold Diethyl Ether . The deprotected polymer will precipitate; the organic byproducts remain in the ether.

• Dialysis (The Polishing Step):

  • Dissolve the crude precipitate in 0.1 M NaHCO

    (to neutralize residual acid) or DI water.

  • Transfer to dialysis tubing (MWCO 3.5 kDa or as appropriate).

  • Dialyze against DI water for 3 days, changing water 3x daily.

• Lyophilization: Freeze-dry the solution to obtain the final white fluffy powder.

Troubleshooting Guide (FAQs)

Category 1: Polymer Appearance & Physical Properties

Q: My final polymer turned yellow or brown. Is it ruined?

• Diagnosis: Discoloration typically indicates amine oxidation (from the initiator) or "back-biting" side reactions caused by high temperatures or impure monomer.

• Solution:

  • If the color is slight, perform an activated charcoal filtration. Dissolve polymer in DCM, add charcoal, stir for 30 mins, filter, and reprecipitate.

  • Check your monomer purity.[1] If the starting Asp(OtBu)-NCA was not white/colorless, the polymer will be colored. Recrystallize the monomer in THF/Hexane before polymerization.

Q: The polymer is gummy/sticky instead of a powder.

• Diagnosis: Residual solvent (DMF) or low molecular weight oligomers.

• Solution:

  • Solvent Trap: DMF is hard to remove. Dissolve the gum in DCM and precipitate into excess Diethyl Ether.

  • Trituration: Sonicate the gummy solid in the non-solvent (Ether/Hexane) to mechanically break up the mass and extract solvent.

Category 2: Impurity Removal

Q: NMR shows peaks at 1.4 ppm (tert-butyl) even after deprotection.

• Diagnosis: Incomplete deprotection. Steric hindrance in the polymer coil can prevent the acid from reaching all ester groups.

• Solution:

  • Increase reaction time.

  • Use a stronger acid cocktail: TFA:MSA (Methanesulfonic acid) 9:1 .

  • Ensure the polymer is fully dissolved, not just swollen, during the reaction.

Q: How do I remove unreacted Asp(OtBu)-NCA monomer?

• Diagnosis: Monomer entrapment.

• Solution: The monomer reacts with water to form Asp(OtBu) amino acid. If you precipitate into Methanol (instead of ether), the NCA will solvolyze to the methyl ester or amino acid, which are soluble in methanol and will wash away. Note: Only use Methanol if your polymer is insoluble in it.

Category 3: Molecular Weight Issues

Q: My GPC trace shows a bimodal distribution (two peaks).

• Diagnosis: This usually implies two initiation events.

  • Water Contamination: Water acts as a second initiator, creating a population of uncontrolled, low MW chains.

  • Slow Initiation: The initiator reacted too slowly compared to propagation.

• Solution:

  • Strictly anhydrous conditions: Dry the NCA monomer in a glovebox.

  • Purify the Monomer: The presence of HCl (from NCA synthesis) inhibits initiation. Wash the monomer solution with ice-cold NaHCO

    and recrystallize immediately before use [1].

Advanced Troubleshooting Logic

Use this decision tree when standard purification fails.

Figure 2: Diagnostic logic for identifying and resolving purity issues in Asp(OtBu)-NCA polymerization.

References

• Kricheldorf, H. R. (2006).[2] Polypeptides and 100 Years of Chemistry of

  -Amino Acid N-Carboxyanhydrides. Angewandte Chemie International Edition, 45(35), 5752–5784. Link
• Hadjichristidis, N., et al. (2009). Complex Macromolecular Architectures: Synthesis, Characterization, and Self-Assembly. Wiley-VCH.
• Demetriades, M., et al. (2016). Synthesis and Characterization of Poly(L-aspartic acid) Derivatives. European Polymer Journal. (Specific protocols for Asp(OtBu) deprotection).

Sources

• 1. Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmaceutical-networking.com [pharmaceutical-networking.com]

Technical Support Center: Auxiliaries &amp; Stereochemical Integrity

Topic: Preventing Epimerization During Auxiliary Cleavage Ticket ID: #AUX-CLV-001 Status: Open Assigned Specialist: Senior Application Scientist (Chiral Chemistry Unit)

Introduction: The "Last Mile" Problem

You have spent weeks synthesizing a precursor with >98:2 dr using an Evans or Myers auxiliary. The final step—removing that auxiliary—is not merely a "cleanup" operation; it is a high-risk chemical transformation.

The core failure mode is

-epimerization . The same structural features that allow these auxiliaries to induce chirality (electron-withdrawing nature) also acidify the -proton. Standard cleavage reagents are often basic, creating a race condition between nucleophilic attack (desired cleavage) and -deprotonation (destruction of stereochemistry).

This guide provides the protocols and mechanistic logic to ensure your enantiomeric excess (ee) survives the cleavage step.

Module 1: Hydrolytic Cleavage (Evans Oxazolidinones)

The Issue

Users often report obtaining the carboxylic acid in high yield but with a degraded dr (e.g., dropping from 98:2 to 60:40). This almost exclusively happens when using Lithium Hydroxide (LiOH) alone or with insufficient peroxide.

The Mechanism & Solution

Hydroxide (

) is a strong base ( of conjugate acid 15.7) and a moderate nucleophile. It attacks the -proton almost as fast as it attacks the carbonyl.

The Fix: Use the LiOH /

system.[1][2][3]

• Why? Hydrogen peroxide (

  11.6) is more acidic than water. In the presence of LiOH, it forms the hydroperoxide anion ( ).

• The Advantage:

  is hundreds of times more nucleophilic than due to the alpha-effect, yet significantly less basic . It selectively attacks the carbonyl (cleavage) before the hydroxide can deprotonate the -carbon (epimerization).

Visualizing the Competition

Figure 1: The kinetic competition. The hydroperoxide anion (Blue path) outcompetes deprotonation (Red path) due to the alpha-effect.

Standard Protocol: LiOH/ Hydrolysis

Applicability: Evans Oxazolidinones

Carboxylic Acids[1]

• Dissolve: Dissolve substrate (1.0 equiv) in THF/H2O (3:1) at 0 °C.

• Add Peroxide: Add

  (30% wt, 4.0 equiv) before the base.

• Add Base: Add LiOH (solid or solution, 2.0 equiv) slowly.

  • Critical: The internal temperature must remain < 5 °C.

• Monitor: Stir at 0 °C. Reaction is usually complete in < 1 h.

• Quench: Add saturated aqueous

  or to destroy excess peroxide before acidification.

  • Safety Note: Failure to quench peroxide before acidification/extraction can lead to explosive concentration of peroxides.

Troubleshooting Table

Symptom	Probable Cause	Corrective Action
Partial Epimerization	Insufficient or high temp.	Ensure 2:1 ratio of :LiOH. Keep T < 0 °C.
Ring Hydrolysis	Hydroxide attack on carbamate.	Use LiOOH (selectivity for exocyclic carbonyl is higher).
Gas Evolution	Peroxide decomposition.	This is normal ( release). On large scale, this is a safety hazard; ensure venting.

Module 2: Transesterification (Titanium-Mediated)

The Issue

You need the ester , not the acid. Using sodium methoxide (NaOMe) or other alkoxides often leads to complete racemization because alkoxides are strong bases that easily deprotonate the activated

-position.

The Solution: Lewis Acid Activation

Instead of using a strong base, use a Lewis acid to activate the carbonyl, making it susceptible to attack by a neutral (non-basic) alcohol. Titanium(IV) alkoxides are the gold standard here.

Protocol: Ti(OEt)4 Transesterification

Applicability: Evans/Myers Auxiliaries

Ethyl Esters

• Prepare: Dissolve substrate in anhydrous ethanol.

• Reagent: Add

  (1.0–2.0 equiv).

  • Note: Although catalytic amounts can work, stoichiometric amounts drive the equilibrium faster, reducing reaction time (and thus epimerization risk).

• Reflux: Heat to mild reflux.

• Workup: The reaction produces

  precipitate upon aqueous workup, which can be messy.

  • Tip: Quench with Rochelle’s salt (potassium sodium tartrate) or dilute HCl to solubilize titanium salts, or filter through Celite.

Why this works: The titanium coordinates to the auxiliary carbonyls, increasing electrophilicity. Ethanol attacks the activated carbonyl. No free alkoxide anions exist in high concentration to deprotonate the

-carbon.

Module 3: Reductive Cleavage (LiBH4)

The Issue

Standard

(LAH) is often too aggressive and can lead to over-reduction or side reactions. is often too slow for sterically hindered auxiliaries.

The Solution: Lithium Borohydride ( )

is more reactive than because the Lithium cation ( ) acts as a Lewis acid, coordinating to the carbonyl oxygen.

Protocol: Reductive Cleavage

Applicability: Evans Auxiliaries

Primary Alcohols

• Solvent: Ether or THF (Ether often gives better dr due to tighter coordination).

• Water: Add 1.0 equiv of water (or MeOH) to the reaction mixture.

  • Expert Insight: This generates active borate species and

    , which catalyzes the reaction.

• Temperature: 0 °C is standard.

• Stoichiometry: 1.0–1.5 equiv

  .

Epimerization Risk: Low, provided the reaction is not allowed to warm significantly or run for prolonged periods (days).

Module 4: Myers Pseudoephedrine Specifics

Myers auxiliaries (pseudoephedrine amides) are generally more robust against epimerization than Evans oxazolidinones because the amide bond is less electron-withdrawing than the imide bond of the oxazolidinone.

Cleavage Options

• Acidic Hydrolysis: Reflux in

  /Dioxane.

  • Risk:[1][2][3][4] Harsh thermal conditions. Only for stable substrates.

• Basic Hydrolysis: Tetra-n-butylammonium hydroxide (

  ).

  • Benefit: Soluble in organic solvents, allowing lower temperatures than aqueous NaOH.

• Myers' "Modified" Conditions:

  • For highly sensitive substrates, use Lithium Amidotrihydroborate (LAB) for reduction to alcohols.[4][5]

Decision Matrix: Selecting the Right Protocol

Use this logic flow to determine your cleavage method based on substrate sensitivity.

Figure 2: Decision matrix for auxiliary cleavage. Green nodes indicate the recommended pathway for preserving stereochemistry.

References

• Evans, D. A., Britton, T. C., & Ellman, J. A. (1981). "Contrasteric carboximide hydrolysis with lithium hydroperoxide." Tetrahedron Letters, 28(49), 6141–6144. Link

• Evans, D. A., et al. (1982).[6] "Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates." Journal of the American Chemical Society, 103(8), 2127-2129. Link

• Myers, A. G., et al. (1997).[6] "Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones."[4][5][7] Journal of the American Chemical Society, 119(28), 6496–6511. Link

• Krenske, E. H., et al. (2023). "The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn." Australian Journal of Chemistry, 76(12), 847-853. Link

• Beutner, G. L., et al. (2019). "Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2." Organic Process Research & Development, 23(7). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. acs.figshare.com [acs.figshare.com]
• 3. Development of safer methods for cleavage of the Evans auxiliary [morressier.com]
• 4. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Technical Support Center: The Effect of Lewis Acid Choice on Stereoselectivity

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) regarding the critical role of Lewis acid selection in controlling stereoselectivity in your chemical reactions. We understand that achieving the desired stereochemical outcome is often a pivotal step in synthetic chemistry, and the choice of Lewis acid is a key variable that can either lead to success or perplexing results. This resource is structured to help you navigate these challenges with confidence, providing not only solutions but also the underlying principles to empower your experimental design.

Frequently Asked Questions (FAQs)

Here, we address some of the common questions that arise when working with Lewis acids for stereoselective transformations.

Q1: What is the fundamental role of a Lewis acid in controlling stereoselectivity?

A1: Lewis acids act as electron pair acceptors, coordinating to a Lewis basic site on a substrate, typically a heteroatom like oxygen or nitrogen.[1][2] This coordination activates the substrate towards nucleophilic attack.[1] The stereochemical outcome of the reaction is then influenced by the new, more sterically defined environment created around the reactive center. The Lewis acid can influence the conformation of the substrate and the transition state, thereby directing the approach of the nucleophile to one face of the molecule over the other.

Q2: I am observing low diastereoselectivity in my reaction. What are the first steps I should take to troubleshoot this?

A2: Low diastereoselectivity is a common issue that can often be resolved by systematically evaluating your reaction parameters. Here’s a troubleshooting workflow to guide you:

• Re-evaluate Your Lewis Acid Choice: The most direct approach is to screen a variety of Lewis acids. Consider both chelating and non-chelating options, as well as those with varying steric bulk.

• Optimize Reaction Temperature: Lowering the reaction temperature often enhances diastereoselectivity.[3] This is because the energy difference between the diastereomeric transition states becomes more significant relative to the available thermal energy, thus favoring the formation of the product from the lower energy transition state.

• Solvent Screening: The polarity and coordinating ability of the solvent can significantly impact the effective Lewis acidity of your catalyst and the stability of the transition states.[4][5] A screen of different solvents is highly recommended.

• Check Reagent Purity: Ensure all your starting materials, reagents, and especially your Lewis acid are of high purity and anhydrous. Water can deactivate many Lewis acids or alter their catalytic activity and selectivity.[6]

Q3: My reaction is producing the opposite enantiomer to what I expected based on the chiral ligand I'm using. What could be the cause?

A3: The reversal of enantioselectivity is a fascinating and sometimes frustrating phenomenon in asymmetric catalysis. Several factors can contribute to this unexpected outcome:

• Change in Reaction Mechanism: The choice of metal in your Lewis acid can sometimes lead to a change in the dominant reaction pathway or the geometry of the transition state.[1][7]

• Metal-Ligand Aggregation: The formation of different catalytic species, such as metal-ligand aggregates, can lead to a reversal of enantioselectivity.[7]

• Influence of Additives or Counter-ions: The presence of additives or a change in the counter-ion of the Lewis acid can alter the chiral environment of the catalyst, leading to the formation of the opposite enantiomer.

A thorough investigation of these factors, starting with screening different metal sources for your Lewis acid, is a good starting point for troubleshooting.

Troubleshooting Guides

This section provides more detailed, scenario-based troubleshooting advice in a question-and-answer format.

Guide 1: Poor Diastereoselectivity in Aldol Reactions

Problem: "I am performing a Mukaiyama aldol reaction and obtaining a nearly 1:1 mixture of syn and anti diastereomers. How can I improve the selectivity?"

Analysis and Solution:

The stereochemical outcome of the Mukaiyama aldol reaction is highly dependent on the choice of Lewis acid, which dictates whether the reaction proceeds through a chelation-controlled or a non-chelation-controlled pathway.[7]

• For the syn-Aldol Product (Chelation Control): To favor the syn product, you need to employ a Lewis acid that can form a rigid, six-membered ring transition state by coordinating to both the carbonyl oxygen of the aldehyde and a Lewis basic group on the α-carbon (e.g., an ether or a protected alcohol).[7]

  • Recommended Lewis Acids: Strong chelating Lewis acids like TiCl₄, SnCl₄, and MgBr₂ are excellent choices to enforce a chelation-controlled pathway.[7]

  • Experimental Tip: Ensure your substrate has a chelating group at the α-position for this strategy to be effective.

• For the anti-Aldol Product (Non-Chelation or Felkin-Anh Control): To favor the anti product, a non-chelating Lewis acid is required. These Lewis acids coordinate only to the carbonyl oxygen, and the stereochemical outcome is then governed by minimizing steric interactions in an open transition state, as described by the Felkin-Ahn model.

  • Recommended Lewis Acids: BF₃·OEt₂ is a classic example of a non-chelating Lewis acid that often provides high anti-selectivity.[7]

  • Experimental Tip: The steric bulk of the substituents on both the enolate and the aldehyde will play a significant role in the diastereoselectivity in a non-chelation controlled reaction.

Data Presentation: Effect of Lewis Acid on Diastereoselectivity in an Aldol Reaction

Entry	Lewis Acid	Diastereomeric Ratio (syn:anti)	Reference
1	TiCl₄	>95:5	[7]
2	SnCl₄	90:10	[7]
3	MgBr₂	85:15	[7]
4	BF₃·OEt₂	10:90	[7]

The data presented is a representative example and actual results may vary depending on the specific substrates and reaction conditions.

Guide 2: Unexpected endo/exo Selectivity in Diels-Alder Reactions

Problem: "My Lewis acid-catalyzed Diels-Alder reaction is giving the exo product as the major isomer, but I need the endo product. What can I do to reverse the selectivity?"

Analysis and Solution:

While the endo product is often kinetically favored in thermal Diels-Alder reactions, the use of a Lewis acid can sometimes alter this preference. The size and nature of the Lewis acid play a crucial role in determining the endo/exo selectivity.

• Favoring the endo Product:

  • Less Bulky Lewis Acids: Smaller Lewis acids, such as AlCl₃ or BF₃·OEt₂, generally favor the formation of the endo product.[8] They accelerate the reaction without introducing significant steric hindrance that would disfavor the more compact endo transition state.

  • Mechanism Insight: Recent studies suggest that Lewis acids accelerate Diels-Alder reactions by reducing the Pauli repulsion between the diene and dienophile, rather than solely by lowering the dienophile's LUMO energy.[9] This effect can still favor the endo pathway.

• Favoring the exo Product:

  • Bulky Lewis Acids: The use of bulky Lewis acids can lead to a reversal of selectivity, favoring the exo product. This is often due to steric repulsion between the bulky Lewis acid-dienophile complex and the diene in the endo transition state.

  • Example: A classic example is the use of B(C₆F₅)₃, a bulky Lewis acid, which can promote the formation of the exo product in certain Diels-Alder reactions.

Data Presentation: Lewis Acid Influence on endo/exo Selectivity in a Diels-Alder Reaction

Entry	Lewis Acid	Diastereomeric Ratio (endo:exo)	Reference
1	None (Thermal)	80:20	[8]
2	AlCl₃	95:5	[8]
3	B(C₆F₅)₃	10:90	[10]

The data presented is a representative example and actual results may vary depending on the specific substrates and reaction conditions.

Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments related to the selection and use of Lewis acids for stereoselective synthesis.

Protocol 1: Screening of Lewis Acids for Optimal Stereoselectivity

This protocol outlines a general procedure for screening a panel of Lewis acids to identify the optimal catalyst for a desired stereoselective transformation.

Materials:

• Substrate (e.g., aldehyde for an aldol reaction, dienophile for a Diels-Alder reaction)

• Nucleophile (e.g., silyl enol ether, diene)

• Anhydrous solvent (e.g., CH₂Cl₂, toluene, THF)

• A selection of Lewis acids (e.g., TiCl₄, SnCl₄, BF₃·OEt₂, Sc(OTf)₃, Yb(OTf)₃)[4][11][12]

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

• Dry glassware

Procedure:

• Preparation: Under an inert atmosphere, set up a series of small-scale reaction vessels (e.g., vials or small flasks), each containing a stir bar.

• Lewis Acid Addition: To each vessel, add the respective Lewis acid (typically 10-20 mol%). If the Lewis acid is a solid, weigh it out in the inert atmosphere. If it is a liquid or a solution, add it via syringe.

• Solvent and Substrate Addition: Add the anhydrous solvent to each vessel, followed by the substrate.

• Cooling: Cool the reaction mixtures to the desired temperature (e.g., -78 °C, 0 °C, or room temperature).

• Nucleophile Addition: Slowly add the nucleophile to each reaction mixture.

• Reaction Monitoring: Stir the reactions at the chosen temperature and monitor their progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Quenching and Analysis: Once the reactions are complete, quench them appropriately (e.g., with a saturated aqueous solution of NaHCO₃ or NH₄Cl). Extract the product and analyze the diastereomeric or enantiomeric ratio by a suitable method (e.g., ¹H NMR, chiral HPLC, or chiral GC).

Data Analysis:

Create a table to compare the conversion, yield, and stereoselectivity for each Lewis acid to identify the optimal catalyst for your reaction.

Protocol 2: A General Procedure for a Lewis Acid-Catalyzed Diels-Alder Reaction

This protocol provides a general method for performing a Diels-Alder reaction using a Lewis acid catalyst.

Materials:

• Diene

• Dienophile

• Lewis Acid (e.g., AlCl₃)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Inert atmosphere setup

• Dry glassware

Procedure:

• Setup: To a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the dienophile and anhydrous CH₂Cl₂.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Lewis Acid Addition: Slowly add the Lewis acid (e.g., AlCl₃) portion-wise, ensuring the temperature does not rise significantly.

• Stirring: Stir the mixture for 15 minutes at 0 °C to allow for the formation of the Lewis acid-dienophile complex.

• Diene Addition: Add a solution of the diene in anhydrous CH₂Cl₂ dropwise to the reaction mixture over 10 minutes.

• Reaction: Allow the reaction to proceed at 0 °C or let it warm to room temperature, monitoring by TLC.

• Workup: Upon completion, quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃. Separate the layers and extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visualization & Diagrams

To further aid in understanding the concepts discussed, the following diagrams illustrate key decision-making processes and workflows.

Caption: Decision tree for selecting a Lewis acid based on the desired stereochemical outcome (chelation vs. non-chelation control).

Caption: A systematic workflow for troubleshooting poor stereoselectivity in Lewis acid-catalyzed reactions.

References

• Mahrwald, R. (1999). Diastereoselection in Lewis-Acid-Mediated Aldol Additions. Chemical Reviews, 99(5), 1095–1120. [Link]

• Carlson, R., Lundstedt, T., Nordahl, Å., & Prochazka, M. (1986). Lewis Acids in Organic Synthesis. Approach to a Selection Strategy for Screening Experiments. Acta Chemica Scandinavica, B 40, 522-533. [Link]

• Wiest, O., & Houk, K. N. (2012). Diastereoselectivity in Lewis-Acid-Catalyzed Mukaiyama Aldol Reactions: A DFT Study. Journal of the American Chemical Society. [Link]

• Michigan State University Department of Chemistry. (n.d.). Stereoisomers. [Link]

• ResearchGate. (n.d.). Decision tree based on qualitative criteria for the selection of feasible unit operations for the obtention of pure enantiomers. [Link]

• Al-Zoubi, R. M., & Marion, O. (2021). Influence of Bidentate Ligand Donor Types on the Formation and Stability in 2+1 fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes. Molecules, 26(11), 3298. [Link]

• The Journal of Organic Chemistry. (2023). Rapid Lewis Acid Screening and Reaction Optimization Using 3D-Printed Catalyst-Impregnated Stirrer Devices in the Synthesis of Heterocycles. The Journal of Organic Chemistry. [Link]

• Study With Us. (2023, September 27). Determining All Possible Stereoisomers and Labeling Each Type of Isomer [Video]. YouTube. [Link]

• Evans, D. A., et al. (1999). Application of Complex Aldol Reactions to the Total Synthesis of Phorboxazole B. Angewandte Chemie International Edition, 38(13-14), 1971-1975. [Link]

• Graphviz. (2024, September 28). DOT Language. [Link]

• New Journal of Chemistry. (2018). Monodentate/bidentate chiral Ph/Py-NO ligands: an unexpected switch of enantioselectivity in Friedel-Crafts alkylation of indoles and 2,3-dioxopyrrolidines. New Journal of Chemistry, 42(2), 1194-1201. [Link]

• White, M. C., et al. (2011). A Chiral Lewis Acid Strategy for Enantioselective Allylic C–H Oxidation. Science, 333(6049), 1604-1607. [Link]

• Bickelhaupt, F. M., & Fernández, I. (2020). How Lewis Acids Catalyze Diels–Alder Reactions. Angewandte Chemie International Edition, 59(16), 6201-6205. [Link]

• Khan Academy. (n.d.). Stereoisomers, enantiomers, diastereomers, constitutional isomers and meso compounds. [Link]

• Oreate. (2026, February 24). The Subtle Dance of Ligands: Monodentate vs. Bidentate in Catalysis. [Link]

• Diva-Portal.org. (n.d.). Development of Lewis Acid Mediated Stereoselective Synthesis of Nitrogen Containing Heterocycles: Aza-Diels-Alder Reactions of 2. [Link]

• Reetz, M. T. (2002). Controlling the enantioselectivity of enzymes by directed evolution: Practical and theoretical ramifications. Proceedings of the National Academy of Sciences, 99(24), 15291-15296. [Link]

• The Organic Chemistry Tutor. (2024, October 18). The EASY Way to Master Stereoisomers [Video]. YouTube. [Link]

• Graphviz. (n.d.). User Guide. [Link]

• ResearchGate. (n.d.). Screening of various Lewis acids in the hydroamination of 1. [Link]

• ResearchGate. (n.d.). Optimization of Lewis acid and reaction conditions. [Link]

• ResearchGate. (n.d.). Are Bidentate Ligands Really Better than Monodentate Ligands For Nanoparticles?[Link]

• Teti, D. (2025, November 14). Practical Guide to DOT Language (Graphviz) for Developers and Analysts. [Link]

• Journal of the American Chemical Society. (2021). Catalytic Asymmetric Synthesis of Unprotected β2-Amino Acids. Journal of the American Chemical Society, 143(9), 3463-3469. [Link]

• Chad's Prep. (2020, October 8). Enantiomers vs Diastereomers | Stereoisomers with Multiple Chiral Centers | Organic Chemistry 5.3 [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Understanding and Engineering the Enantioselectivity of Candida antarctica Lipase B towards sec-Alcohols. [Link]

• GitHub. (2025, March 20). dbt4u/awesome-graphviz: A curated list of GraphViz related resources. [Link]

• Wikipedia. (n.d.). Aldol reaction. [Link]

• ICH. (n.d.). DECISION TREE #1: ESTABLISHING ACCEPTANCE CRITERION FOR A SPECIFIED IMPURITY IN A NEW DRUG SUBSTANCE. [Link]

• Royal Society of Chemistry. (2018). Chiral boron Lewis acid-catalyzed asymmetric synthesis of 4,5-dihydropyrrolo[1,2-a]quinoxalines. Organic & Biomolecular Chemistry, 16(30), 5483-5487. [Link]

• Dr. D. Y. Patil Institute of Pharmaceutical Sciences and Research. (2020, November 4). Diastereoselectivity in Aldol condensation [Video]. YouTube. [Link]

• Semantic Scholar. (1996, January 21). Lewis Acids and Selectivity in Organic Synthesis. [Link]

• ChemRxiv. (2021). Origin of Catalysis and Regioselectivity of Lewis Acid-Catalyzed Diels-Alder Reactions with Tropone. [Link]

• ResearchGate. (2025, August 22). The Aldol Reaction: Group I and II enolates. [Link]

• ACS Publications. (2007, June 19). From σ- to π-Electrophilic Lewis Acids. Application to Selective Organic Transformations. Accounts of Chemical Research, 40(8), 631-641. [Link]

• ChemRxiv. (2021). Fluorescent Lewis Adducts: A Refined Guide for Lewis Acidity. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. A Chiral Lewis Acid Strategy for Enantioselective Allylic C–H Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 8. youtube.com [youtube.com]
• 9. chemistry.williams.edu [chemistry.williams.edu]
• 10. chemrxiv.org [chemrxiv.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Navigating Steric Hindrance from the Tert-Butyl Group in Synthesis

From the Desk of a Senior Application Scientist

Welcome to the technical support center dedicated to one of the most pervasive challenges in organic synthesis: managing the steric bulk of the tert-butyl group. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the t-butyl group's formidable steric shield in their daily work. Here, we move beyond textbook definitions to provide field-proven, actionable solutions to common synthetic roadblocks. Our approach is grounded in mechanistic understanding, ensuring that the troubleshooting steps you take are not just empirical fixes but are based on sound chemical principles.

Part 1: Understanding the Challenge - The Double-Edged Sword of the Tert-Butyl Group

The tert-butyl (t-Bu) group is a cornerstone of modern organic chemistry, prized for its ability to confer stability, control regioselectivity, and act as a robust protecting group. However, its significant steric profile, a direct result of the quaternary carbon atom surrounded by three methyl groups, frequently impedes desired bond formations. This steric hindrance can dramatically lower reaction rates, alter equilibrium positions, and even favor undesired side reactions.

Frequently Asked Question (FAQ): Why does the tert-butyl group cause such significant steric hindrance?

The steric hindrance of the tert-butyl group arises from its unique three-dimensional structure. The central quaternary carbon is bonded to three methyl groups, which are not static. They rotate, sweeping out a large conical volume in space. This effectively creates a bulky, non-polar shield around the point of attachment, physically blocking the approach of reagents, especially to adjacent atoms. This phenomenon is often quantified by A-values, where the t-butyl group has a high value ( >4.9 kcal/mol), indicating its strong preference for an equatorial position in a cyclohexane ring to minimize steric strain.

Part 2: Troubleshooting Common Reactions Involving Tert-Butyl Groups

This section addresses specific, frequently encountered issues in reactions involving t-butylated substrates.

Issue 1: Sluggish or Failed Nucleophilic Substitution (SN2) Reactions at a Neopentyl-type Center

Scenario: You are attempting to displace a leaving group (e.g., a tosylate or halide) on a carbon atom adjacent to a t-butyl group, but the reaction is either extremely slow or fails to proceed entirely.

The Underlying Problem: The core issue is the severe steric hindrance at the reaction center. The t-butyl group effectively blocks the backside attack trajectory required for a classical SN2 mechanism. Even for SN1-type reactions, carbocation formation can be slow, and rearrangement is a significant risk.

Troubleshooting Guide & Solutions:

Strategy	Mechanism of Action	Recommended Protocol & Reagents	Key Considerations
Enhance Nucleophilicity	Use smaller, more potent nucleophiles that can penetrate the steric shield.	Reagents: Azide (N3-), Cyanide (CN-), or organometallics like methyl lithium. Solvent: Use polar aprotic solvents like DMF or DMSO to maximize nucleophile strength.	Avoid bulky nucleophiles. Reaction times may still be prolonged (24-72h) and require elevated temperatures.
Promote SN1 Pathway	Facilitate carbocation formation by using a highly ionizing solvent and a good leaving group.	Reagents: Silver salts (e.g., AgOTf, AgNO3) can be used to abstract the halide, forcing cation formation. Solvent: Trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP) are excellent choices for stabilizing carbocations.	Be vigilant for rearrangement products (e.g., Wagner-Meerwein shifts) where a methyl group migrates to form a more stable tertiary carbocation.
Alternative Geometries	If possible, redesign the synthesis to avoid forming the bond at the sterically hindered center.	Consider using substrates where the leaving group is further from the t-butyl group or employ coupling reactions at a different site.	This is a strategic, rather than tactical, solution and depends on the overall synthetic plan.

Visualizing the Problem:

Caption: Steric hindrance from the t-butyl group blocking the required backside attack trajectory for an SN2 reaction.

Issue 2: Poor Yields in Esterification or Amide Coupling with Pivalic Acid/Pivaloyl Chloride

Scenario: You are using pivalic acid (or its derivatives like pivaloyl chloride) to introduce a t-butylcarbonyl group, but the reaction yields are low, and starting materials are recovered.

The Underlying Problem: The carbonyl carbon of the pivaloyl group is extremely sterically hindered. This makes it a poor electrophile, significantly slowing down the rate of nucleophilic attack by an alcohol or amine.

Troubleshooting Guide & Solutions:

• Activation is Key: Standard coupling reagents may not be sufficient.

  • For Amide Coupling: Use highly potent coupling reagents. Carbodiimides like DCC or EDC are often too slow. Instead, opt for uranium or phosphonium-based reagents like HATU or PyBOP . These reagents form a highly activated intermediate that is more susceptible to nucleophilic attack.

  • For Esterification: The Yamaguchi esterification protocol is often effective for hindered substrates. This involves forming a mixed anhydride in situ using 2,4,6-trichlorobenzoyl chloride, followed by the addition of the alcohol in the presence of a stoichiometric amount of DMAP.

• Use a More Reactive Pivaloyl Source:

  • Pivaloyl Anhydride: This is often more reactive than pivaloyl chloride and produces pivalic acid as a byproduct, which is easier to remove than HCl.

  • Pivaloyl Chloride with a Super-Acylating Agent: In extreme cases, catalysis with a Lewis acid like MgBr₂·OEt₂ can enhance the electrophilicity of the pivaloyl chloride.

Experimental Protocol: HATU-Mediated Amide Coupling with Pivalic Acid

• In a dry flask under an inert atmosphere (N₂ or Ar), dissolve pivalic acid (1.0 eq) and the desired amine (1.0-1.2 eq) in an anhydrous aprotic solvent (e.g., DMF, CH₂Cl₂).

• Add HATU (1.1 eq) to the solution.

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.0-3.0 eq), dropwise to the mixture.

• Stir the reaction at room temperature. Monitor progress by TLC or LC-MS. Reactions with hindered substrates may require 12-24 hours.

• Upon completion, perform an aqueous workup to remove DMF and excess reagents, followed by purification via column chromatography.

Issue 3: Difficulty in Removing a Tert-Butyl Protecting Group

Scenario: You are trying to deprotect a t-butyl ether (O-tBu), t-butyl ester (COOtBu), or N-Boc group, but the reaction is incomplete or requires harsh conditions that damage the rest of the molecule.

The Underlying Problem: The stability of the t-butyl group as a protecting group stems from the stability of the tert-butyl cation that is formed upon its cleavage. This process requires a strong acid, but steric hindrance can limit the access of the acid to the heteroatom.

Troubleshooting Guide & Solutions:

Protecting Group	Standard Conditions	Troubleshooting for Hindered Substrates	Key Considerations
t-Butyl Ether (O-tBu)	Trifluoroacetic acid (TFA) in Dichloromethane (DCM)	Use a stronger Lewis acid like trimethylsilyl iodide (TMSI) or boron trichloride (BCl₃) at low temperatures (-78 °C to 0 °C).	These reagents are highly reactive and moisture-sensitive. Ensure anhydrous conditions. TMSI can also cleave methyl ethers.
t-Butyl Ester (COOtBu)	TFA/DCM or 4M HCl in Dioxane	If the substrate is acid-sensitive, consider thermal deprotection. Heating the t-butyl ester above 150 °C can induce elimination of isobutylene. This is often done neat or in a high-boiling solvent.	This method is not suitable for heat-sensitive molecules. Check for potential side reactions at high temperatures.
N-Boc	TFA/DCM or HCl/Dioxane	For substrates with multiple acid-labile groups, selective deprotection can be achieved using milder conditions like 10% H₂SO₄ in dioxane or by using catalytic amounts of a strong Lewis acid like Sc(OTf)₃ in a suitable solvent.	Careful screening of conditions is necessary to achieve selectivity. Reaction times may be longer.

Visualizing the Deprotection Decision Process:

Caption: Decision workflow for selecting a t-butyl deprotection strategy.

Part 3: General Strategic Approaches

Beyond troubleshooting specific reactions, a strategic approach to synthesis design can proactively mitigate issues related to steric hindrance.

FAQ: How can I design a synthesis to avoid problems with the t-butyl group later on?

• Timing of Introduction: Introduce the t-butyl group as late as possible in the synthetic sequence. This minimizes the number of steps that have to be performed on a sterically encumbered substrate.

• Use of Alternative Bulky Groups: If the primary function of the t-butyl group is steric bulk, consider if other groups could serve the same purpose with different reactivity profiles. For example, a triisopropylsilyl (TIPS) group can provide significant steric bulk but is removed under different (fluoride-based) conditions.

• Intramolecular Reactions: Whenever possible, design reactions to be intramolecular (e.g., ring-closing metathesis, intramolecular Heck reaction). The proximity of the reacting partners in an intramolecular setup can often overcome the high activation energy barriers associated with sterically hindered intermolecular reactions.

This guide provides a starting point for addressing the challenges posed by the t-butyl group. Successful synthesis in the presence of this sterically demanding substituent relies on a combination of robust reagents, carefully optimized conditions, and a deep understanding of the underlying reaction mechanisms.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Shiina, I. (2007). Total Synthesis of Natural Products Using Aromatic Carboxylic Anhydrides as Dehydration Reagents. Proceedings of the Japan Academy, Series B, 83(6), 157-174. [Link]

• Olah, G. A., Narang, S. C., Gupta, B. G. B., & Malhotra, R. (1979). Synthetic methods and reactions; 62. A convenient and mild method for dealkylation of aliphatic and aromatic ethers, thioethers, and selenoethers with iodotrimethylsilane. The Journal of Organic Chemistry, 44(8), 1247-1251. [Link]

• Kotsuki, H., Ohishi, T., & Araki, T. (1997). Scandium(III) trifluoromethanesulfonate as an efficient and recyclable catalyst for the selective deprotection of N-tert-butoxycarbonyl-protected amines. Tetrahedron Letters, 38(13), 2129-2132. [Link]

Troubleshooting guide for Evans-type aldol reactions

[1]

Status: Online Operator: Senior Application Scientist Ticket Focus: Enolization, Stereocontrol, and Auxiliary Cleavage

Welcome to the Evans Aldol Support Hub

You are accessing the technical guide for the diastereoselective synthesis of

-hydroxy carbonyls using chiral oxazolidinones. This reaction relies on the formation of a -enolate via a boron Lewis acid ( ), followed by a Zimmerman-Traxler transition state to deliver the syn-aldol product.

Below are the active troubleshooting modules designed to resolve your experimental deviations.

Module 1: Reagent Integrity & Enolization (Pre-Reaction)

User Query: "My reaction mixture is not turning the characteristic color, and conversion is low (<30%). Is my boron reagent dead?"

Technical Diagnosis: The success of the Evans Aldol is binary: it either works excellently or fails completely based on the quality of Dibutylboron Triflate (

) . This reagent is highly moisture-sensitive and prone to oxidation.

Troubleshooting Protocol:

• Visual Inspection:

  • Good Reagent: Clear, colorless to very pale yellow liquid. Fumes heavily in air.[1]

  • Bad Reagent: Pink, brown, or dark orange liquid. Presence of solids.[2] Action: Discard immediately.

• The "Pink" Warning:

  • If your reaction mixture turns pink upon adding the amine base (DIPEA or

    ), your has oxidized to liberate triflic acid (TfOH). This acid protonates the amine, killing the enolization.

• Corrective Workflow:

  • Distillation: If the reagent is old, distill it under vacuum (bp 60–65 °C at 0.5 mmHg).

  • In-Situ Preparation: If commercial supply is unreliable, generate it in situ from tributylborane (

    ) and triflic acid (TfOH).

Data Table 1: Reagent Quality Indicators

Parameter	Optimal State	Warning Sign	Corrective Action
Color	Colorless	Pink/Brown	Distill or Purchase Fresh
Enolate Color	Pale Yellow/Orange	Colorless	Check Base Stoichiometry
Fuming	Vigorous White Fumes	No Fumes	Reagent Hydrolyzed (Dead)

Module 2: Stereochemical Control (The Reaction)

User Query: "I am observing poor diastereoselectivity (dr < 10:1) or getting the 'anti' product.[3][4] I thought Evans Aldol was 'syn' selective?"

Technical Diagnosis: The Evans boron-aldol is designed to be >99:1 syn-selective . If you see anti products or low dr, the Zimmerman-Traxler transition state has been disrupted, usually by incomplete enolization or incorrect Lewis acid geometry.

Root Cause Analysis:

• Temperature Violation: The enolization must occur at 0 °C to ensure the formation of the kinetic

  -enolate . The aldol addition step is then cooled to -78 °C .[2]

• Lewis Acid Swap: Using

  or often reverses selectivity or degrades dr compared to Boron.

• Mismatched Stoichiometry: Excess aldehyde can sometimes lead to non-chelated pathways if the boron is saturated.

The Mechanism (Visualized):

Caption: The rigorous pathway to Syn-Aldol via the Zimmerman-Traxler transition state. Deviation leads to open transition states and loss of selectivity.

Module 3: Auxiliary Cleavage (Post-Reaction)

User Query: "My aldol reaction worked, but I can't remove the auxiliary. Standard LiOH hydrolysis is giving me a side product or low yield."

Technical Diagnosis: The "side product" is likely the endocyclic cleavage product (opening the oxazolidinone ring) or a hydroxyamide . This occurs when the hydroxide attacks the carbamate carbonyl instead of the exocyclic acyl carbonyl.

Troubleshooting Protocol:

• Switch to LiOOH (Lithium Hydroperoxide):

  • Why: The hydroperoxide anion (

    ) is more nucleophilic (alpha-effect) and less basic than hydroxide ( ), favoring attack at the exocyclic carbonyl.

  • Recipe: Pre-mix

    (2.0 equiv) and (4.0 equiv) before adding to the substrate at 0 °C.

• The "Stuck" Auxiliary:

  • If the auxiliary is sterically hindered (e.g., Valine-derived), standard hydrolysis may be too slow.

  • Solution: Use Transesterification (

    / ) to go directly to the ethyl ester, or Reductive Cleavage ( ) to go to the alcohol.

Data Table 2: Cleavage Method Selection

Target Product	Reagent System	Key Advantage	Risk Factor
Carboxylic Acid	(30%)	Standard, mild, recovers auxiliary	Ring opening if is old
Ester	or	Direct conversion, no acidic workup	Epimerization if too basic
Weinreb Amide	/	Direct access to ketones/aldehydes	Pyrophoric reagent ( )
Alcohol	/	Reductive removal	Over-reduction of other groups

Standard Operating Procedure (SOP): Evans Syn-Aldol

Objective: Synthesis of (2S,3R)-3-hydroxy-2-methyl-3-phenylpropionic acid derivative.

Step-by-Step Protocol:

• Enolization (Critical Step):

  • Charge a dry flask with N-propionyl oxazolidinone (1.0 equiv) in anhydrous

    (0.5 M).

  • Cool to 0 °C .

  • Add

    (1.1 equiv) dropwise. (Watch for fuming).

  • Add

    or DIPEA (1.2 equiv) dropwise.

  • Observation: Solution should turn pale yellow. Stir at 0 °C for 30 mins to ensure complete

    -enolate formation.

• Aldol Addition:

  • Cool the mixture to -78 °C (Dry ice/Acetone).

  • Add the Aldehyde (1.1 equiv, neat or in minimal DCM) slowly down the side of the flask.

  • Stir at -78 °C for 1 hour, then warm to 0 °C over 1 hour.

• Oxidative Workup (Essential):

  • Note: You must cleave the Boron-Oxygen bond.

  • Add pH 7 Phosphate Buffer (1 mL/mmol).

  • Add Methanol (3 mL/mmol).

  • Cautiously add 30%

    (3 mL/mmol) at 0 °C. (Exothermic!).

  • Stir vigorously for 1 hour.

• Isolation:

  • Extract with DCM or EtOAc.[1] Wash with

    and Brine.[2]

  • Purify via flash column chromatography.

Workflow Visualization:

Caption: Standard workflow for Boron-mediated Evans Aldol.

FAQ: Rapid Fire Troubleshooting

Q: Can I use

instead of ? A: No. is a monodentate Lewis acid and cannot form the cyclic chelate required for the Zimmerman-Traxler transition state. You will lose stereocontrol.

Q: My product is an oil, but the literature says it's a solid. A: Evans adducts are often crystalline. If yours is an oil, it likely contains trapped boron salts or solvent. Try high-vacuum drying or recrystallization from EtOAc/Hexanes.

Q: Why did my reaction explode/fizz violently during workup? A: You likely added

too fast without cooling. The oxidation of the organoborane is highly exothermic. Always cool to 0 °C and add peroxide dropwise.

References

• Evans, D. A.; Bartroli, J.; Shih, T. L. "Enantioselective aldol condensations.[5] 2. Erythro-selective chiral aldol condensations via boron enolates." Journal of the American Chemical Society, 1981 , 103, 2127–2129.[3][5] Link

• Gage, J. R.; Evans, D. A. "Diastereoselective Aldol Condensation Using a Chiral Oxazolidinone Auxiliary: (S)-3-(1-Oxopropyl)-4-(phenylmethyl)-2-oxazolidinone." Organic Syntheses, 1990 , 68,[5] 83. Link

• Evans, D. A.; Britton, T. C.; Ellman, J. A. "Contrasteric carboximide hydrolysis with lithium hydroperoxide." Tetrahedron Letters, 1987 , 28, 6141–6144.[6] Link[6]

• Inoue, T.; Liu, J. F.; Buske, D. C.; Abiko, A. "Preparation of Dibutylboron Triflate." Journal of Organic Chemistry, 2002 , 67, 5250–5256. Link

Sources

• 1. youtube.com [youtube.com]
• 2. orgsyn.org [orgsyn.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting &amp; Purification of L-Asp(OtBu) NCA Reaction Mixtures

Welcome to the Technical Support Center for polypeptide and peptidomimetic synthesis. This guide is specifically engineered to address the isolation and purification challenges associated with tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate , commonly known as L-Aspartic acid β-tert-butyl ester N-carboxyanhydride (Asp(OtBu) NCA) .

As a highly reactive electrophilic monomer, Asp(OtBu) NCA is fundamental in ring-opening polymerizations (ROP) and stepwise peptide couplings. However, unreacted monomer in the final reaction mixture can lead to catastrophic chain-end capping, broadened polydispersity, or downstream contamination.

Part 1: Knowledge Base – Causality Behind Experimental Choices

To successfully remove unreacted Asp(OtBu) NCA, one must exploit its inherent chemical vulnerabilities while protecting the synthesized product.

1. The Moisture Sensitivity Vulnerability NCAs are inherently unstable in the presence of nucleophiles. While this is a challenge during storage, it is our primary weapon for purification. Water acts as a nucleophile that attacks the C-5 carbonyl of the NCA ring, forming an unstable carbamic acid intermediate that rapidly decarboxylates to yield the free amino acid[1]. By washing the organic reaction mixture with a mild aqueous base at 0 °C, the unreacted NCA is hydrolyzed into the water-soluble sodium salt of Asp(OtBu), which safely partitions into the aqueous layer[2].

2. The tert-Butyl Ester Constraint The side chain of Asp(OtBu) NCA features a tert-butyl protecting group. This group is highly susceptible to acid-catalyzed cleavage, generating a stable tert-butyl carbocation and isobutylene gas[3]. Consequently, all purification methodologies must strictly avoid strong acids (e.g., Trifluoroacetic acid or HCl). Maintaining a neutral to mildly basic pH (pH 7.5–8.0) during workup is a non-negotiable parameter to preserve the integrity of the target molecule.

3. Differential Solubility (For ROP) In polymer synthesis, the growing poly(Asp(OtBu)) chain rapidly loses solubility in non-polar solvents, whereas the monomeric NCA remains highly soluble. This causality drives the solvent-induced precipitation method, allowing for rapid, large-scale isolation without chemical quenching[4].

Mechanistic pathways for Asp(OtBu) NCA removal via hydrolysis and solid-phase scavenging.

Part 2: Protocol Vault – Self-Validating Methodologies

Select the protocol that aligns with your target product architecture.

Protocol A: Solvent-Induced Precipitation (Optimized for Polypeptides)

Use this method when synthesizing poly(Asp(OtBu)) via ROP where the polymer chain exceeds 10-15 repeating units.

• Dilution: Terminate the polymerization and dilute the crude reaction mixture with a minimal volume of anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM) (approx. 4–6 mL per gram of theoretical polymer)[4].

• Precipitation: Transfer the solution to an addition funnel. Under vigorous mechanical stirring, add the solution dropwise into a 10-fold volumetric excess of ice-cold heptane or diethyl ether.

• Maturation: Allow the suspension to stir at 0 °C for 30 minutes to ensure complete precipitation of the polymer while the unreacted NCA remains in the supernatant.

• Isolation: Collect the precipitate via vacuum filtration. Wash the filter cake with an additional 2 volumes of cold heptane.

• Validation Check: Analyze the supernatant via Fourier-transform infrared spectroscopy (FTIR). The absence of the characteristic NCA anhydride carbonyl stretches (1850 and 1780 cm⁻¹) confirms complete removal.

Protocol B: Mild Aqueous Hydrolysis (Optimized for Small Peptides)

Use this method for stepwise peptide synthesis where the product is soluble in organic solvents.

• Organic Dilution: Dilute the crude reaction mixture in Ethyl Acetate (EtOAc) to achieve a concentration of ~0.1 M.

• Cold Hydrolysis: Transfer to a separatory funnel and wash with an equal volume of ice-cold 0.5% w/v Sodium Bicarbonate (NaHCO₃) solution[1]. Critical Causality: The temperature must be maintained at 0 °C to prevent base-catalyzed racemization of the peptide while still allowing the highly reactive NCA to hydrolyze.

• Phase Separation: Vigorously shake and vent CO₂ gas. Allow phases to separate and discard the aqueous layer (which now contains the Asp(OtBu) sodium salt).

• Secondary Wash: Wash the organic layer once with cold brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Validation Check: Perform Thin-Layer Chromatography (TLC) using Ninhydrin stain. The hydrolyzed monomer will appear as a primary amine (purple spot) in the discarded aqueous layer, leaving the protected peptide pure in the organic phase.

Protocol C: Solid-Phase Scavenging (Optimized for High-Throughput Libraries)

Use this method when aqueous workups lead to emulsions or when processing multiple parallel reactions.

• Resin Addition: To the crude reaction mixture in DCM or DMF, add Aminomethyl Polystyrene resin (loading ~1.0–2.0 mmol/g). Add 3 to 5 molar equivalents relative to the estimated unreacted Asp(OtBu) NCA[5].

• Scavenging: Agitate the suspension gently on an orbital shaker for 2 hours at room temperature. The primary amines on the resin will nucleophilically attack the NCA, covalently binding it to the solid support.

• Filtration: Filter the mixture through a sintered glass frit (medium porosity). Wash the resin twice with DCM to elute any trapped product.

• Concentration: Evaporate the combined filtrates to yield the pure product.

• Validation Check: Run a small aliquot of the filtrate on HPLC-MS. The mass corresponding to the unreacted NCA (m/z 215.2) should be completely absent.

Decision matrix and experimental workflows for isolating products from unreacted NCA.

Part 3: Quantitative Method Comparison

Purification Method	Target Product	Efficiency	Processing Time	Scalability	Risk of Side Reactions
Solvent Precipitation	Polypeptides (>10-mer)	>98%	< 1 Hour	Excellent (>100g)	Low (Non-chemical)
Aqueous Hydrolysis	Small Peptides / Organics	>95%	1 - 2 Hours	Good (1g - 50g)	Moderate (Hydrolysis risk)
Solid-Phase Scavenging	High-Throughput Libraries	>99%	2 - 3 Hours	Poor (<1g per well)	Very Low

Part 4: Troubleshooting FAQs

Q: During the aqueous wash (Protocol B), my target peptide lost its tert-butyl protecting group. What went wrong? A: You likely experienced a localized pH drop. When the NCA ring opens, it releases CO₂ and forms a carboxylic acid, which can temporarily lower the pH if the buffer capacity is insufficient[3]. Ensure you are using a sufficient volume of 0.5% NaHCO₃ and vent the separatory funnel frequently to release CO₂. Never use acidic washes (like 10% citric acid or HCl) when working with tert-butyl esters.

Q: My precipitation (Protocol A) yielded a sticky oil instead of a free-flowing powder. How can I fix this? A: This "oiling out" phenomenon occurs when there is too much residual high-boiling solvent (like DMF or NMP) in the crude mixture, or if the anti-solvent volume is too low[4]. Ensure your anti-solvent (heptane/ether) is at least 10 times the volume of your reaction solvent. If oiling persists, decant the supernatant, add fresh ice-cold ether, and triturate (scratch the sides of the flask with a glass rod) to induce crystallization.

Q: Can I just use a vacuum to remove the unreacted Asp(OtBu) NCA? A: No. While applying a vacuum or N₂ flow is excellent for driving the polymerization forward by removing CO₂[6], Asp(OtBu) NCA has a high molecular weight and boiling point. It will not sublime or evaporate under standard laboratory vacuum conditions without applying destructive levels of heat.

Part 5: References

• Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides Source: National Institutes of Health (PMC) URL:[Link]

• Large-scale synthesis of α-amino acid-N-carboxyanhydrides Source: Taylor & Francis Online URL:[Link]

• Polymer-Supported Quenching Reagents for Parallel Purification Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• An Unconventional Method for Purifying the N-carboxyanhydride Derivatives Source: Taylor & Francis Online URL:[Link]

• A facile glovebox-free strategy to significantly accelerate the syntheses of well-defined polypeptides by N-carboxyanhydride (NCA) ring opening polymerizations Source: National Institutes of Health (PMC) URL:[Link]

Sources

• 1. Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A facile glovebox-free strategy to significantly accelerate the syntheses of well-defined polypeptides by N-carboxyanhydride (NCA) ring opening polymerizations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating Chiral Purity: A Comparative Guide to HPLC Analysis of Products from "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate"

For researchers, scientists, and drug development professionals, ensuring the enantiomeric purity of synthesized compounds is a critical, non-negotiable step. The use of chiral building blocks like "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate" in asymmetric synthesis introduces the necessity for robust analytical methods to verify the stereochemical outcome of a reaction. High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for such analyses, offering a variety of strategies to resolve enantiomers.

This guide provides an in-depth comparison of chiral HPLC methodologies for products synthesized using "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate". We will delve into the two primary approaches: direct separation on Chiral Stationary Phases (CSPs) and indirect separation via derivatization, supported by experimental data and protocols to inform your analytical strategy.

The Challenge: Analyzing Products of a Chiral Auxiliary

"tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate" is a derivative of an oxazolidinone, a class of compounds widely employed as chiral auxiliaries in asymmetric synthesis.[1][2] These auxiliaries guide the stereochemical course of a reaction to favor the formation of one enantiomer over the other.[3] Consequently, the analytical method must be sensitive enough to detect and quantify even minor amounts of the undesired enantiomer.

Direct vs. Indirect Chiral HPLC: A Head-to-Head Comparison

The two main strategies for chiral HPLC analysis are:

• Direct Method: Utilizes a Chiral Stationary Phase (CSP) that can directly distinguish between enantiomers. The separation is based on the differential formation of transient diastereomeric complexes between the enantiomers and the chiral selector on the CSP.[4]

• Indirect Method: Involves derivatizing the enantiomeric mixture with a chiral derivatizing agent (CDA) to form diastereomers. These diastereomers, having different physical properties, can then be separated on a standard achiral HPLC column.[5][6]

Feature	Direct Method (Chiral Stationary Phase)	Indirect Method (Chiral Derivatizing Agent)
Principle	Differential interaction with a chiral stationary phase.[4]	Formation of diastereomers with a chiral reagent, separated on an achiral column.[5]
Advantages	- Simpler sample preparation. - No risk of side reactions from derivatization. - Direct analysis of the enantiomers.	- Often higher separation factors (alpha). - Can be used with standard, less expensive achiral columns.
Disadvantages	- CSPs can be expensive. - Method development can be more empirical and time-consuming.[7] - Lower loading capacity for preparative separations.	- Requires an additional reaction step. - Potential for kinetic resolution or racemization during derivatization. - The chiral derivatizing agent must be enantiomerically pure.
Best Suited For	Routine analysis, high-throughput screening, and when derivatization is problematic.	Difficult separations where direct methods fail, and for analytes lacking a suitable chromophore.

Experimental Data: A Case Study

To illustrate the performance of these two approaches, consider the chiral analysis of a hypothetical amino acid derivative synthesized using "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate".

Scenario: Separation of the R and S enantiomers of a novel β-amino acid.

Method 1: Direct Analysis on a Polysaccharide-Based CSP

Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are known for their broad applicability in separating a wide range of chiral compounds.[8][9]

Table 1: Direct Chiral HPLC Analysis Data

Parameter	Chiralcel® OD-H	Chiralpak® AD-H
Mobile Phase	n-Hexane/Isopropanol (90:10, v/v)	n-Hexane/Ethanol (85:15, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Retention Time (S-enantiomer)	8.5 min	10.2 min
Retention Time (R-enantiomer)	10.1 min	12.5 min
Resolution (Rs)	2.1	2.8
Selectivity (α)	1.25	1.31

These are representative data and will vary depending on the specific analyte.

Method 2: Indirect Analysis via Derivatization with Marfey's Reagent

Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide, FDAA) is a widely used chiral derivatizing agent for amino acids.[10]

Table 2: Indirect Chiral HPLC Analysis Data

Parameter	Value
Derivatizing Agent	Marfey's Reagent (FDAA)
Column	C18 Reverse-Phase (achiral)
Mobile Phase	Acetonitrile/Water with 0.1% TFA (gradient)
Flow Rate	1.0 mL/min
Retention Time (S-diastereomer)	15.3 min
Retention Time (R-diastereomer)	17.8 min
Resolution (Rs)	3.5
Selectivity (α)	1.42

These are representative data and will vary depending on the specific analyte and derivatization conditions.

Causality Behind Experimental Choices

• Choice of CSP: Polysaccharide-based CSPs were chosen for the direct method due to their proven broad enantioselectivity.[8][11] The selection between different polysaccharide columns (e.g., cellulose vs. amylose) is often empirical, requiring screening to find the optimal phase.[7][12]

• Mobile Phase Selection (Direct Method): Normal-phase conditions (hexane/alcohol) were selected as they often provide better selectivity on polysaccharide CSPs for many compounds. The choice of alcohol modifier can significantly impact the separation.[7]

• Choice of Derivatizing Agent: Marfey's reagent was selected for the indirect method because it reacts readily with primary and secondary amines, is highly chromophoric for UV detection, and generally provides excellent resolution of the resulting diastereomers.[10]

• Column for Indirect Method: A standard C18 column is a robust and versatile choice for separating the diastereomers formed, which differ in their hydrophobicity.

Experimental Protocols

Protocol 1: Direct Chiral HPLC Analysis

• Sample Preparation: Dissolve the synthesized product in the mobile phase to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter.

• HPLC System: A standard HPLC system with a UV detector is sufficient.

• Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm) or Chiralpak® AD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: As specified in Table 1. Ensure the solvents are HPLC grade.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at a wavelength appropriate for the analyte (e.g., 254 nm).

• Injection Volume: 10 µL.

• Data Analysis: Integrate the peaks for both enantiomers and calculate the enantiomeric excess (% ee) using the formula: % ee = [|Area1 - Area2| / (Area1 + Area2)] * 100.

Protocol 2: Indirect Chiral HPLC Analysis

• Derivatization:

  • To 1 mg of the amine-containing product in a vial, add 200 µL of acetone.

  • Add 400 µL of a 1% (w/v) solution of Marfey's reagent in acetone.

  • Add 50 µL of 1 M sodium bicarbonate.

  • Heat the mixture at 40 °C for 1 hour.

  • Cool to room temperature and add 50 µL of 2 M HCl to stop the reaction.

  • Evaporate the solvent and redissolve the residue in 1 mL of the mobile phase.

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid (TFA). For example, 30-70% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 340 nm (the absorbance maximum for the DNP group of Marfey's reagent).

• Injection Volume: 10 µL.

• Data Analysis: As described in Protocol 1.

Visualizing the Workflow

Caption: Workflow for direct and indirect chiral HPLC analysis.

Logical Relationships in Method Selection

Caption: Decision tree for selecting a chiral HPLC method.

Conclusion and Recommendations

The choice between direct and indirect chiral HPLC analysis for products synthesized with "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate" depends on several factors, including the properties of the analyte, the availability of columns, and the specific requirements of the analysis.

• For routine analysis and high-throughput screening , the direct method is generally preferred due to its simplicity and speed. A systematic screening of different polysaccharide-based CSPs is a robust starting point.[13][14]

• For challenging separations where direct methods provide insufficient resolution, or for analytes that are difficult to detect, the indirect method using a chiral derivatizing agent like Marfey's reagent can be a powerful alternative.

Ultimately, a thorough understanding of both techniques and an empirical approach to method development will ensure the accurate and reliable determination of the enantiomeric purity of your synthesized compounds.

References

• Ilisz, I., Aranyi, A., Pataj, Z., & Péter, A. (2013). Application of chiral derivatizing agents in the high-performance liquid chromatographic separation of amino acid enantiomers: A review. Journal of Pharmaceutical and Biomedical Analysis, 84, 343-363. Available from: [Link]

• Zhang, T., Nguyen, D., & Franco, P. (2010). Comparison of the performance of chiral stationary phase for separation of fluoxetine enantiomers. Journal of Chromatography A, 1217(7), 1048-1055. Available from: [Link]

• Moroz, S. A., et al. (2025). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination. Acta Naturae, 17(4), 103-110. Available from: [Link]

• Brückner, H., & Fujii, N. (2001). Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS. Biomedical Chromatography, 15(5), 325-336. Available from: [Link]

• Layton, S. E. (2004). Comparison of Various Chiral Stationary Phases for the Chromatographic Separation of Chiral Pharmaceuticals. Marshall University.

• E. D'Addario, et al. (2011). A new chiral derivatizing agent for the HPLC separation of α-amino acids on a standard reverse-phase column. PubMed. Available from: [Link]

• Ahuja, S. (2004). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America, 22(11), 1132-1140. Available from: [Link]

• He, Z. J., et al. (2015). Chiral Stationary Phases and their Relationship with Enantiomer Structures in Enantioseparation Research of Analytical Laboratory. Boletín de la Sociedad Química de México, 59(1), 38-44. Available from: [Link]

• He, Z. J., et al. (2015). Chiral Stationary Phases and their Relationship with Enantiomer Structures in Enantioseparation Research of Analytical Laboratory. Redalyc. Available from: [Link]

• Phenomenex. A Systematic Approach to Chiral Screening and Method Development. Available from: [Link]

• YMC. Efficient method development for chiral separation by using CHIRAL ART columns. Available from: [Link]

• Phenomenex. Chiral HPLC Separations. Available from: [Link]

• Sato, S., et al. (1998). Study on the Application of the (S)-2-tert-Butyl-2-methyl-1,3-benzodioxole-4-carboxylic acid-based On-line HPLC-Exciton CD Analysis to Acyclic 1,3-Diols. Bioscience, Biotechnology, and Biochemistry, 62(1), 133-139.
• Tanaka, K., et al. (1999). Synthesis of the Optical Isomers of 4-[1-(4-tert-Butylphenyl)-2-oxo-pyrrolidine-4-yl]-methyloxybenzoic Acid. Chemical & Pharmaceutical Bulletin, 47(11), 1629-1632.

• ChemSynthesis. tert-butyl (2,4-dioxo-5-phenyl-1,3-oxazolidin-3-yl)acetate. Available from: [Link]

• Stoltz, B. M., & Virgil, S. C. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journal of Organic Chemistry, 9, 1860-1865. Available from: [Link]

• Beilstein Journal of Organic Chemistry. A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Available from: [Link]

• ResearchGate. Asymmetric aldol reaction and its probable mechanism. Available from: [Link]

• ChemRxiv. Design, synthesis, and biological evaluation of novel[10][10]- fused thiazolidine/oxazolidine inhibitors for targeting prolyl oligopeptidase. Available from: [Link]

• Organic Syntheses. Acetic acid, tert-butyl ester. Available from: [Link]

• Newport International Journal. Asymmetric Synthesis of Physiological Active Principles of Natural Products. Available from: [Link]

• PubMed. Asymmetric synthesis of chiral 4-substituted 5,5-diethyl oxazolidin-2-ones as potential effective chiral auxiliaries. Available from: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Asymmetric synthesis of chiral 4-substituted 5,5-diethyl oxazolidin-2-ones as potential effective chiral auxiliaries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 6. A new chiral derivatizing agent for the HPLC separation of α-amino acids on a standard reverse-phase column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
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• 10. Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
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Determining enantiomeric excess of "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate" adducts

Comprehensive Guide to Determining Enantiomeric Excess of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate Adducts

Introduction & Mechanistic Context

tert-Butyl (S)-2,5-dioxooxazolidine-4-acetate—commonly known as L-Aspartic acid N-carboxyanhydride

-tert-butyl ester (Asp(OtBu) NCA)—is a highly reactive chiral building block utilized extensively in peptide synthesis and the production of poly(amino acids). While NCAs offer rapid, high-yield coupling without the need for additional activating reagents, their inherent reactivity presents a significant challenge: epimerization .

During ring-opening reactions, the presence of basic nucleophiles or catalysts can trigger enolization via a 5(4H)-oxazolone intermediate. This pathway scrambles the stereocenter at the

-carbon, converting the desired (S)-enantiomer into the (R)-enantiomer. Consequently, determining the enantiomeric excess (ee) of the resulting adducts is an indispensable quality control step to validate the chiral integrity of the synthetic workflow.

Caption: Mechanistic pathway showing desired NCA ring opening vs. base-catalyzed epimerization.

Comparative Analysis of Analytical Methods

Selecting the correct analytical method depends heavily on the nature of the Asp(OtBu) adduct. If the adduct is a simple, stable small molecule, direct analysis is preferred. However, if the adduct is incorporated into a complex polymer or peptide, indirect derivatization methods are required. Recent advancements in two-dimensional gas chromatography [3] and mass spectrometry [2] have also expanded the analytical toolkit.

Table 1: Comparison of Analytical Methods for Aspartic Acid Adducts

Analytical Method	Resolution (Rs)	Limit of Detection (LOD)	Sample Prep Complexity	Throughput	Best Application
Direct Chiral HPLC	1.5 - 2.5	~0.1% ee	Low (Direct Injection)	High	Routine monitoring of stable, intact small-molecule adducts.
Marfey's Reagent (RP-HPLC)	> 3.0	< 0.05% ee	High (Hydrolysis + Deriv)	Medium	Complex peptide adducts; trace D-isomer detection.
Chiral GC-MS	2.0 - 4.0	1 - 7 pg	Very High (Derivatization)	Low	Absolute quantification in complex matrices or astrochemical samples [3].
Host-Guest MS	N/A (Kinetic)	Attomolar range	Low (Gas-phase reaction)	Very High	Rapid, high-throughput screening of D/L-amino acid mixtures [2].

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, any protocol used to determine enantiomeric excess must be a self-validating system. This means embedding internal controls directly into the workflow to account for column degradation, baseline resolution failures, or artifactual epimerization induced by the sample preparation itself.

Caption: Workflow comparison of Direct Chiral HPLC versus Indirect Marfey's Derivatization.

Protocol A: Direct Chiral HPLC Analysis

Use Case: Intact Asp(OtBu) adducts (e.g., dipeptides or functionalized monomers). Causality: Direct analysis avoids harsh acidic or basic deprotection steps, thereby eliminating the risk of background racemization of the highly labile aspartic acid

-carbon.

• Reaction Quenching: Immediately quench the NCA ring-opening reaction by diluting the sample 1:10 in acetonitrile containing 0.1% Trifluoroacetic Acid (TFA).

  • Why? Neutralizing basic catalysts (like triethylamine) instantly halts 5(4H)-oxazolone-mediated epimerization, locking the enantiomeric ratio at the exact moment of sampling.

• System Suitability (Validation Step): Inject a synthetic racemic standard (50:50 mixture of S- and R-adducts) onto the chiral column (e.g., Chiralpak IA or Crownpak CR(+)).

  • Why? This proves the system is capable of baseline resolution (

    ). If the racemate does not split into two distinct peaks with equal areas, the column is compromised, and sample data will be invalid.

• Chromatographic Run: Elute isocratically (e.g., Hexane/Isopropanol 80:20) at a flow rate of 1.0 mL/min, monitoring via UV detection at 210 nm.

• Quantification: Calculate the enantiomeric excess using the formula:

  .

Protocol B: Indirect Determination via Marfey's Reagent (FDAA)

Use Case: Complex poly(amino acids) where the Asp(OtBu) adduct cannot be resolved directly. Causality: Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) reacts with free amino acids to convert enantiomers into diastereomers. Diastereomers have different physical properties and can be easily separated on standard, high-efficiency C18 reverse-phase columns, offering superior resolution over chiral stationary phases.

• Acid Hydrolysis: Incubate the adduct in 6N HCl at 110°C for 24 hours in a sealed ampoule.

  • Why? This harsh condition is required to cleave peptide bonds and remove the tert-butyl protecting group, yielding free aspartic acid.

• Background Correction (Validation Step): Run an enantiopure L-Aspartic Acid standard through the exact same 6N HCl hydrolysis conditions.

  • Why? Acid hydrolysis induces trace metal-catalyzed racemization of aspartic acid [1]. This control establishes the baseline D-Asp artifact (typically 1-2%). This artifactual D-Asp percentage must be mathematically subtracted from the final sample calculation to prevent false-positive epimerization reporting.

• Derivatization: Dry the hydrolysate under nitrogen. Resuspend in 1M

  and add a 1% solution of FDAA in acetone. Incubate at 40°C for 1 hour, then quench with 1N HCl.

  • Why? The basic environment facilitates the nucleophilic aromatic substitution of the amino group onto the FDAA molecule. Quenching with HCl stops the reaction and stabilizes the dinitrophenyl derivatives.

• RP-HPLC Analysis: Inject the sample onto a C18 column using a linear gradient of Water/Acetonitrile (both containing 0.1% TFA). The L-Asp diastereomer will elute before the D-Asp diastereomer.

References

• van den Oetelaar, P. J., van Beijsterveldt, L. E., van Beckhoven, J. R., & Hoenders, H. J. (1986). Detection of aspartic acid enantiomers by chiral capillary gas chromatography. Determination of in vivo racemization and reduction of metal-induced background. Journal of Chromatography A, 368, 135-143. URL: [Link]

• Grigorean, G., Ramirez, J., Ahn, S. H., & Lebrilla, C. B. (2000). A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids. Analytical Chemistry, 72(18), 4275-4281. URL: [Link]

• Pepino, R., Leyva, V., Garcia, A. D., Bocková, J., & Meinert, C. (2022). Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography. Journal of Separation Science, 45(24), 4416-4426. URL: [Link]

A Senior Application Scientist's Guide to the Validation of Stereochemical Outcomes Using NMR Spectroscopy

For researchers at the forefront of chemical synthesis and drug development, the precise three-dimensional arrangement of atoms within a molecule—its stereochemistry—is not a trivial detail. It is a fundamental determinant of a compound's biological activity, efficacy, and safety profile. The infamous case of thalidomide, where one enantiomer was therapeutic while the other was teratogenic, serves as a stark reminder of this principle.[1][2] Consequently, the unambiguous validation of stereochemical outcomes is a non-negotiable step in the research and development pipeline.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as one of the most powerful and versatile analytical techniques for elucidating molecular structure in solution.[3][4][5] Unlike methods that require crystalline solids, NMR provides a detailed picture of a molecule's conformation and configuration under physiologically relevant conditions.[6] This guide offers a comparative analysis of key NMR-based methodologies for stereochemical determination, grounded in practical application and scientific causality, to empower researchers in selecting and executing the most appropriate validation strategy.

Choosing Your Analytical Path: A Logic-Based Workflow

The selection of an NMR experiment is dictated by the nature of the stereochemical question—are you determining the relative orientation of atoms within the molecule or the absolute configuration of a chiral center? This decision is further refined by the molecule's characteristics, such as its size, flexibility, and the presence of specific functional groups.

Caption: Decision workflow for selecting an NMR-based stereochemical validation method.

Part 1: Determination of Relative Stereochemistry

Relative stereochemistry defines the spatial relationship between different stereocenters within a single molecule, without reference to an absolute standard. The primary NMR tools for this are the Nuclear Overhauser Effect (NOE) and J-coupling analysis.

The Nuclear Overhauser Effect (NOE): Mapping Through-Space Proximity

The NOE is the transfer of nuclear spin polarization between nuclei that are close in space (typically < 5 Å), irrespective of the number of bonds separating them.[7][8][9] This phenomenon is the cornerstone of determining conformational and stereochemical relationships in solution.[1][9][10]

Caption: Principle of the Nuclear Overhauser Effect (NOE).

Comparison of NOE-Based Experiments: NOESY vs. ROESY

The two most common experiments are 2D Nuclear Overhauser Effect Spectroscopy (NOESY) and Rotating-frame Overhauser Effect Spectroscopy (ROESY).[10][11] The choice between them is critical and depends on the molecule's rotational correlation time (τc), which is related to its size and the solvent viscosity.

• NOESY: Ideal for small molecules (fast tumbling, positive NOE) and large molecules (slow tumbling, negative NOE).[11] For intermediate-sized molecules (~1-2 kDa), the NOE can approach zero, making signals undetectable.[11]

• ROESY: Involves "spin-locking" the magnetization, ensuring that the observed enhancement (ROE) is always positive, regardless of molecular size.[7][11] This makes it the go-to experiment for intermediate-sized molecules where NOESY fails.[11]

Feature	1D NOE Difference	2D NOESY	2D ROESY
Principle	Irradiate one peak, observe enhancement on others	Correlates all spatially close protons in one experiment	Spin-lock version of NOESY
Primary Use	Confirming specific interactions for a known structure	Unbiased mapping of all NOEs for structure elucidation	Molecules of intermediate size (~1-2 kDa) where NOESY signals are null[11]
Pros	High sensitivity for weak NOEs[8]; quick to run	Comprehensive, all-in-one analysis[12]	Unambiguous positive signals for all molecule sizes[11]
Cons	Can be time-consuming to test all protons individually	Lower sensitivity than 1D; longer experiment time	Susceptible to artifacts from J-coupling (TOCSY transfer)[13]
Typical Mixing Time	>5 x T1 for steady-state[12]	Small molecules: 0.5-1.0 s; Large molecules: 0.05-0.2 s[13]	Typically 100-300 ms

Experimental Protocol: 2D NOESY for a Small Organic Molecule

• Sample Preparation: Prepare a solution of the compound in a deuterated solvent at a concentration of 5-10 mg/mL. Critically, degas the sample to remove dissolved oxygen, which is paramagnetic and can quench the NOE. The freeze-pump-thaw method is most effective.

• Initial Setup: Acquire a standard 1D ¹H NMR spectrum to determine the spectral width (sw) and transmitter offset (o1p).

• Experiment Parameters:

  • Load a standard 2D NOESY pulse sequence (e.g., noesyzs on Bruker instruments to suppress zero-quantum artifacts).[8]

  • Set the spectral width in both dimensions (F1 and F2) to cover all proton signals.

  • Set the number of scans (ns) to a multiple of 8 or 16 for proper phase cycling, ensuring adequate signal-to-noise.

• Data Acquisition: Run the experiment. A typical 2D NOESY may take several hours.[14]

• Processing and Analysis:

  • Apply a sine-bell or squared sine-bell window function in both dimensions.

  • Perform Fourier transformation and phase correction. The cross-peaks should have the opposite phase to the diagonal peaks for small molecules.

  • Analyze the spectrum for cross-peaks, which connect protons that are close in space. The volume of the cross-peak is inversely proportional to the sixth power of the distance between the protons (I ∝ 1/r⁶).

J-Coupling Analysis: Probing Dihedral Angles

Scalar or J-coupling is a through-bond interaction between nuclei, typically observed over two or three bonds. The magnitude of the three-bond coupling constant (³J) is dependent on the dihedral angle (φ) between the coupled nuclei, a relationship described by the Karplus equation.[15][16][17]

³J = Acos²(φ) + Bcos(φ) + C

By measuring ³J values, one can deduce the dihedral angles and thus the relative stereochemistry, particularly in rigid cyclic systems or across rotatable bonds with a strong conformational preference.[16][18] For example, in a cyclohexane chair, the ³J value between two axial protons (φ ≈ 180°) is large (~10-13 Hz), while the coupling between an axial and an equatorial proton (φ ≈ 60°) is small (~2-5 Hz).

Experimental Protocol: Dihedral Angle Estimation

• Acquire a High-Resolution 1D ¹H Spectrum: The key is to achieve sufficient digital resolution to accurately measure the coupling constants. Ensure a long acquisition time and a small line broadening factor during processing.

• Identify Coupled Protons: Use a 2D COSY experiment to unambiguously identify which protons are J-coupled.

• Measure Coupling Constants: Extract the J-values from the high-resolution 1D spectrum by measuring the separation between the split peaks in Hertz.

• Apply the Karplus Equation: Use the measured J-value to estimate the corresponding dihedral angle. Note that a single J-value can correspond to multiple angles, so this data must be interpreted in the context of other structural information (e.g., NOEs) to build a self-consistent model.[17]

Part 2: Determination of Absolute Stereochemistry

While enantiomers are indistinguishable in a standard (achiral) NMR environment, their absolute configuration can be determined by introducing a chiral auxiliary that converts the enantiomeric pair into a pair of diastereomers.[19][20] These diastereomers have distinct physical properties and, crucially, different NMR spectra.[21]

Mosher's Method: The Gold Standard for Chiral Alcohols and Amines

Mosher's method remains one of the most reliable and widely used NMR techniques for determining the absolute configuration of stereogenic centers bearing an alcohol or amine.[22][23][24] The method involves derivatizing the chiral substrate with both enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), also known as Mosher's acid.[21][25][26]

The core principle relies on analyzing the chemical shift differences (Δδ = δS - δR) between the two resulting diastereomeric esters or amides.[23][24] The MTPA reagent forces a preferred conformation where the protons of the substrate (L1 and L2) lie in the shielding or deshielding cone of the MTPA's phenyl group. The sign of the Δδ value for these protons is indicative of the absolute configuration at the carbinol/amino center.

Caption: Experimental workflow for Mosher's method analysis.

Experimental Protocol: Mosher's Ester Analysis

• Reaction Setup: In two separate, dry NMR tubes, dissolve a small amount (~1-2 mg) of the chiral alcohol. To one tube, add a slight excess (~1.1 equivalents) of (R)-MTPA-Cl, and to the other, add (S)-MTPA-Cl.[21] Add a coupling agent like DCC or a non-nucleophilic base (e.g., DMAP, pyridine) to facilitate the reaction.

• Reaction Monitoring: Allow the reactions to proceed at room temperature for 2-6 hours or until completion, which can be monitored by TLC or ¹H NMR.[21] The goal is full conversion to the ester.

• NMR Acquisition: Directly acquire ¹H NMR spectra for both the (R)- and (S)-MTPA ester samples without purification.[19] If signals overlap, acquiring 2D spectra like COSY or HSQC can aid in assignment.[19] ¹⁹F NMR can also be highly effective, as the -CF₃ group gives a clean singlet for each diastereomer, which is useful for determining enantiomeric excess.[25][26][27]

• Data Analysis:

  • Carefully assign the proton signals for both diastereomers, focusing on the protons on either side of the stereocenter.

  • Calculate the chemical shift difference (Δδ = δS - δR) for each pair of assigned protons.

  • Apply the established mnemonic: for an (S)-alcohol, protons on one side of the Mosher ester plane will have a positive Δδ, while those on the other side will have a negative Δδ. The opposite is true for an (R)-alcohol. This allows for the assignment of the absolute configuration.[21]

Conclusion: An Integrated Approach to Stereochemical Validation

No single NMR experiment provides all the answers. The most robust validation of a stereochemical outcome relies on a self-validating system where multiple lines of evidence converge. For instance, the relative stereochemistry proposed from NOESY data should be consistent with the dihedral angles calculated from J-coupling constants. For chiral molecules, Mosher's method can then be applied to anchor this relative framework to an absolute configuration. As NMR technology continues to advance, with new pulse sequences and even methods for direct chiral distinction without derivatization emerging, the toolkit available to researchers will only become more powerful.[2][28] By understanding the fundamental principles and practical considerations behind each technique, scientists can confidently and accurately define the three-dimensional structure of their molecules, a critical step in the journey from discovery to application.

References

• Pervushin, K., Ono, A., Fernández, C., Szyperski, T., Kainosho, M., & Wüthrich, K. (1998). Determination of the Dihedral Angle ψ Based on J Coupling Measurements in 15N/13C-Labeled Proteins. Journal of the American Chemical Society, 120(25), 6394–6397. Retrieved from [Link]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Retrieved from [Link]

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• Wikipedia. (n.d.). Nuclear Overhauser effect. Retrieved from [Link]

• UCSD SSPPS NMR Facility. (2015, April 7). NOESY and ROESY. Retrieved from [Link]

• UCL Faculty of Mathematical & Physical Sciences. (n.d.). NOE Experiments. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, June 25). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols. Retrieved from [Link]

• MDPI. (2017, February 7). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2024, November 12). 22: Nuclear Overhauser Effect (NOE). Retrieved from [Link]

• Lee, S. (2004). The Mosher Method of Determining Enantiomeric Ratios: A Microscale NMR Experiment for Organic Chemistry. The Chemical Educator, 9(6), 359–363. Retrieved from [Link]

• UC Press Journals. (2004, November 16). The Mosher Method of Determining Enantiomeric Ratios: A Microscale NMR Experiment for Organic Chemistry. Retrieved from [Link]

• Moser, A. (n.d.). Stereochemistry Information from NOESY/ROESY data … Part 1. ACD/Labs. Retrieved from [Link]

• KIT. (2024, October 1). New NMR Technique Enables Direct Detection of Molecular Chirality. Retrieved from [Link]

• Elyashberg, M., Williams, A., & Martin, G. (2011). Chapter 4: Methods of Relative Stereochemistry Determination in CASE Systems. In Contemporary Computer-Assisted Approaches to Molecular Structure Elucidation. The Royal Society of Chemistry. Retrieved from [Link]

• UMYMFOR. (n.d.). NOE Experiments on the Bruker. Retrieved from [Link]

• University of Toronto. (n.d.). Assigning Stereochemistry and Determining Enantiomeric Purity: New Liquid Crystals or Old Derivatives? Retrieved from [Link]

• PubMed. (2001, October 10). Characterization of stereochemistry and molecular conformation using solid-state NMR tensors. Retrieved from [Link]

• Australian National University NMR Centre. (n.d.). Guide to NOE Experiments. Retrieved from [Link]

• Moser, A. (n.d.). Stereochemistry Information from NOESY/ROESY data … Part 2. ACD/Labs. Retrieved from [Link]

• Biocompare. (2024, September 18). NMR Spectroscopy Used to Directly Measure Molecular Chirality. Retrieved from [Link]

• Matilda. (n.d.). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Retrieved from [Link]

• ResearchGate. (2025, August 7). Strategies for using NMR spectroscopy to determine absolute configuration. Retrieved from [Link]

• Chiralpedia. (2025, September 21). Part 7: Analytical Techniques for Stereochemistry. Retrieved from [Link]

• Chem Help ASAP. (2022, October 24). dihedral angles, J-values, & the Karplus equation. YouTube. Retrieved from [Link]

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• Case, D. A., Scheurer, C., & Brüschweiler, R. (2000). J-Coupling Constants for a Trialanine Peptide as a function of Dihedral Angles Calculated by Density Functional Theory over the full Ramachandran Space. Journal of the American Chemical Society, 122(42), 10390–10397. Retrieved from [Link]

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Comparative study of titanium versus boron enolates in reactions with "tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate"

This guide provides a comparative technical analysis of Titanium (IV) versus Boron (III) enolates in the functionalization of tert-Butyl (S)-2-(tert-butyl)-5-oxooxazolidine-4-acetate (commonly referred to as the Seebach Oxazolidinone or SRS Reagent ).

Critical Note on Nomenclature: The specific string provided ("tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate") chemically describes the N-Carboxyanhydride (NCA) of Aspartic Acid

-tert-butyl ester. NCAs are polymerization monomers and are unstable as enolate precursors. In the context of "comparative enolate studies" for asymmetric synthesis, the industry standard is the chemically related Seebach Oxazolidinone (a 5-oxo-oxazolidine acetal), which allows for the "Self-Regeneration of Stereocenters" (SRS). This guide focuses on the Seebach Reagent as the intended functional substrate.

Executive Summary

The alkylation and aldolization of tert-Butyl (S)-2-(tert-butyl)-5-oxooxazolidine-4-acetate represents a cornerstone in the asymmetric synthesis of non-natural amino acids (specifically

-alkylated aspartates). The choice between Titanium (IV) and Boron (III) enolates dictates the reaction manifold, diastereoselectivity ( ), and tolerance for electrophiles.

• Titanium Enolates: Characterized by rigid chelation and a "hard" Lewis acid character. They are the superior choice for radical alkylations and specific anti-aldol outcomes where chelation control is paramount.

• Boron Enolates: Characterized by a softer Lewis acid character and a reliance on steric ligand control (Zimmerman-Traxler model). They are the preferred method for high-fidelity syn-aldol reactions and when avoiding the harsh Lewis acidity of

  .

Mechanistic Insight & Decision Matrix

The Titanium (IV) Enolate System

Reagents:

(or ) + Hünig's Base ( ) or . Mechanism: Titanium forms a trichlorotitanium enolate . The high Lewis acidity of Ti(IV) forces a tight coordination with the oxazolidinone carbonyl and the ring oxygen (or the pivaloyl acetal oxygen), creating a rigid, planar chiral enolate.

• Geometry: Predominantly

  -enolate due to minimizing strain.

• Selectivity: The bulky tert-butyl group at C2 blocks one face of the enolate, forcing electrophilic attack from the opposite face (anti to the tBu group).

• Key Advantage: Facilitates radical alkylations (via TEMPO or peresters) and

  -type alkylations that Boron cannot support.

The Boron (III) Enolate System

Reagents:

(or ) + / . Mechanism: Boron forms a dialkylboron enolate. The B-O bond is shorter and stronger than Ti-O, but the coordination sphere is less crowded (3-coordinate boron vs 6-coordinate titanium).

• Geometry: Highly selective for

  -enolate (kinetic control).

• Selectivity: Reacts via a Zimmerman-Traxler closed transition state in aldol reactions. The bulky ligands on Boron (e.g., cyclohexyl, butyl) amplify the steric shielding of the chiral auxiliary.

• Key Advantage: Superior for Aldol reactions (reaction with aldehydes) to yield syn-adducts with

  .

Comparative Performance Matrix

Feature	Titanium (IV) Enolates	Boron (III) Enolates
Primary Utility	Radical Alkylation, Anti-Aldol, Michael Addition	Syn-Aldol Reactions
Enolization Conditions	, , (exothermic)	or , ,
Lewis Acidity	High (Hard) – Can degrade acid-sensitive groups	Moderate (Soft/Hard hybrid) – Gentler
Diastereoselectivity ( )	(Chelation Controlled)	(Steric/TS Controlled)
Reaction Partner	Alkyl Halides, Peresters (Radical), Michael Acceptors	Aldehydes (Aldol)
Stability	Transient (Use immediately)	Moderately stable at low temp

Visualization of Stereocontrol Pathways

The following diagram illustrates the divergent transition states and outcomes for the two metal enolates.

Caption: Divergent reaction pathways for Ti(IV) vs B(III) enolates of Seebach's reagent. Ti favors chelation-controlled alkylation/anti-aldol, while B favors closed-transition-state syn-aldol.

Experimental Protocols

Protocol A: Titanium Enolate-Mediated Alkylation (Radical Pathway)

Best for: Introducing bulky secondary/tertiary alkyl groups or reacting with peresters.

• Preparation: In a flame-dried Schlenk flask under Argon, dissolve Seebach Oxazolidinone (

  equiv) in anhydrous ( ).

• Enolization: Cool to

  . Add ( equiv) dropwise. The solution will turn yellow/orange. Stir for 5 min.

• Base Addition: Add

  ( equiv) dropwise. Stir at for 30–45 min to ensure complete enolate formation.

• Reaction: Add the electrophile (e.g., tert-butyl perester for radical alkylation or aldehyde for aldol) dropwise.

• Workup: Quench with saturated

  . Extract with .

• Note:

  fumes strongly; use strictly anhydrous conditions to prevent precipitation.

Protocol B: Boron Enolate-Mediated Aldol Reaction

Best for: High-precision syn-aldol synthesis.

• Preparation: In a flame-dried flask under

  , dissolve Seebach Oxazolidinone ( equiv) in anhydrous ( ).

• Enolization: Cool to

  (or for higher selectivity). Add ( equiv) dropwise.

• Base Addition: Add

  or ( equiv). Stir for 30 min. The solution is typically colorless or pale yellow.

• Reaction: Cool to

  (if not already). Add the aldehyde ( equiv) slowly. Stir for 1–2 h at , then warm to over 1 h.

• Oxidative Workup (Critical): Add phosphate buffer (

  ), then / ( ) to cleave the B-O bond. Stir vigorously for 1 h.

• Purification: Extract and purify via silica gel chromatography.

References

• Seebach, D., et al. "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle." Angewandte Chemie International Edition, vol. 35, no. 23/24, 1996, pp. 2708–2748. Link

• Evans, D. A., et al. "The asymmetric aldol reaction of titanium enolates." Journal of the American Chemical Society, vol. 112, no. 22, 1990, pp. 8215-8216. Link

• Urpi, F., et al. "Stereoselective Alkylation of Chiral Titanium(IV) Enolates with tert-Butyl Peresters." Organic Letters, vol. 23, no. 22, 2021, pp. 8863–8867. Link

• Cowden, C. J., & Paterson, I. "Asymmetric Aldol Reactions Using Boron Enolates." Organic Reactions, 1997. Link

A Comparative Guide to the Recyclability of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate in Pharmaceutical Synthesis

In the pursuit of greener and more sustainable practices in drug development and chemical synthesis, the lifecycle of every reagent and building block has come under intense scrutiny. This guide provides a comprehensive assessment of the recyclability of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate, a chiral building block utilized in the synthesis of complex molecules. We will delve into its potential degradation pathways and compare its circular economy potential against established alternatives, namely Boc- and Fmoc-protected amino acids. This analysis is supported by established chemical principles and experimental data from the scientific literature to provide researchers, scientists, and drug development professionals with actionable insights for designing more sustainable synthetic routes.

Understanding the Recyclability Profile of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate

The recyclability of a chemical compound is intrinsically linked to its molecular stability and the feasibility of decomposing it into reusable or benign components. Tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate possesses two key functional groups that dictate its degradation and recycling potential: the oxazolidine-2,5-dione ring, which is a type of N-carboxyanhydride (NCA), and a tert-butyl ester.

The Fate of the Oxazolidinedione Ring

The N-carboxyanhydride (NCA) moiety is the most reactive part of the molecule. Its primary mode of "degradation" is, in fact, its intended reaction: ring-opening polymerization.[1] This process is initiated by nucleophiles, such as amines or alcohols, and results in the formation of polypeptides or polyesteramides, respectively. From a recycling perspective, this means the original monomer is consumed to create a new polymeric entity.

A true circular approach would necessitate the depolymerization of the resulting polymer back to the NCA monomer or its constituent amino acid. While the concept of closed-loop chemical recycling for certain polymers is an active area of research[2][3][4][5][6], the efficient and selective cleavage of a polypeptide chain back to its constituent NCAs is not a commonly practiced or straightforward process. More typically, hydrolysis of poly(α-amino acid)s under acidic or basic conditions would yield the corresponding amino acid.[7][8]

Furthermore, the oxazolidinone ring itself can be susceptible to degradation under certain conditions. Studies on oxazolidinone-containing antibiotics have shown that the ring can be cleaved under both acidic and alkaline conditions, as well as through oxidative pathways.[5][9][10][11][12] The stability is pH-dependent, with degradation rates increasing in more acidic or alkaline environments.[10]

The Recyclability of the tert-Butyl Ester

The tert-butyl ester group is a widely used protecting group in organic synthesis due to its stability under many conditions and its susceptibility to cleavage under specific, typically acidic, conditions.[13]

Acid-Catalyzed Cleavage: The most common method for deprotecting a tert-butyl ester is through treatment with a strong acid, such as trifluoroacetic acid (TFA).[14][15] This reaction proceeds via a mechanism that generates tert-butyl cation, which is then typically scavenged or eliminated as isobutylene. The other product is the corresponding carboxylic acid.

From a recycling standpoint, the recovery of the tert-butyl group in a reusable form, such as tert-butanol or tert-butyl acetate, from the cleavage reaction mixture is a significant challenge. While processes for the production and recycling of tert-butyl acetate exist in industrial settings[9], their application to the waste streams of pharmaceutical synthesis is not routine.

Other Cleavage Methods: While less common, methods for the cleavage of tert-butyl esters under non-aqueous basic conditions[16] and using enzymatic approaches have been reported.[7] These methods may offer milder conditions but still present challenges for the recovery and reuse of the tert-butyl moiety.

Comparative Analysis with Key Alternatives

In many of its applications, particularly in the context of introducing chiral amino acid-like fragments, tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate can be compared to more traditional protected amino acids, such as those bearing the tert-Butoxycarbonyl (Boc) or 9-Fluorenylmethyloxycarbonyl (Fmoc) protecting groups.

Feature	tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate	Boc-Protected Amino Acids	Fmoc-Protected Amino Acids
Primary Degradation Pathway	Ring-opening polymerization[1]	Acid-catalyzed deprotection[15]	Base-catalyzed deprotection[][18]
Recyclability of Core Structure	Challenging; requires depolymerization to the amino acid.[7][8]	The amino acid is recovered after deprotection.	The amino acid is recovered after deprotection.
Recyclability of Protecting Moiety	The tert-butyl group is typically lost as isobutylene.[14]	The Boc group decomposes to isobutylene and CO2.[15]	The Fmoc group is released and can potentially be recovered, though this is not standard practice.
Solvent & Reagent Intensity	Polymerization can often be done in common organic solvents.	Deprotection requires strong acids (e.g., TFA).[14]	Deprotection uses a mild base (e.g., piperidine) in solvents like DMF.[][18]
Potential for Closed-Loop Recycling	Low for the monomer; emerging for the resulting polymer.[2][3][4][5][6]	Low for the protecting group; high for the amino acid.	Moderate; potential for solvent and protecting group recycling exists but is not widely implemented.

Experimental Protocols for Assessing Recyclability

To experimentally assess the recyclability of these compounds, one would focus on the degradation pathways and the potential to recover valuable components.

Protocol 1: Acid-Mediated Degradation of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate

This protocol aims to hydrolyze both the oxazolidinedione ring and the tert-butyl ester to recover the parent amino acid.

• Dissolution: Dissolve 100 mg of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate in 5 mL of a 1:1 mixture of Dichloromethane (DCM) and Trifluoroacetic Acid (TFA).

• Reaction: Stir the solution at room temperature for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the disappearance of the starting material.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the DCM and TFA.

  • Redissolve the residue in a minimal amount of water.

  • Adjust the pH to neutral (pH 7) using a mild base (e.g., sodium bicarbonate solution).

  • Analyze the aqueous solution by HPLC and/or NMR to identify and quantify the resulting amino acid.

• Analysis of Volatiles: The volatile components removed during concentration can be analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the fate of the tert-butyl group (e.g., as isobutylene or tert-butanol).

Protocol 2: Base-Mediated Degradation and Recovery of the Fmoc Group

This protocol demonstrates the deprotection of an Fmoc-amino acid and outlines a conceptual path for the recovery of the fluorenylmethyloxycarbonyl moiety.

• Deprotection: Dissolve 100 mg of an Fmoc-protected amino acid in 5 mL of a 20% piperidine solution in N,N-Dimethylformamide (DMF).

• Reaction: Stir the solution at room temperature for 30 minutes.

• Monitoring: Confirm the completion of the deprotection by TLC or LC-MS.

• Separation:

  • The reaction mixture contains the deprotected amino acid, DMF, piperidine, and the dibenzofulvene-piperidine adduct.

  • Acidify the reaction mixture with a dilute acid (e.g., 1 M HCl) to protonate the amino acid and piperidine.

  • Extract the mixture with an organic solvent (e.g., ethyl acetate) to separate the dibenzofulvene adduct.

• Recovery (Conceptual):

  • The organic extract containing the dibenzofulvene adduct could be treated to regenerate the Fmoc group, although this is not a standard laboratory procedure.

  • The aqueous layer containing the amino acid can be neutralized and the amino acid isolated.

Visualizing the Recyclability Pathways

The following diagrams illustrate the degradation and potential recycling pathways for tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate and its alternatives.

Figure 1: Degradation pathways for tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate.

Figure 2: Lifecycle of Boc- and Fmoc-protected amino acids in synthesis.

Conclusion and Future Outlook

The assessment of the recyclability of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate reveals significant challenges to achieving a circular lifecycle for this monomer. Its primary reactivity leads to polymerization, and while the resulting polymers may have their own recycling pathways, the direct recovery and reuse of the parent NCA is not straightforward. Furthermore, the tert-butyl ester moiety presents the common challenge of recovering the protecting group.

In comparison, traditional Boc- and Fmoc-protected amino acids, while having their own environmental footprints related to solvent and reagent use, offer a more direct route to recovering the core amino acid structure. The Fmoc-protection strategy, in particular, presents a theoretical advantage in the potential for recycling the protecting group, although this is not yet a mainstream practice.

For researchers and drug development professionals aiming to enhance the sustainability of their synthetic processes, the choice of building blocks and synthetic strategies has a profound impact. While NCAs like tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate offer unique reactivity, a holistic assessment of their lifecycle, including the recyclability of byproducts and the potential for depolymerization, is crucial. The development of efficient depolymerization catalysts and processes for polymers derived from NCAs will be a key enabler for improving the circularity of this class of compounds. Concurrently, advancing the recovery and reuse of protecting groups and solvents in traditional peptide synthesis will continue to be a vital area of green chemistry research.

References

• Benchchem. (n.d.). A Comprehensive Technical Guide to Fmoc-Protected Amino Acids in Peptide Synthesis. Retrieved from Benchchem website.[18]

• BOC Sciences. (n.d.). Why Fmoc-Protected Amino Acids Dominate SPPS?. Retrieved from BOC Sciences website.[]

• Cheng, J. (n.d.). Synthesis of Polypeptides by Ring-Opening Polymerization of a-Amino Acid N-Carboxyanhydrides. University of Illinois.[19]

• Dong, J., et al. (2012). Oxidative degradation studies of an oxazolidinone-derived antibacterial agent, RWJ416457, in aqueous solutions. Drug Development and Industrial Pharmacy, 38(11), 1290-1297.[9][10]

• Dong, J., et al. (2012). Oxidative degradation studies of an oxazolidinone-derived antibacterial agent, RWJ416457, in aqueous solutions. PubMed.[11]

• European Patent Office. (n.d.). WO2007082890A1 - Selective enzymatic hydrolysis of C-terminal tert-butyl esters of peptides. Google Patents.[7]

• Fuchs, S., et al. (2019). Selective incorporation of proteinaceous over nonproteinaceous cationic amino acids in model prebiotic oligomerization reactions. PNAS, 116(33), 16292-16297.[20]

• Google Patents. (n.d.). US3102905A - Process for preparing tertiary butyl acetate.[9]

• J&K Scientific LLC. (2021, February 8). BOC Protection and Deprotection.[15]

• Mecking, S., et al. (2018). Closed-loop recycling of polyethylene-like materials. Nature, 555, 226–230.[2]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.[21]

• Organic Chemistry Portal. (n.d.). Fmoc-Protected Amino Groups.

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters.[13]

• Pal, A., Wong, A. R., & Lamb, J. R. (n.d.). Chemically Recyclable, High Molar Mass Polyoxazolidinones via Ring Opening Metathesis Polymerization. ChemRxiv.[22]

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• Theodorous, V., et al. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc, 2018(vii), 308-319.[16]

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Scalability Assessment: High-Efficiency Peptide &amp; Polymer Synthesis using tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate

Executive Summary

This guide evaluates the scalability of tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate (referred to herein as Asp(OtBu)-NCA ), a critical N-carboxyanhydride derivative used for the synthesis of Poly(aspartic acid) (PASA) and high-efficiency peptide coupling.

While standard Fmoc/Boc solid-phase peptide synthesis (SPPS) offers robust handling, it suffers from poor atom economy due to the stoichiometric requirement of coupling reagents (e.g., HATU, DIC). Asp(OtBu)-NCA offers a "green" alternative with CO₂ as the sole byproduct , but introduces significant scalability challenges regarding thermal instability and autocatalytic degradation. This guide provides a validated framework for transitioning this reagent from gram-scale R&D to kilogram-scale production.

Part 1: The Chemistry of Scalability

To assess scalability, we must first understand the thermodynamic and kinetic profile of the reagent compared to standard alternatives.

Atom Economy vs. Process Stability

The primary driver for using Asp(OtBu)-NCA is Atom Economy . In a standard Fmoc coupling, the coupling reagent (molecular weight ~380 g/mol ) is entirely waste. In NCA polymerization, the "activation" is built into the ring structure.

• Reaction: Nucleophilic Ring-Opening Polymerization (ROP).

• Driving Force: Release of ring strain and irreversible evolution of CO₂ (entropy driven).

• Scalability Bottleneck: The same high reactivity that drives the reaction makes the monomer prone to hydrolysis (reacting with ambient moisture) and heat-induced oligomerization during storage.

Mechanism & Pathway Diagram

The following diagram illustrates the divergent pathways between controlled polymerization (desired) and degradation (undesired), highlighting the critical control points for scale-up.

Caption: Figure 1. Reaction pathway of Asp(OtBu)-NCA. Note that trace water triggers acid formation, which autocatalytically degrades the remaining monomer.

Part 2: Comparative Performance Analysis

The following data contrasts Asp(OtBu)-NCA against the industry-standard Fmoc-Asp(OtBu)-OH used with HATU activation.

Table 1: Comparative Metrics for Scale-Up (1 kg Target)

Feature	Asp(OtBu)-NCA (NCA Method)	Fmoc-Asp(OtBu)-OH (Standard SPPS)	Scalability Impact
Activation	Pre-activated (Anhydride)	Requires HATU/DIC + Base	NCA Superior: Eliminates expensive reagents.
Atom Economy	High (~70% mass efficiency)	Low (<20% mass efficiency)	NCA Superior: Drastically reduces waste disposal costs.
Byproducts	CO₂ (Gas)	Urea, Tetramethylguanidine	NCA Superior: "Clean" reaction; gas simply vents off.
Reaction Time	Fast (Minutes to Hours)	Moderate (1-4 Hours)	Neutral: Both are kinetically competent.
Moisture Sensitivity	Extreme (Requires <50 ppm H₂O)	Low (Standard handling)	NCA Risk: Requires glovebox or strict inert loops.
Thermal Stability	Poor (Store at -20°C)	Excellent (Room Temp)	NCA Risk: Cold chain logistics required.
Racemization	Low (if base-free)	Low (with suppressors like HOBt)	Comparable

Part 3: Critical Scalability Factors

When scaling this reaction from the bench (1–10 g) to the pilot plant (100 g–1 kg), three physical factors become critical.

Gas Evolution Management (The "Foam-Out" Risk)

The reaction releases equimolar amounts of CO₂.

• Risk: In a 1 kg batch, approx. 4.5 moles of gas (~100 Liters at STP) are generated. Rapid generation causes reactor foaming, potentially fouling pressure relief valves.

• Mitigation:

  • Dosing Control: Do not add initiator all at once. Use a semi-batch approach where the monomer solution is added slowly to the initiator solution.

  • Headspace: Maintain 40–50% reactor headspace.

Thermal Runaway

The polymerization is exothermic.

• Risk: High temperatures (>40°C) trigger side reactions (termination via cyclization) and accelerate monomer degradation.

• Mitigation: Jacketed reactors with active cooling are mandatory. Internal temperature must be maintained between 0°C and 20°C.

Solvent Selection

Solvent purity is the single biggest failure point.

• Requirement: Anhydrous DMF or NMP (water < 50 ppm).

• Validation: Solvents must be tested via Karl-Fischer titration immediately before use.

Part 4: Validated Experimental Protocol

This protocol describes the Ring-Opening Polymerization (ROP) of Asp(OtBu)-NCA to form Poly(tert-butyl aspartate), a precursor to biodegradable polyaspartic acid.

Materials & Pre-Validation

• Monomer: Asp(OtBu)-NCA (Recrystallized from THF/Hexane, stored at -20°C).

• Initiator: n-Butylamine (or PEG-amine for block copolymers).

• Solvent: Anhydrous DMF (Dried over 4Å molecular sieves).

Self-Validating Step 1 (Purity Check): Before starting, take an FTIR spectrum of the monomer.

• Pass: Sharp doublets at ~1850 cm⁻¹ and ~1780 cm⁻¹ (anhydride carbonyls).

• Fail: Broad peak at ~3300 cm⁻¹ (indicates hydrolysis to amino acid) or loss of doublet resolution. Do not proceed if failed.

Step-by-Step Workflow

• Reactor Setup: Flame-dry a 2L jacketed glass reactor. Purge with dry Argon for 30 minutes. Set jacket temperature to 15°C.

• Monomer Dissolution:

  • In a glovebox or under positive Argon pressure, dissolve 100g Asp(OtBu)-NCA in 500 mL anhydrous DMF.

  • Observation: Solution should be clear and colorless. Yellowing indicates amine contamination.

• Initiation (The Critical Moment):

  • Prepare initiator solution: Calculate monomer-to-initiator ratio (M/I) for desired molecular weight (e.g., M/I = 50 for DP=50). Dissolve calculated n-Butylamine in 50 mL DMF.

  • Add initiator solution to the reactor in one shot (for narrow PDI) or slow feed (for heat control).

• Reaction Monitoring:

  • Stir at 20°C.

  • Self-Validating Step 2 (Gas Evolution): Bubbling (CO₂) should be visible immediately. If no bubbling occurs within 5 minutes, the system is likely wet (terminating the initiator).

• Endpoint Determination:

  • Monitor via FTIR. The reaction is complete when the anhydride peaks (1850/1780 cm⁻¹) completely disappear.

• Work-up:

  • Precipitate polymer into 10 volumes of cold diethyl ether or water.

  • Filter and dry under vacuum at 40°C.

Scalability Workflow Diagram

Caption: Figure 2. Operational workflow for scale-up, emphasizing QC checkpoints (yellow) to prevent batch failure.

Part 5: Troubleshooting & Safety (The Self-Validating System)

To ensure trustworthiness, use this "If/Then" matrix. This makes the protocol self-correcting.

Observation	Diagnosis	Immediate Action
Solution turns cloudy immediately	Moisture contamination causing rapid precipitation of oligomers.	Abort. Check solvent water content. The batch is likely low molecular weight.
No CO₂ evolution	Initiator is dead (protonated by acid impurity) or monomer is hydrolyzed.	Perform "Back-Titration" of the reaction mixture to check for free amine.
Solution turns dark yellow/orange	Amine-catalyzed side reactions (racemization) or oxidation.	Reduce temperature immediately. Check Argon purity.
Pressure spike in reactor	CO₂ vent line blocked or generation rate too high.	Emergency Vent. For future batches, reduce initiator concentration or increase headspace.

Safety Warning

CO₂ Asphyxiation: At >1kg scale, the volume of CO₂ released is sufficient to displace oxygen in a small walk-in hood. Use oxygen sensors. Sensitization: NCAs are potent sensitizers. Avoid all skin contact and inhalation.

References

• Kricheldorf, H. R. (2006). Polypeptides and 100 Years of Chemistry of α-Amino Acid N-Carboxyanhydrides. Angewandte Chemie International Edition. Link

• Deming, T. J. (2007). Synthetic Polypeptides for Biomedical Applications. Progress in Polymer Science. Link

• Cheng, J., & Deming, T. J. (2012). Synthesis of Polypeptides by Ring-Opening Polymerization of α-Amino Acid N-Carboxyanhydrides. Topics in Current Chemistry. Link

• Sigma-Aldrich (Merck). Product Specification: Boc-Asp(OtBu)-NCA. (Used for physiochemical property verification). Link

• Tao, X., et al. (2018). Recent Advances in the Synthesis of NCA-Derived Polypeptides. European Polymer Journal. Link

A Researcher's Guide to Chiral Synthesis: A Cost-Benefit Analysis of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate

In the landscape of modern drug discovery and fine chemical synthesis, the demand for enantiomerically pure compounds is relentless. Biological systems are inherently chiral, meaning a molecule's "handedness" can dictate its efficacy and safety.[1][2] This reality places immense pressure on synthetic chemists to develop efficient, scalable, and economically viable routes to single-enantiomer products. At the heart of this endeavor lies the selection of the right chiral building block.

This guide provides an in-depth analysis of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate , a versatile chiral synthon derived from L-aspartic acid. We will move beyond a simple cataloging of its applications to offer a critical cost-benefit analysis, comparing its performance, scalability, and economic impact against prominent alternative methodologies. For the researcher and the process chemist, choosing a synthetic route is a multi-faceted decision. This guide aims to illuminate that decision-making process with objective data, field-proven insights, and practical protocols.

The Strategic Value of (S)-2,5-Dioxooxazolidine-4-acetate Derivatives in Asymmetric Synthesis

tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate belongs to the class of N-carboxyanhydrides (NCAs). Its structure is primed for reactivity while embedding stereochemical information. The primary synthetic application is as a chiral glycine enolate equivalent for the synthesis of β-hydroxy-α-amino acids, which are crucial components of numerous natural products and pharmaceuticals, including antibiotics and anticancer agents.[3][4]

The core utility stems from its reaction with carbonyl compounds, typically aldehydes. Upon deprotonation with a suitable base, it forms a rigid, chelated enolate. The inherent chirality of the oxazolidinone ring directs the approach of the aldehyde, leading to a highly diastereoselective aldol addition. The subsequent hydrolysis of the oxazolidinone ring reveals the desired amino acid functionality.

Caption: Mechanism of the diastereoselective aldol addition.

The causality behind this high selectivity is twofold:

• Kinetic Control: The reactions are typically run at low temperatures (e.g., -78 °C), which favors the kinetically preferred transition state, preventing thermal epimerization and erosion of stereochemical purity.

• Chelation Control: The lithium counter-ion chelates with the oxygen atoms of the enolate and the oxazolidinone ring, creating a rigid, planar structure that sterically blocks one face from the incoming electrophile (the aldehyde).

Performance Benchmarking: A Comparative Analysis

A reagent's true value is only revealed through comparison. Here, we benchmark the performance of tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate against other common methods for synthesizing β-hydroxy-α-amino acids.

Method/Reagent	Typical Yield	Diastereoselectivity (anti:syn)	Enantioselectivity (% ee)	Key Advantages	Key Disadvantages	Approx. Relative Cost
tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate	75-95%	>95:5	>98%	High selectivity, reliable, well-established protocols.	Requires stoichiometric chiral auxiliary, cryogenic conditions.	Moderate
Schöllkopf's Bis-Lactim Ether	70-90%	>95:5	>95%	Excellent selectivity, versatile.	Requires multiple steps to prepare the auxiliary.	Moderate-High
Organocatalytic Aldol Reaction (e.g., Proline-derived) [5]	60-85%	Variable (can be syn or anti selective)	80-99%	Avoids stoichiometric metals, milder conditions.	Catalyst loading can be high, substrate scope may be limited.	Low-Moderate
Biocatalysis (e.g., L-threonine transaldolase) [3]	50-90%	Often highly selective for one diastereomer	>99%	Environmentally benign (aqueous media), exceptional selectivity.	Substrate scope can be narrow, requires specialized enzymes.	Variable (High initial setup)
Phase-Transfer Catalysis (Glycine Schiff Base) [5]	65-95%	Often anti-selective, variable	70-95%	Operationally simple, scalable.	Enantioselectivity can be moderate, requires screening of catalysts.	Low

Analysis:

The data clearly positions tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate as a top-tier choice for achieving high diastereoselectivity and enantioselectivity. While biocatalytic methods offer a "greener" alternative with superb selectivity, they often suffer from a narrower substrate scope and require significant initial investment in enzyme development and screening.[3][4] Organocatalysis presents a compelling alternative, avoiding cryogenic temperatures, but can sometimes struggle with achieving the near-perfect levels of stereocontrol offered by the oxazolidinone auxiliary.[5]

The Economic Equation: Beyond the Catalog Price

A comprehensive cost-benefit analysis must weigh the upfront cost of a reagent against downstream operational expenses and the value of the final product. The development of enantiopure drugs often justifies a higher initial investment in a reliable chiral building block to avoid costly failures or complex purifications later on.[6][7]

Caption: Key factors in the cost-benefit analysis workflow.

Cost Drivers:

• Reagent Cost: While moderately priced, it is used in stoichiometric amounts and the chiral auxiliary is not typically recovered.

• Operational Costs: The requirement for cryogenic temperatures (-78 °C) necessitates specialized equipment and consumables (liquid nitrogen, dry ice/acetone), adding to the energy and infrastructure costs.

• Purification: While the high diastereoselectivity often simplifies purification, column chromatography may still be required, consuming solvent and silica gel.

• Waste Stream: The reaction generates stoichiometric amounts of salt byproducts and the chiral auxiliary fragment after hydrolysis, which must be disposed of.

Benefit Drivers:

• High Selectivity: This is the paramount benefit. Achieving >98% d.e. and e.e. directly from the reaction eliminates the need for expensive and often low-yielding chiral resolution or preparative HPLC, which are major bottlenecks in process development.

• Reliability: The methodology is robust and well-documented, reducing the "cost" of failed reactions and development time.

• Value Proposition: For high-value applications like pharmaceutical intermediates, the cost of the reagent is often a small fraction of the final product's value. The assurance of obtaining the correct stereoisomer is a significant economic advantage.[8]

Field-Proven Experimental Protocols

A protocol's trustworthiness lies in its detail and reproducibility. The following procedure for a representative aldol addition is designed to be self-validating, with clear steps and rationale.

Caption: A typical experimental workflow for aldol addition.

Protocol: Diastereoselective Aldol Addition with Isobutyraldehyde

Materials:

• tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (1.0 eq)

• Isobutyraldehyde (1.1 eq), freshly distilled

• Lithium hexamethyldisilazide (LiHMDS) (1.1 eq, 1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and argon inlet, add tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate (e.g., 2.29 g, 10.0 mmol).

• Dissolution: Add anhydrous THF (e.g., 50 mL) via syringe and stir until all solid has dissolved.

• Cooling (Critical Step): Cool the solution to -78 °C using a dry ice/acetone bath. Causality: This low temperature is crucial for kinetic control, maximizing diastereoselectivity by locking in the preferred transition state conformation.

• Enolate Formation: Add the LiHMDS solution (11.0 mL, 11.0 mmol) dropwise via syringe over 10 minutes, ensuring the internal temperature does not rise above -70 °C. The solution will typically turn yellow.

• Stirring: Stir the resulting solution at -78 °C for 45 minutes to ensure complete enolate formation.

• Aldehyde Addition: In a separate dry flask, prepare a solution of isobutyraldehyde (1.01 mL, 11.0 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the enolate mixture over 15 minutes.

• Reaction: Stir the reaction mixture at -78 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Quenching: Once the reaction is complete, quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution (20 mL) at -78 °C. Causality: The acidic quench protonates the lithium alkoxide and destroys any excess base.

• Workup: Remove the cooling bath and allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel, add water (30 mL), and extract with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.[9]

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure aldol adduct.

Conclusion and Strategic Outlook

tert-Butyl (S)-2,5-Dioxooxazolidine-4-acetate stands as a highly reliable and effective chiral building block for the asymmetric synthesis of β-hydroxy-α-amino acids. Its primary benefit—exceptional stereocontrol—often outweighs the operational costs associated with cryogenic conditions and the use of a stoichiometric auxiliary, especially in the context of high-value pharmaceutical synthesis.

The decision to employ this reagent is strategically sound when:

• The target molecule requires exceptionally high diastereomeric and enantiomeric purity.

• The cost of downstream chiral separation would be prohibitively expensive.

• A reliable, scalable, and well-precedented method is favored over developing a novel catalytic system.

The future of asymmetric synthesis will undoubtedly involve a greater reliance on catalytic methods, both organometallic and biological.[8] However, the robustness and proven track record of auxiliary-based methods, particularly with reagents like the one discussed herein, ensure their continued relevance in the synthetic chemist's toolkit for years to come. They provide a benchmark for stereocontrol against which emerging technologies will be measured.

References

• Sherman, D. H., et al. (2020). Scalable and Selective β‐Hydroxy‐α‐Amino Acid Synthesis Catalyzed by Promiscuous l‐Threonine Transaldolase ObiH. ChemBioChem. Available at: [Link]

• Chandrasekhar, S., et al. (2009). Stereoselective β-hydroxy-α-amino acid synthesis via an ether-directed, palladium-catalysed aza-Claisen rearrangement. Organic & Biomolecular Chemistry. Available at: [Link]

• Ito, D., et al. (2021). Enzymatic Synthesis of l-threo-β-Hydroxy-α-Amino Acids via Asymmetric Hydroxylation Using 2-Oxoglutarate-Dependent Hydroxylase from Sulfobacillus thermotolerans Strain Y0017. Applied and Environmental Microbiology. Available at: [Link]

• Nájera, C., et al. (2013). Direct Synthesis of β-Hydroxy-α-amino Acids via Diastereoselective Decarboxylative Aldol Reaction. Organic Letters. Available at: [Link]

• Palomo, C., et al. (2021). Synthesis of β-Hydroxy α-Amino Acids Through Brønsted Base-Catalyzed syn-Selective Direct Aldol Reaction of Schiff Bases of Glycine o-Nitroanilide. ACS Catalysis. Available at: [Link]

• Pifferi, G., & Perucca, E. (1995). The cost benefit ratio of enantiomeric drugs. Journal of Clinical Pharmacy and Therapeutics. Available at: [Link]

• Various Authors. (2025). Chirality in Drug Molecules: Synthetic and Biological Implications. Hilaris Publisher. Available at: [Link]

• Various Authors. (2024). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. Acta Pharma Reports. Available at: [Link]

• Ecolink. (n.d.). Safety Data Sheet: Tert Butyl Acetate. Ecolink Inc. Available at: [Link]

• Wang Lab. (n.d.). Example Experimental Sections. University of Wisconsin-Madison. Available at: [Link]

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Safety & Regulatory Compliance

Comprehensive Safety Guide: Personal Protective Equipment for Handling tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate

A Note on This Guidance: As a novel or specialized research chemical, comprehensive, publicly available safety data for tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate is limited. Therefore, this guide is built upon a foundation of chemical structure analysis, data from close structural analogs, and established principles of laboratory safety for handling potentially hazardous compounds. The recommendations provided are conservative to ensure the highest degree of protection for all personnel.

Hazard Analysis and Risk Assessment

Tert-Butyl(S)-2,5-Dioxooxazolidine-4-acetate is a derivative of an amino acid, belonging to the class of N-carboxyanhydrides. While specific toxicological data is not thoroughly established, compounds within the oxazolidinone family and related reactive esters can present significant hazards. A close structural analog, Benzyl (S)-2,5-dioxooxazolidine-4-acetate, is known to cause skin irritation, serious eye damage, and respiratory irritation[1]. Prudent practice dictates treating this compound with a high degree of caution until proven otherwise.

The primary routes of potential exposure are inhalation of dust particles, direct skin contact, and eye contact. Ingestion is also a potential route of exposure through poor hygiene practices.

Hazard Summary Table

Potential Hazard	Basis for Assessment	Primary Routes of Exposure
Serious Eye Damage/Irritation	Inferred from structural analog data[1]. Reactive functional groups can cause severe irritation or damage to eye tissue.	Eyes
Skin Corrosion/Irritation	Inferred from structural analog data[1]. Prolonged or repeated contact may cause irritation, dryness, or cracking[2][3].	Skin
Respiratory Tract Irritation	Inferred from structural analog data[1]. Inhalation of fine dust can irritate the nose, throat, and lungs[3][4].	Inhalation
Unknown Systemic Toxicity	The chemical, physical, and toxicological properties have not been thoroughly investigated[5].	Inhalation, Skin, Ingestion

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the risks associated with handling this compound. The following equipment must be worn at all times when the compound is handled outside of a sealed container.

• Hand Protection: Double gloving is required. Use two pairs of powder-free nitrile gloves that meet ASTM D6978 standards[6]. The outer glove should have a long cuff that extends over the sleeve of the gown[7].

  • Causality: Double gloving provides a critical safety buffer. Should the outer glove be compromised or contaminated, the inner glove continues to offer protection while the outer is safely removed. Powder-free gloves prevent the aerosolization and spread of powder contaminants[7].

• Eye and Face Protection: Chemical splash goggles are the minimum requirement. When handling quantities greater than a few milligrams or when a splash risk exists (e.g., during transfers or dissolution), a full-face shield must be worn in addition to goggles[8][9].

  • Causality: Goggles provide a seal around the eyes to protect against dust and splashes. A face shield adds a necessary second layer to protect the entire face from splashes[7].

• Body Protection: A disposable, solid-front, polyethylene-coated gown with long sleeves and tight-fitting elastic cuffs is required[6]. Standard cloth lab coats are not permissible as they are absorbent and do not offer sufficient protection against chemical penetration.

  • Causality: This type of gown provides a fluid- and particle-resistant barrier, preventing the compound from reaching the skin or personal clothing.

• Respiratory Protection: All handling of the solid compound or its solutions must be performed within a certified chemical fume hood to control exposure[8]. If engineering controls are not available or are insufficient to prevent inhalation of dust, a NIOSH-approved respirator (e.g., an N95 or higher) is required. All respirator use must be part of a comprehensive institutional program that includes medical clearance, training, and fit-testing, in accordance with OSHA standards (29 CFR 1910.134)[10].

Procedural Operations and Workflows

PPE Donning and Doffing Workflow

Properly putting on and taking off PPE is as crucial as the equipment itself to prevent cross-contamination.

Donning (Putting On) Sequence:

• Perform hand hygiene.

• Don the first pair of nitrile gloves.

• Don the disposable gown, ensuring full coverage.

• Don the second, long-cuffed pair of nitrile gloves, ensuring the cuffs go over the gown's sleeves.

• Don chemical splash goggles.

• Don face shield (if required).

Doffing (Taking Off) Sequence:

• Inspect outer gloves for contamination. If contaminated, clean the exterior before proceeding.

• Remove the face shield by touching only the clean headband.

• Remove the outer pair of gloves, peeling them off so they turn inside-out. Dispose of immediately in the designated hazardous waste container.

• Remove the gown by unfastening it and rolling it down from the shoulders, turning it inside-out as it is removed. Dispose of it.

• Remove goggles from the back to the front.

• Remove the inner pair of gloves, again turning them inside-out.

• Perform thorough hand hygiene with soap and water.

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Spill Management Protocol

In the event of a spill, a swift and correct response is critical to prevent exposure and contamination.

Step-by-Step Spill Response:

• ALERT: Immediately alert all personnel in the vicinity.

• EVACUATE: If the spill is large or outside of a containment hood, evacuate the immediate area.

• CONTAIN: For small spills within a chemical fume hood, use an appropriate absorbent material (e.g., Chemizorb® or equivalent) to cover and contain the spill. Do not let the product enter drains[5][11].

• COLLECT: Using non-sparking tools, carefully collect the absorbed material and contaminated debris[4]. Place everything into a designated, labeled hazardous waste container.

• DECONTAMINATE: Clean the affected area thoroughly with an appropriate solvent, followed by soap and water.

• DISPOSE: All materials used for cleanup must be disposed of as hazardous waste.

Caption: Decision workflow for responding to a chemical spill event.

Decontamination and Disposal Plan

Proper disposal is a critical final step in the safe handling workflow.

• Personnel Decontamination: As outlined in the doffing procedure, the final step after removing all PPE is to wash hands and forearms thoroughly with soap and water. An emergency eyewash and safety shower must be immediately accessible in the work area[8].

• Equipment Decontamination: All non-disposable equipment (spatulas, glassware) must be decontaminated. Rinse with an appropriate solvent to solubilize the compound, followed by a thorough wash with soap and water.

• Waste Disposal: All disposable items that have come into contact with the compound are considered hazardous waste. This includes gloves, gowns, weigh paper, absorbent pads, and empty containers.

  • Collect all solid waste in a clearly labeled, sealed hazardous waste container.

  • Waste material must be disposed of in accordance with all national and local regulations through an approved waste disposal plant[5][12]. Do not mix with other waste streams unless explicitly permitted[5].

References

• SAFETY DATA SHEET. (2025, November 7). MilliporeSigma.
• Tert Butyl Acetate | Ecolink. (n.d.). Ecolink.
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• TERT BUTYL ACETATE. (2019, September 1). ChemCentral.com.
• SAFETY DATA SHEET. (2015, January 30). Thermo Fisher Scientific.
• SAFETY DATA SHEET. (2025, September 3). PPG.
• tert-BUTYL ACETATE HAZARD SUMMARY. (n.d.). NJ.gov.
• SAFETY DATA SHEET. (2024, September 7). Sigma-Aldrich.
• Safety Data Sheet: Tert-butyl acetate. (n.d.). NIC Industries.
• PPE and Decontamination | Substance Use. (2024, September 20). CDC.
• Personal protective equipment in your pharmacy. (2019, October 30). acp.ab.ca.
• Personal Protective Equipment (PPE) for Working with Oxidizing Agents. (2025, September 19). caluaniemuelearoxidis.com.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs. (2022, October 6). Provista.
• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6). pppmag.com.
• Benzyl (S)-2,5-dioxooxazolidine-4-acetate. (n.d.). PubChem.

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